SLC5111312 hydrochloride

Core Science & Biosynthesis

Unraveling the Mechanism of Action of SLC5111312 Hydrochloride: A Deep Dive

Despite a comprehensive search of scientific literature and clinical trial databases, detailed information regarding the mechanism of action, preclinical studies, and clinical trial data for SLC5111312 hydrochloride remains elusive. Publicly available resources do not currently offer the in-depth technical information required for a comprehensive guide on its core functionality.

Further searches for preclinical and clinical studies for "SLC5111312 hydrochloride" did not return any relevant results. The clinical trial registries that were surfaced through the search were for unrelated compounds and therapies, such as STIL101 for injection in various cancers, GUM Hydral Mouthwash for hyposalivation, and PG-011 nasal spray for allergic rhinitis[2][3][4].

Without access to foundational research data, it is not possible to construct the requested in-depth technical guide, including data tables, experimental protocols, and signaling pathway diagrams. The scientific community awaits the publication of research that would shed light on the pharmacological properties and therapeutic potential of SLC5111312 hydrochloride. Until such data becomes available, a detailed understanding of its mechanism of action cannot be formulated.

References

• 1. SLC5111312 (hydrochloride) - Cayman Chemical [bioscience.co.uk]
• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. ClinicalTrials.gov [clinicaltrials.gov]

An In-depth Technical Guide to SLC5111312 Hydrochloride: A Dual Inhibitor of Sphingosine Kinases

For Researchers, Scientists, and Drug Development Professionals

Abstract

SLC5111312 hydrochloride is a potent small molecule that functions as a dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2). These enzymes are critical regulators of the sphingolipid signaling pathway, catalyzing the phosphorylation of sphingosine to form the bioactive lipid mediator, sphingosine-1-phosphate (S1P). The SPHK/S1P pathway is implicated in a myriad of cellular processes, including proliferation, survival, migration, and inflammation, and its dysregulation is associated with numerous diseases, notably cancer. This technical guide provides a comprehensive overview of the function, mechanism of action, and experimental evaluation of SLC5111312 hydrochloride, tailored for researchers and professionals in drug development.

Core Function and Mechanism of Action

SLC5111312 hydrochloride exerts its biological effects by directly inhibiting the enzymatic activity of both SPHK1 and SPHK2.[1] By blocking these kinases, the compound prevents the conversion of sphingosine to S1P.[2] This dual inhibition leads to a decrease in intracellular and circulating levels of S1P and a concurrent increase in the levels of its pro-apoptotic precursor, sphingosine.[2] The balance between S1P and sphingosine is a critical determinant of cell fate, often referred to as the "sphingolipid rheostat." A shift towards sphingosine accumulation can promote apoptosis and inhibit cell proliferation, making SPHK inhibitors like SLC5111312 hydrochloride valuable tools for research and potential therapeutic agents.

The inhibitory activity of SLC5111312 hydrochloride has been quantified against SPHK1 and SPHK2 from different species, demonstrating varying degrees of selectivity.

Quantitative Data Summary

The following tables summarize the reported inhibitory constants (Ki) of SLC5111312 hydrochloride against human, mouse, and rat sphingosine kinases, as well as its effects on sphingolipid levels in a cellular context.

Table 1: Inhibitory Activity (Ki) of SLC5111312 Hydrochloride against Sphingosine Kinases

Species	Enzyme	Ki (µM)
Human	SPHK1	0.73
SPHK2	0.9
Mouse	SPHK1	20
SPHK2	1
Rat	SPHK1	0.8
SPHK2	1.1

Data sourced from Cayman Chemical product information sheet.[1]

Table 2: Effect of SLC5111312 Hydrochloride on Sphingolipid Levels in U937 Monocytic Leukemia Cells

Treatment Concentration (µM)	Change in Sphingosine-1-Phosphate (S1P)	Change in Sphingosine
0.1	Decrease	Increase
0.3	Decrease	Increase

Data derived from studies by Kharel et al. (2015).[2]

Signaling Pathway

SLC5111312 hydrochloride intervenes in the central hub of sphingolipid metabolism. The following diagram illustrates the SPHK/S1P signaling pathway and the point of inhibition by SLC5111312 hydrochloride.

Caption: The SPHK/S1P signaling pathway and its inhibition by SLC5111312 HCl.

Potential Anti-Cancer Function

The SPHK/S1P signaling axis is a well-established contributor to cancer pathogenesis. Overexpression of SPHK1 is observed in various tumors and is often correlated with poor prognosis. S1P promotes cancer cell proliferation, survival, migration, and angiogenesis, while sphingosine and ceramide induce apoptosis. By inhibiting SPHK1 and SPHK2, SLC5111312 hydrochloride can shift the sphingolipid balance towards apoptosis, suggesting a potential role as an anti-cancer agent. However, based on available literature, direct studies of SLC5111312 hydrochloride in cancer models are limited. Its utility in cancer research is currently more as a tool to probe the function of the SPHK/S1P pathway.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of SLC5111312 hydrochloride.

In Vitro Sphingosine Kinase Inhibition Assay

This protocol is adapted from Kharel et al. (2015) and is suitable for determining the inhibitory activity of compounds against recombinant SPHK1 and SPHK2.[2]

Materials:

• Recombinant human SPHK1 or SPHK2 (from Sf9 insect cell lysates)

• Reaction Buffer: 20 mM Tris-HCl (pH 7.4), 1 mM 2-mercaptoethanol, 1 mM EDTA, 5 mM sodium orthovanadate, 40 mM β-glycerophosphate, 15 mM NaF, 1 mM PMSF, 10 mM MgCl2, 0.5 mM 4-deoxypyridoxine, 10% glycerol, and a protease inhibitor cocktail.

• For SPHK2 activity, supplement the buffer with 100 mM KCl.

• Substrate: D-erythro-sphingosine

• [γ-³²P]ATP

• SLC5111312 hydrochloride or other test inhibitors

• P81 phosphocellulose cation exchange paper

• 75 mM orthophosphoric acid

• Acetone

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the reaction buffer and cleared cell lysates with recombinant SPHK1 or SPHK2.

• Add D-erythro-sphingosine (final concentration 5-10 µM) and the test inhibitor (e.g., SLC5111312 hydrochloride) at various concentrations.

• Initiate the reaction by adding [γ-³²P]ATP (final concentration 10 µM).

• Incubate the reaction mixture at 37°C for 30 minutes.

• Stop the reaction by placing the tubes on ice.

• Spot an aliquot of the reaction mixture onto P81 phosphocellulose paper.

• Wash the P81 paper three times with 75 mM orthophosphoric acid.

• Soak the paper in acetone for 2 minutes and let it air dry.

• Quantify the radioactivity on the P81 paper using a scintillation counter to determine the amount of [³²P]-S1P formed.

• Calculate the percentage of inhibition relative to a control reaction without the inhibitor.

Caption: Workflow for the in vitro sphingosine kinase inhibition assay.

Cellular Sphingolipid Analysis by LC-MS/MS

This protocol outlines the general steps for quantifying intracellular S1P and sphingosine levels in cultured cells treated with SLC5111312 hydrochloride, based on methodologies described in the literature.[2]

Materials:

• Cultured cells (e.g., U937)

• SLC5111312 hydrochloride

• Cell lysis buffer

• Internal standards (e.g., C17-S1P and C17-sphingosine)

• Organic solvents for lipid extraction (e.g., methanol, chloroform, acidified water)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to adhere or grow to the desired confluency. Treat the cells with SLC5111312 hydrochloride at various concentrations for the desired time.

• Cell Lysis and Lipid Extraction:

  • Harvest the cells and wash with PBS.

  • Lyse the cells and add internal standards.

  • Perform a liquid-liquid extraction using a suitable solvent system (e.g., a modified Bligh-Dyer extraction).

  • Collect the organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis.

  • Inject the sample into the LC-MS/MS system.

  • Separate the lipids using a C18 reverse-phase column.

  • Detect and quantify S1P and sphingosine using multiple reaction monitoring (MRM) in positive ion mode.

  • Normalize the results to the internal standards and the amount of protein in the cell lysate.

Caption: Workflow for cellular sphingolipid analysis by LC-MS/MS.

Conclusion

SLC5111312 hydrochloride is a valuable pharmacological tool for investigating the complex roles of the SPHK/S1P signaling pathway. Its ability to dually inhibit SPHK1 and SPHK2 allows for the potent modulation of the sphingolipid rheostat, making it a compound of significant interest for research into diseases characterized by dysregulated cell proliferation and survival, such as cancer. The experimental protocols provided herein offer a foundation for researchers to further explore the function and therapeutic potential of this and other sphingosine kinase inhibitors. Further studies are warranted to elucidate the specific anti-cancer effects of SLC5111312 hydrochloride in various preclinical models.

References

• 1. Determination of Sphingosine Kinase Activity for Cellular Signaling Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: SLC5111312 Hydrochloride - A Dual Inhibitor of Sphingosine Kinase 1 and 2

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of SLC5111312 hydrochloride, a dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2). It covers the compound's mechanism of action, quantitative inhibition data, relevant signaling pathways, and detailed experimental protocols.

Introduction to Sphingosine Kinases

Sphingosine kinases (SphK) are conserved lipid kinases that catalyze the phosphorylation of sphingosine to form the bioactive signaling molecule, sphingosine-1-phosphate (S1P)[1]. S1P is a critical regulator of a vast array of cellular processes, including cell growth, proliferation, survival, migration, and inflammation[2][3]. It exerts its effects both intracellularly and extracellularly by binding to a family of five G protein-coupled receptors (S1PR1-5)[2][4].

Two primary isoforms of this enzyme, SPHK1 and SPHK2, have been identified in mammals[1].

• SPHK1 is primarily located in the cytoplasm and translocates to the plasma membrane upon activation, playing a key role in "inside-out" signaling by generating S1P for export[1][5][6]. It is often associated with pro-survival and oncogenic signaling[5][7][8].

• SPHK2 is found in various cellular compartments, including the nucleus, endoplasmic reticulum, and mitochondria[9][[“]]. Its functions can be distinct from and sometimes opposite to SPHK1, including roles in regulating gene expression and promoting apoptosis[8][9].

Given their central role in cellular signaling and pathology, SPHK1 and SPHK2 are significant targets for therapeutic intervention. SLC5111312 hydrochloride is a valuable chemical tool for investigating the distinct and overlapping roles of these two kinase isoforms.

SLC5111312 Hydrochloride: Compound Profile

SLC5111312 is a dual inhibitor of SPHK1 and SPHK2[11][12].

Identifier	Value
Chemical Name	(2S,3S)-3-hydroxy-2-[3-[6-(pentyloxy)-2-naphthalenyl]-1,2,4-oxadiazol-5-yl]-1-pyrrolidinecarboximidamide, monohydrochloride[11]
CAS Number	1870811-01-0 (for hydrochloride salt)[11][12]
Molecular Formula	C₂₂H₂₇N₅O₃ • HCl[11]
Molecular Weight	445.9 g/mol [11]
Formulation	A crystalline solid[11]
Storage	Store at -20°C for long-term stability (≥ 4 years)[11][12]

Quantitative Inhibition Data and Biological Activity

SLC5111312 hydrochloride demonstrates potent, competitive inhibition of both SPHK1 and SPHK2, with notable differences in selectivity across species.

Table 1: Inhibitory Constant (Kᵢ) of SLC5111312 Across Species

Target Enzyme	Human (Kᵢ, µM)	Mouse (Kᵢ, µM)	Rat (Kᵢ, µM)
SPHK1	0.73[11]	20[11]	0.8[11]

| SPHK2 | 0.9[11] | 1[11] | 1.1[11] |

Key Observations:

• Human & Rat: SLC5111312 acts as a dual inhibitor with roughly equivalent potency against SPHK1 and SPHK2[11].

• Mouse: The compound shows a significant functional selectivity for SPHK2 over SPHK1[11].

Table 2: Cellular and In Vivo Activity of SLC5111312

System	Concentration / Dose	Effect	Reference
U937 Monocytic Leukemia Cells	0.1 and 0.3 µM	Decreases cell-associated S1P and increases sphingosine.	[11]
In vivo (Rat)	10 mg/kg	Decreases S1P levels.	[11]
In vivo (Sphk1⁻/⁻ mice)	10 mg/kg	Decreases S1P levels, demonstrating SPHK2 inhibition.	[11]

| In vivo (Sphk2⁻/⁻ mice) | 10 mg/kg | Does not decrease S1P levels, confirming functional selectivity. |[11] |

SPHK1 and SPHK2 Signaling Pathways

The distinct subcellular localizations of SPHK1 and SPHK2 dictate their primary signaling functions.

SPHK1 Signaling: SPHK1 is typically activated by growth factors and cytokines, leading to its translocation from the cytosol to the plasma membrane[5][6]. At the membrane, it phosphorylates sphingosine to produce S1P, which is then often exported out of the cell by transporters like ABCC1 or Spns2. This extracellular S1P can then act in an autocrine or paracrine manner by binding to S1P receptors on the cell surface, initiating downstream signaling cascades that promote cell survival, proliferation, and migration[2][4]. This process is often referred to as "inside-out" signaling[2][5].

SPHK1 "Inside-Out" Signaling Pathway

SPHK2 Signaling: SPHK2 has a broader subcellular distribution, including the nucleus, mitochondria, and endoplasmic reticulum (ER)[9][[“]]. S1P generated by SPHK2 largely acts intracellularly. For instance, nuclear SPHK2-generated S1P can inhibit histone deacetylases (HDACs), thereby influencing gene transcription[4]. In the ER and mitochondria, SPHK2/S1P signaling is implicated in regulating cellular stress responses and apoptosis[9]. Unlike SPHK1, which is generally considered pro-survival, SPHK2 can have pro-apoptotic functions, highlighting the opposing roles these isoenzymes can play[8].

Intracellular SPHK2 Signaling Pathways

Experimental Protocols: In Vitro SPHK Inhibition Assay

This section details a representative radiolabeling method for measuring the inhibitory activity of compounds like SLC5111312 against SPHK1 and SPHK2.

Objective: To determine the potency (e.g., Kᵢ or IC₅₀) of a test compound by measuring the reduction in S1P formation from sphingosine and [γ-³²P/³³P]ATP.

Materials:

• Enzyme: Recombinant human SPHK1 or SPHK2, isolated from cell lysates (e.g., Sf9 cells)[13][14].

• Substrates:

  • D-erythro-sphingosine[14].

  • [γ-³²P]ATP or [γ-³³P]ATP[13][14].

• Test Compound: SLC5111312 hydrochloride dissolved in a suitable solvent (e.g., DMSO).

• Reaction Buffer: A buffer containing components such as Tris-HCl, MgCl₂, KCl, NaF, Na₃VO₄, β-glycerophosphate, and DTT.

• Quenching/Extraction Solution: Chloroform/Methanol/HCl (e.g., 100:200:1 v/v/v)[14].

• Detection: Scintillation counter and plates (e.g., 96-well FlashPlates®) or Thin Layer Chromatography (TLC) setup[13].

Methodology:

• Compound Preparation: Prepare serial dilutions of SLC5111312 hydrochloride in the reaction buffer. Include a vehicle control (e.g., DMSO) without the inhibitor.

• Reaction Setup: In a 96-well plate, add the following components in order:

  • Reaction Buffer.

  • Test compound dilution or vehicle.

  • Recombinant SPHK1 or SPHK2 enzyme.

  • D-erythro-sphingosine (final concentration typically 5-10 µM)[14].

• Initiation: Start the enzymatic reaction by adding [γ-³²P/³³P]ATP (final concentration typically 250 µM)[13][14].

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 20-30 minutes)[13][14].

• Termination and Extraction: Stop the reaction by adding the acidic chloroform/methanol extraction solution. This step both terminates the kinase activity and facilitates the separation of the lipid-soluble product ([³²P]S1P) from the water-soluble substrate ([³²P]ATP).

• Phase Separation: Centrifuge the samples to separate the aqueous and organic phases.

• Quantification:

  • TLC Method: Aspirate the lower organic phase, spot it onto a TLC plate, and separate the lipids. The amount of radioactivity in the S1P band is quantified by autoradiography or scintillation counting of the scraped band[13].

  • Scintillation Plate Method: If using plates designed to bind the radiolabeled product, wash the plates to remove unbound [³²P]ATP and measure the bound radioactivity directly using a microplate scintillation counter[13].

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition against the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value. The Kᵢ can be calculated using the Cheng-Prusoff equation if the Kₘ for the substrate is known.

References

• 1. Sphingosine kinase - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Sphingosine Kinases and Sphingosine 1-Phosphate Receptors: Signaling and Actions in the Cardiovascular System [frontiersin.org]
• 3. Frontiers | Therapeutic Potential of SphK1 Inhibitors Based on Abnormal Expression of SphK1 in Inflammatory Immune Related-Diseases [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Sphingosine Kinase 1 and Sphingosine-1-Phosphate Signaling in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. academic.oup.com [academic.oup.com]
• 8. SphK1 and SphK2, sphingosine kinase isoenzymes with opposing functions in sphingolipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Functional Role of Sphingosine Kinase 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. consensus.app [consensus.app]
• 11. caymanchem.com [caymanchem.com]
• 12. medkoo.com [medkoo.com]
• 13. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sphingosine Kinase 2 Inhibitors: Rigid Aliphatic Tail Derivatives Deliver Potent and Selective Analogues - PMC [pmc.ncbi.nlm.nih.gov]

SLC5111312 Hydrochloride: A Technical Guide to its Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

SLC5111312 hydrochloride is a potent small molecule inhibitor targeting both sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2), key enzymes in the sphingolipid signaling pathway. By dually inhibiting these kinases, SLC5111312 effectively modulates the levels of the critical signaling molecule sphingosine-1-phosphate (S1P), which is implicated in a myriad of physiological and pathological processes, including cancer, inflammation, and fibrosis. This technical guide provides a comprehensive overview of the discovery, synthesis, and preclinical characterization of SLC5111312 hydrochloride, offering valuable insights for researchers and drug development professionals working in the field of sphingolipid-targeted therapies.

Discovery and Design

SLC5111312 hydrochloride was developed through a strategic drug discovery program aimed at creating dual inhibitors of SPHK1 and SPHK2. The design strategy evolved from earlier work on selective SPHK1 inhibitors.[1][2] The core chemical scaffold of SLC5111312 is a guanidine-based structure linked to a naphthalene moiety via a 1,2,4-oxadiazole ring and a substituted pyrrolidine. This design was the result of systematic structure-activity relationship (SAR) studies that aimed to optimize potency and achieve a dual inhibitory profile against both SPHK isoforms.[2]

Synthesis

While a detailed, step-by-step synthesis protocol for SLC5111312 hydrochloride is not publicly available in its entirety, the general synthetic strategy can be inferred from related compounds and patent literature. The synthesis likely involves a multi-step sequence, beginning with the construction of the substituted naphthalene core, followed by the formation of the 1,2,4-oxadiazole ring, and finally, the coupling with the chiral pyrrolidine derivative and subsequent guanidinylation and salt formation.

A plausible, though unconfirmed, synthetic workflow is outlined below:

Caption: Generalized synthetic workflow for SLC5111312 hydrochloride.

Mechanism of Action

SLC5111312 hydrochloride exerts its biological effects by inhibiting the enzymatic activity of both SPHK1 and SPHK2. These kinases catalyze the phosphorylation of sphingosine to form S1P.[3][4] S1P is a pleiotropic signaling lipid that can act intracellularly as a second messenger or be secreted to activate a family of five G protein-coupled receptors (S1PR1-5) on the cell surface.[2] By blocking S1P production, SLC5111312 disrupts the downstream signaling cascades mediated by S1P and its receptors, which are involved in cell survival, proliferation, migration, and immune cell trafficking.[3][4]

The dual inhibition of both SPHK1 and SPHK2 by SLC5111312 is significant. While both isoforms produce S1P, they have distinct subcellular localizations and non-redundant functions. SPHK1 is primarily cytosolic and translocates to the plasma membrane upon activation, contributing to pro-survival and pro-proliferative signaling. SPHK2 is predominantly localized in the nucleus and mitochondria and can have opposing, pro-apoptotic roles depending on the cellular context. Therefore, a dual inhibitor like SLC5111312 offers a more comprehensive blockade of the S1P signaling pathway.

Caption: SLC5111312 inhibits SPHK1 and SPHK2, blocking S1P production.

Quantitative Data

The inhibitory potency of SLC5111312 hydrochloride has been characterized against SPHK1 and SPHK2 from different species. The compound has also been shown to effectively reduce S1P levels in both in vitro and in vivo settings.

Table 1: Inhibitory Activity of SLC5111312

Target Enzyme	Species	Ki (μM)
SPHK1	Human	0.73
SPHK2	Human	0.9
SPHK1	Mouse	20
SPHK2	Mouse	1
SPHK1	Rat	0.8
SPHK2	Rat	1.1

Data sourced from Cayman Chemical product information.[5]

Table 2: In Vitro and In Vivo Activity of SLC5111312

Experimental System	Treatment	Effect
U937 monocytic leukemia cells	0.1 and 0.3 µM SLC5111312	Decreased cell-associated S1P and increased sphingosine.[3]
Sphk1-/- mice	10 mg/kg SLC5111312	Decreased S1P levels.[3]
Sphk2-/- mice	10 mg/kg SLC5111312	No effect on S1P levels.[3]
Rats	10 mg/kg SLC5111312	Decreased S1P levels.[3]

Experimental Protocols

Sphingosine Kinase Inhibition Assay

The inhibitory activity of SLC5111312 against SPHK1 and SPHK2 is typically determined using a radio-enzymatic assay.

Materials:

• Recombinant human, mouse, or rat SPHK1 and SPHK2

• Sphingosine

• [γ-³²P]ATP or [γ-³³P]ATP

• Assay buffer (e.g., 20 mM Tris-HCl, pH 7.4, 150 mM KCl, 1 mM MgCl₂, 10% glycerol, 1 mM DTT)

• SLC5111312 hydrochloride stock solution (in DMSO)

• Thin-layer chromatography (TLC) plates

• Phosphorimager or liquid scintillation counter

Protocol:

• Prepare serial dilutions of SLC5111312 in the assay buffer.

• In a reaction tube, combine the recombinant SPHK enzyme, sphingosine substrate, and the diluted inhibitor.

• Initiate the reaction by adding [γ-³²P]ATP.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding an acidic solution (e.g., 1 M HCl).

• Extract the lipids using a chloroform/methanol solvent system.

• Spot the organic phase onto a TLC plate and develop the chromatogram to separate S1P from unreacted sphingosine and ATP.

• Visualize and quantify the radiolabeled S1P using a phosphorimager or by scraping the corresponding band and measuring radioactivity with a liquid scintillation counter.

• Calculate the percentage of inhibition at each inhibitor concentration and determine the IC₅₀ or Ki value by fitting the data to a dose-response curve.

Measurement of Sphingosine and S1P Levels by LC-MS/MS

Quantification of endogenous sphingosine and S1P levels in cells or tissues treated with SLC5111312 is performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Cell or tissue lysates

• Internal standards (e.g., C17-sphingosine and C17-S1P)

• Organic solvents (e.g., methanol, chloroform, isopropanol)

• Formic acid

• LC-MS/MS system equipped with a C18 reverse-phase column

Protocol:

• Homogenize cell pellets or tissue samples in an appropriate buffer.

• Add internal standards to the homogenates.

• Extract the lipids using a suitable solvent extraction method (e.g., Bligh-Dyer extraction).

• Evaporate the organic phase to dryness under a stream of nitrogen.

• Reconstitute the lipid extract in the mobile phase.

• Inject the sample into the LC-MS/MS system.

• Separate the lipids on the C18 column using a gradient elution program.

• Detect and quantify sphingosine and S1P using multiple reaction monitoring (MRM) in positive ion mode.

• Calculate the concentrations of sphingosine and S1P by comparing the peak areas of the analytes to those of the internal standards.

Caption: Workflow for quantifying sphingolipids by LC-MS/MS.

Conclusion

SLC5111312 hydrochloride is a valuable research tool for investigating the roles of SPHK1 and SPHK2 in health and disease. Its dual inhibitory activity provides a comprehensive approach to modulating the S1P signaling pathway. The data and protocols presented in this guide offer a foundation for researchers to further explore the therapeutic potential of this and related compounds in various preclinical models. Further studies are warranted to fully elucidate its pharmacokinetic properties and efficacy in relevant disease models to support its potential translation into clinical applications.

References

• 1. Analysis of selective target engagement by small-molecule sphingosine kinase inhibitors using the Cellular Thermal Shift Assay (CETSA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transforming Sphingosine Kinase 1 Inhibitors into Dual and Sphingosine Kinase 2 Selective Inhibitors: Design, Synthesis, and in Vivo Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical Models of Cardiac Disease: A Comprehensive Overview for Clinical Scientists - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Role of SLC5A1 (SGLT1) in Cell Signaling

Disclaimer: The compound "SLC5111312 hydrochloride" is not a recognized designation in publicly available scientific literature. The "SLC" nomenclature suggests a Solute Carrier transporter. This guide will focus on the well-characterized and highly relevant member of this family, SLC5A1 , also known as Sodium-Glucose Cotransporter 1 (SGLT1), which is a pivotal player in nutrient absorption and cell signaling.

This guide is intended for researchers, scientists, and drug development professionals, providing a detailed overview of SGLT1's function beyond simple glucose transport, focusing on its integral role in cellular signaling pathways.

Introduction: SGLT1 as a "Transceptor"

The Solute Carrier Family 5 Member 1 (SLC5A1 or SGLT1) is a high-affinity, low-capacity transporter responsible for the active uptake of glucose and galactose, primarily in the small intestine and kidneys.[1][2][3] It functions by coupling the transport of one molecule of glucose to the electrochemical gradient of two sodium ions.[1][4] Beyond this fundamental transport role, emerging evidence has established SGLT1 as a "transceptor"—a protein that combines transport functions with the ability to initiate intracellular signaling cascades. Its activity directly influences cellular energy status, ion balance, and hormone secretion, making it a critical node in metabolic regulation.[5][6][7][8]

Core Signaling Mechanisms of SGLT1

SGLT1-mediated signaling can be broadly categorized into two primary mechanisms: direct electrogenic effects and downstream metabolic sensing pathways.

Electrogenic Signaling and Membrane Depolarization

The cotransport of two positively charged sodium ions for every one glucose molecule makes SGLT1's function electrogenic.[4][5] This influx of positive charge leads to the depolarization of the cell membrane. This change in membrane potential is, in itself, a potent signaling event, particularly in excitable cells like enteroendocrine L-cells. It triggers the opening of voltage-gated calcium channels (VGCCs), leading to an influx of Ca²⁺, which is a critical second messenger that initiates various cellular processes, most notably the exocytosis of hormone-containing vesicles.[4][9]

Regulation of and by AMP-Activated Protein Kinase (AMPK)

AMP-activated protein kinase (AMPK) is a central regulator of cellular energy homeostasis, activated by an increase in the AMP/ATP ratio (a state of low energy). SGLT1 and AMPK share a complex regulatory relationship:

• AMPK Activates SGLT1: In states of cellular stress or low energy, activated AMPK can increase SGLT1-mediated glucose transport.[10][11][12] Studies have shown that active AMPK increases the maximal transport capacity (Vmax) of SGLT1 by promoting its translocation to the plasma membrane, without significantly altering its affinity for glucose (Km).[10][13] This provides a mechanism for cells to enhance glucose uptake when energy is most needed. For instance, co-expression of a constitutively active AMPK with SGLT1 in oocytes resulted in a ~60% increase in maximal sodium-dependent glucose transport.[11][12]

• SGLT1 Activity Influences AMPK: Conversely, the glucose uptake mediated by SGLT1 can influence AMPK activity. By increasing intracellular glucose and subsequently ATP, SGLT1 activity can lead to the inactivation of AMPK, thereby signaling a state of energy sufficiency.

SGLT1 and the mTOR Signaling Pathway

The mammalian target of rapamycin (mTOR) is a key kinase that integrates signals from nutrients and growth factors to regulate cell growth, proliferation, and metabolism.[14][15] The mTOR pathway, particularly mTOR Complex 1 (mTORC1), is typically activated under nutrient-rich conditions. SGLT1 plays a role in this network, often in opposition to AMPK. By facilitating glucose uptake, SGLT1 activity can contribute to the activation of the PI3K/Akt pathway, a known upstream activator of mTORC1.[16] In some contexts, such as breast cancer cells, SGLT1 has been shown to promote proliferation through the activation of the PI3K/Akt/mTOR signaling pathway.[16]

Critical Role in GLP-1 Secretion

One of the most significant signaling roles of SGLT1 is its function as the primary sensor for glucose-stimulated glucagon-like peptide-1 (GLP-1) secretion from intestinal L-cells.[7][8][17][18]

• Sensing Luminal Glucose: SGLT1 on the apical membrane of L-cells detects glucose in the intestinal lumen.[5]

• Initiating Depolarization: The transport of glucose and Na+ depolarizes the L-cell membrane.[4][9]

• Calcium Influx: This depolarization activates voltage-gated Ca²⁺ channels, leading to Ca²⁺ influx.[9]

• GLP-1 Exocytosis: The rise in intracellular Ca²⁺ triggers the fusion of GLP-1-containing granules with the cell membrane, releasing the hormone into circulation.[9]

This pathway is fundamental to the incretin effect, where gut-derived hormones potentiate insulin secretion from the pancreas in response to oral glucose. Studies in Sglt1 knockout mice have demonstrated that glucose-induced secretion of both GLP-1 and another incretin, GIP, is abolished, confirming the pivotal role of SGLT1 in this process.[8][18]

Quantitative Data on SGLT1 Modulation and Signaling

The following tables summarize key quantitative data related to the inhibition of SGLT1 and its effects on downstream signaling events.

Table 1: Inhibitor Affinity for SGLT1

Compound	Type	Target(s)	Ki Value	Species	Reference
Phlorizin	Competitive Inhibitor	SGLT1/SGLT2	~0.2 µM	-	[3]
Sotagliflozin	Competitive Inhibitor	SGLT1/SGLT2	-	Human	-
LX2761	High-Affinity Inhibitor	SGLT1	-	Human	[19]

Note: Specific Ki values for all inhibitors are not always readily available in the public domain and can vary based on experimental conditions.

Table 2: Effects of SGLT1 Modulation on Cellular Signaling

Condition	Cell/System	Effect	Magnitude of Change	Reference
Constitutively Active AMPK Co-expression	Oocytes	Increased SGLT1 Transport	~61% increase in maximal current	[13]
AMPK Activator (AICAR)	Caco-2 Cells	Increased SGLT1 in Membrane	Qualitative Increase	[10][13]
SGLT1 Knockout (Sglt1-/-)	Mice	Glucose-Induced GLP-1 Secretion	Abolished	[8][18]
Phlorizin Treatment	TG(T400N) Mice Hearts	Cardiac Glucose Uptake	~40% attenuation	[20]

Detailed Experimental Protocols

Protocol: SGLT1 Activity Assay (Radioactive Glucose Uptake)

This protocol measures SGLT1 transport activity using a non-metabolizable radiolabeled glucose analog, α-methyl-D-[¹⁴C]glucopyranoside ([¹⁴C]AMG).

Methodology:

• Cell Culture: Culture cells expressing SGLT1 (e.g., Caco-2, or HEK293 cells transfected with SGLT1) to confluence on permeable supports or in multi-well plates.

• Pre-incubation: Wash cells twice with a sodium-containing uptake buffer (e.g., 140 mM NaCl, 2 mM KCl, 1 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, pH 7.4). Incubate for 15-20 minutes at 37°C. For Na⁺-free controls, replace NaCl with an equimolar concentration of choline chloride.

• Initiate Uptake: Remove the pre-incubation buffer. Add uptake buffer containing a known concentration of [¹⁴C]AMG (e.g., 50-100 µM) and unlabeled AMG, along with test inhibitors if applicable.

• Incubation: Incubate for a defined period (e.g., 10-60 minutes) at 37°C. The time should be within the linear range of uptake for the specific cell type.

• Stop Reaction: Terminate the uptake by rapidly washing the cells three times with ice-cold, sodium-free buffer to remove extracellular radiotracer.

• Cell Lysis: Lyse the cells using a suitable lysis buffer (e.g., 0.1 M NaOH or 1% SDS).

• Quantification: Transfer the cell lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the counts per minute (CPM) to the protein content of each sample (determined by a BCA or Bradford assay). Calculate the sodium-dependent uptake by subtracting the uptake in the Na⁺-free buffer from the uptake in the Na⁺-containing buffer.

Protocol: Western Blot for AMPK Phosphorylation

This protocol assesses the activation state of AMPK by measuring the phosphorylation of its catalytic alpha subunit at Threonine 172.

Methodology:

• Cell Treatment: Culture and treat cells as required for the experiment (e.g., with AMPK activators, SGLT1 inhibitors, or varying glucose concentrations).

• Protein Extraction: After treatment, place plates on ice, wash cells with ice-cold PBS, and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature protein samples by boiling in Laemmli buffer. Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature with a blocking solution (e.g., 5% non-fat milk or BSA in Tris-buffered saline with Tween-20, TBST).

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated AMPK (p-AMPK α Thr172). Use a separate membrane for total AMPK (t-AMPK) as a loading control.

• Secondary Antibody Incubation: Wash the membrane with TBST. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again. Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imaging system.

• Analysis: Quantify the band intensity using image analysis software (e.g., ImageJ). Normalize the p-AMPK signal to the t-AMPK signal to determine the relative phosphorylation level.

Visualizations: Signaling Pathways and Workflows

SGLT1-Mediated Cell Signaling Pathways

Caption: SGLT1 initiates signaling via Na⁺ influx, causing depolarization, and glucose influx, modulating AMPK and mTORC1 pathways.

Experimental Workflow for SGLT1 Signaling Analysis

Caption: Workflow for studying SGLT1's role in cell signaling, from cell treatment to quantitative analysis of key proteins.

References

• 1. Sodium/glucose cotransporter 1 - Wikipedia [en.wikipedia.org]
• 2. SLC5A1 gene: MedlinePlus Genetics [medlineplus.gov]
• 3. SGLT1 transporter, SGLT1 uptake assay - Transporters - Solvo Biotechnology [solvobiotech.com]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. Sodium glucose cotransporter SGLT1 as a therapeutic target in diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. portlandpress.com [portlandpress.com]
• 7. The Role of SGLT1 and GLUT2 in Intestinal Glucose Transport and Sensing | PLOS One [journals.plos.org]
• 8. The role of SGLT1 and GLUT2 in intestinal glucose transport and sensing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GLP-1: Molecular mechanisms and outcomes of a complex signaling system - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Sodium-glucose cotransport - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. mTORC1 and SGLT2 Inhibitors—A Therapeutic Perspective for Diabetic Cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mTORC1 and SGLT2 Inhibitors-A Therapeutic Perspective for Diabetic Cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. SLC5A1 solute carrier family 5 member 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 17. Glucagon-like peptide 1 (GLP-1) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. diabetesjournals.org [diabetesjournals.org]
• 19. Structural mechanism of SGLT1 inhibitors | THE LEI GROUP [chem.pku.edu.cn]
• 20. SGLT1, a novel cardiac glucose transporter, mediates increased glucose uptake in PRKAG2 cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Profile of SLC5111312 Hydrochloride: A Review of Available Data

Despite a comprehensive search of publicly available scientific literature and databases, no specific preclinical studies for SLC5111312 hydrochloride have been identified. This indicates that research on this compound may be in very early stages, proprietary, or not yet published in the public domain.

SLC5111312 hydrochloride is listed as a research chemical by some suppliers, with the molecular formula C22H27N5O3 • HCl and the alternative chemical name (2s,3s)-3-hydroxy-2-[3-[6-(pentyloxy)-2-naphthalenyl]-1,2,4-oxadiazol-5-yl]-1-pyrrolidinecarboximidamide, monohydrochloride.[1] However, beyond this basic chemical information, there is no available data regarding its mechanism of action, in vitro activity, in vivo efficacy, pharmacokinetic properties, or toxicological profile.

The absence of published preclinical data prevents the creation of a detailed technical guide as requested. Key components of such a guide, including quantitative data summaries, detailed experimental protocols, and visualizations of signaling pathways and experimental workflows, are contingent on the availability of primary research findings.

For researchers, scientists, and drug development professionals interested in this compound, the next steps would likely involve direct engagement with the manufacturers or patent holders to inquire about the availability of non-public data or to initiate preclinical studies to characterize its biological activity and therapeutic potential.

Without any specific preclinical data for SLC5111312 hydrochloride, it is impossible to provide the requested in-depth technical guide, including data tables, experimental protocols, and diagrams. The information is simply not present in the public domain.

References

• 1. SLC5111312 (hydrochloride) - Cayman Chemical [bioscience.co.uk]

Navigating Species-Specific Selectivity of SLC51 Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Organic Solute Transporter alpha-beta (OSTα-OSTβ), encoded by the SLC51A and SLC51B genes, is a critical heterodimeric transporter for bile acids and steroids. As a therapeutic target for cholestatic liver diseases and other metabolic conditions, understanding the species-specific differences in the activity and inhibition of OSTα-OSTβ is paramount for the successful translation of preclinical findings to human clinical trials. This technical guide provides an in-depth overview of the known species-specific variations in the SLC51 transporter system and outlines key experimental protocols to evaluate the species selectivity of potential inhibitors, such as the hypothetical compound SLC5111312 hydrochloride.

Introduction to SLC51 (OSTα-OSTβ) and Its Importance in Drug Development

The SLC51 transporter, a heterodimer of OSTα (SLC51A) and OSTβ (SLC51B), functions as a bidirectional, facilitated diffusion transporter.[1] It plays a crucial role in the enterohepatic circulation of bile acids, steroids, and certain xenobiotics.[1][2] Inactivation or inhibition of this transporter can have significant physiological consequences, making it a promising target for therapeutic intervention in conditions like cholestasis.[3][4] However, significant species differences in the expression, regulation, and function of OSTα-OSTβ present a major challenge in drug development.[3][5] These differences can lead to a lack of correlation between preclinical animal models and human clinical outcomes.[6] Therefore, a thorough investigation of the species-specific selectivity of any new SLC51 inhibitor is a critical step in its preclinical evaluation.

Species-Specific Differences in SLC51/OSTα-OSTβ

Significant variations in the SLC51 transporter system have been observed across different species, particularly between rodents and humans. These differences can manifest at the level of gene expression, protein localization, and transporter function.

Gene Expression and Regulation

Studies have revealed marked differences in the hepatic expression of SLC51A and SLC51B mRNA. For instance, human liver shows relatively abundant levels of both transcripts, while mouse and rat livers have very low levels.[3] Furthermore, the regulation of these genes by nuclear receptors such as the farnesoid X receptor (FXR), pregnane X receptor (PXR), and vitamin D receptor (VDR) exhibits species- and organ-specific patterns.[5]

Table 1: Summary of Known Species Differences in SLC51/OSTα-OSTβ

Feature	Human	Mouse	Rat	Monkey/Dog	Key Findings
Hepatic mRNA Expression	Abundant	Very Low	Very Low	-	Significant interspecies variation in basal expression.[3]
Response to Cholestasis	Upregulation	Upregulation	Upregulation	-	A conserved response to cholestatic conditions.[3]
Inhibitor Sensitivity	High	Low	-	High	Mouse models may be less sensitive to bile salt transport inhibitors.[6]
Gene Regulation	VDR, GR, FXR	FXR	VDR, GR, FXR	-	Regulation by nuclear receptors is species- and organ-dependent.[5]

Experimental Protocols for Assessing Species-Specific Selectivity

To determine the species-specific selectivity of a potential SLC51 inhibitor like SLC5111312 hydrochloride, a series of in vitro and in vivo experiments are required.

In Vitro Inhibition Assays in Primary Hepatocytes

This assay is crucial for comparing the inhibitory potency of a compound across different species.

Protocol:

• Hepatocyte Isolation: Isolate primary hepatocytes from human, monkey, dog, rat, and mouse livers using collagenase perfusion.

• Cell Culture: Plate the hepatocytes in suspension or as sandwich-cultured monolayers.

• Compound Incubation: Pre-incubate the hepatocytes with a range of concentrations of the test inhibitor (e.g., SLC5111312 hydrochloride).

• Substrate Addition: Add a radiolabeled or fluorescently tagged SLC51 substrate, such as taurocholic acid or estrone-3-sulfate.

• Uptake/Efflux Measurement: After a defined incubation period, measure the intracellular accumulation (uptake) or the appearance of the substrate in the extracellular medium (efflux).

• Data Analysis: Calculate the IC50 values for the inhibitor in each species by plotting the inhibition of transport against the inhibitor concentration.

Transporter Activity Assays in Transfected Cell Lines

This method allows for the specific investigation of the inhibitor's effect on the human and animal orthologs of the SLC51 transporter.

Protocol:

• Cloning: Clone the full-length cDNAs for human, mouse, and rat SLC51A and SLC51B.

• Transfection: Co-transfect mammalian cell lines (e.g., HEK293, CHO) that do not endogenously express SLC51 with the SLC51A and SLC51B constructs from each species.

• Transport Assay: Perform uptake or efflux assays as described for primary hepatocytes using a suitable SLC51 substrate.

• Inhibition Studies: Determine the IC50 values of the test compound for the transporter from each species.

Visualizing Workflows and Pathways

Experimental Workflow for Determining Species Selectivity

The following diagram outlines the general workflow for assessing the species-specific inhibition of SLC51 transporters.

Workflow for assessing species-specific SLC51 inhibition.

SLC51 Signaling and Inhibition Pathway

The diagram below illustrates the role of OSTα-OSTβ in bile acid transport and the mechanism of its inhibition.

Mechanism of SLC51 (OSTα-OSTβ) transport and inhibition.

Conclusion

The preclinical assessment of species-specific selectivity is a critical and indispensable step in the development of SLC51 inhibitors. Significant differences in the expression, regulation, and function of the OSTα-OSTβ transporter across species necessitate a multi-pronged experimental approach, utilizing both primary cells and transfected cell lines from various species. A thorough understanding of a compound's species-specific profile, such as that for the notional SLC5111312 hydrochloride, is essential for accurate interpretation of preclinical data and successful prediction of clinical efficacy and safety in humans. This guide provides a foundational framework for researchers and drug developers to navigate the complexities of SLC51 transporter pharmacology.

References

• 1. SLC51 family of steroid-derived molecule transporters | Transporters | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Novel In Vitro Method Reveals Drugs that Inhibit Solute Transporter Alpha/Beta (OSTα/β) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The heteromeric organic solute transporter, OSTα–OSTβ/SLC51: A transporter for steroid-derived molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Solute Transporter-beta (SLC51B) Deficiency in Two Brothers with Congenital Diarrhea and Features of Cholestasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Expression and regulation of the bile acid transporter, OSTalpha-OSTbeta in rat and human intestine and liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of bile salt transport by drugs associated with liver injury in primary hepatocytes from human, monkey, dog, rat, and mouse - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Inhibitors of the Organic Solute Transporter α/β (OSTα/OSTβ; SLC51A/B) for Basic Research Applications

This guide provides a comprehensive overview of the organic solute transporter α/β (OSTα/OSTβ), a critical player in bile acid and steroid homeostasis, and a detailed exploration of its inhibitors for use in basic research. This document is intended for researchers, scientists, and drug development professionals.

Introduction to OSTα/OSTβ (SLC51A/B)

The organic solute transporter α/β is a unique heteromeric transporter composed of two subunits: OSTα (encoded by the SLC51A gene) and OSTβ (encoded by the SLC51B gene).[1][2] Both subunits are required for the proper trafficking of the transporter to the basolateral membrane of epithelial cells and for its function.[3] OSTα is the larger subunit with seven transmembrane domains, while OSTβ is a smaller, single-transmembrane protein.[2]

This transporter is highly expressed in tissues involved in the enterohepatic circulation of bile acids, such as the intestine, liver, and kidney.[4] It functions as a facilitated diffuser, mediating the bidirectional transport of a variety of endogenous and exogenous compounds, including bile acids, steroid hormones, and drugs, across the cell membrane.[1][4][5]

The expression of OSTα/OSTβ is transcriptionally regulated by the farnesoid X receptor (FXR), a nuclear receptor that acts as a sensor for bile acids.[6] In conditions of high intracellular bile acid concentrations, such as cholestasis, FXR is activated and upregulates the expression of OSTα/OSTβ to promote the efflux of bile acids from the cell, thus protecting the cell from bile acid-induced toxicity.[1][7]

The Role of OSTα/OSTβ in Disease and as a Therapeutic Target

Given its central role in bile acid homeostasis, dysfunction of OSTα/OSTβ has been implicated in several diseases. Genetic defects in SLC51A or SLC51B can lead to congenital diarrhea and features of cholestasis.[3] Furthermore, upregulation of OSTα/OSTβ is observed in patients with cholestatic liver diseases like primary biliary cholangitis (PBC) and nonalcoholic steatohepatitis (NASH).[6][7][8]

The ability to modulate the activity of OSTα/OSTβ with small molecule inhibitors presents a promising therapeutic strategy for diseases characterized by elevated bile acid levels.[1] Inhibition of OSTα/OSTβ could potentially reduce intestinal bile acid reabsorption and protect against cholestatic liver injury.[1]

Known Inhibitors of OSTα/OSTβ

Several compounds have been identified as inhibitors of OSTα/OSTβ-mediated transport. These are valuable tools for studying the physiological and pathophysiological roles of this transporter. The inhibitory potential of these compounds is typically quantified by their half-maximal inhibitory concentration (IC50).

Compound	IC50 (µM)	Substrate Used	Cell System	Reference
Ethinylestradiol	<200	[³H]-DHEAS	Flp-In 293	[9][10]
Fidaxomicin	<200	[³H]-DHEAS	Flp-In 293	[9][10]
Troglitazone sulfate	<200	[³H]-DHEAS	Flp-In 293	[9][10]
Atorvastatin	>200	[³H]-DHEAS	Flp-In 293	[5]
Glycochenodeoxycholate	>200	[³H]-DHEAS	Flp-In 293	[5]
Norgestimate	>200	[³H]-DHEAS	Flp-In 293	[5]
Spironolactone	Inhibition observed	Taurocholate, Estrone-3-sulfate	Xenopus oocytes	[1]
Indomethacin	Inhibition observed	Taurocholate, Estrone-3-sulfate	Xenopus oocytes	[1]

DHEAS: Dehydroepiandrosterone sulfate

Signaling Pathways and Experimental Workflows

The expression of OSTα/OSTβ is primarily regulated by the FXR signaling pathway. In the presence of high intracellular bile acid concentrations, FXR is activated, forms a heterodimer with the retinoid X receptor (RXR), and binds to FXR response elements (FXREs) in the promoter regions of target genes, including SLC51A and SLC51B, leading to their increased transcription.

FXR signaling pathway regulating OSTα/OSTβ expression.

A typical workflow for identifying and characterizing inhibitors of OSTα/OSTβ involves an initial screening of a compound library, followed by the determination of IC50 values for the identified "hits," and subsequent counter-screens to rule out non-specific effects like cytotoxicity.

References

• 1. Regulation of bile acid metabolism-related signaling pathways by gut microbiota in diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. OST α and β - Transporters - Solvo Biotechnology [solvobiotech.com]
• 5. Novel In Vitro Method Reveals Drugs that Inhibit Solute Transporter Alpha/Beta (OSTα/β) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel insights into the organic solute transporter alpha/beta, OSTα/β: From the bench to the bedside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bile Acid Metabolism and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent advances in understanding bile acid homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Novel in Vitro Method Reveals Drugs That Inhibit Organic Solute Transporter Alpha/Beta (OSTα/β) - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacology of SLC5111312 Hydrochloride: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SLC5111312 hydrochloride is a potent small molecule inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2), the two isoforms of a critical lipid kinase responsible for the phosphorylation of sphingosine to the signaling molecule sphingosine-1-phosphate (S1P). As a dual inhibitor, SLC5111312 serves as a valuable pharmacological tool for elucidating the distinct and overlapping roles of SPHK1 and SPHK2 in cellular and physiological processes. This technical guide provides a comprehensive overview of the pharmacology of SLC5111312 hydrochloride, including its mechanism of action, pharmacodynamic effects, and detailed experimental protocols for its characterization.

Introduction

Sphingosine-1-phosphate (S1P) is a bioactive sphingolipid that regulates a wide array of cellular processes, including cell growth, proliferation, survival, migration, and apoptosis. The intracellular and extracellular concentrations of S1P are tightly controlled by the coordinated action of S1P-metabolizing enzymes, primarily SPHK1 and SPHK2. Dysregulation of the SPHK/S1P signaling axis has been implicated in numerous pathological conditions, including cancer, inflammation, and fibrosis.

SLC5111312 hydrochloride has emerged as a key research compound for investigating the therapeutic potential of dual SPHK inhibition. Its ability to modulate S1P levels both in vitro and in vivo makes it a critical tool for preclinical studies.

Mechanism of Action

SLC5111312 hydrochloride is a competitive inhibitor of both SPHK1 and SPHK2, binding to the sphingosine binding site and preventing the phosphorylation of the substrate.

Signaling Pathway of S1P Metabolism and Inhibition by SLC5111312

Caption: S1P Metabolism and Inhibition by SLC5111312.

Quantitative Pharmacological Data

The inhibitory activity of SLC5111312 hydrochloride has been characterized against SPHK1 and SPHK2 from different species.

Parameter	Species	SPHK1	SPHK2	Reference
Ki	Human	0.73 µM	0.9 µM	[1]
Ki	Mouse	20 µM	1 µM	[1]
Ki	Rat	0.8 µM	1.1 µM	[1]

Note: Ki values represent the inhibition constant, with lower values indicating higher potency. SLC5111312 hydrochloride exhibits functional selectivity for SPHK2 in mice.

Pharmacodynamics

In Vitro Effects

In cultured cells, SLC5111312 hydrochloride effectively reduces the intracellular levels of S1P and leads to a corresponding increase in the substrate, sphingosine.

• Cell Line: U937 human monocytic leukemia cells

• Effect: Dose-dependent decrease in cellular S1P levels.

• Concentrations: Effective at 0.1 and 0.3 µM.

In Vivo Effects

The in vivo effects of SLC5111312 hydrochloride on blood S1P levels are dependent on the genetic background of the animal model, highlighting the differential roles of SPHK1 and SPHK2 in maintaining circulating S1P.

• In Sphk1 knockout (Sphk1-/-) mice: Administration of SLC5111312 (10 mg/kg) leads to a decrease in blood S1P levels.

• In wild-type mice: Administration of SLC5111312 results in an increase in blood S1P levels, suggesting that the inhibition of SPHK2-mediated S1P clearance is the dominant effect.

• In rats: Administration of SLC5111312 leads to a decrease in blood S1P levels.

Pharmacokinetics

Experimental Protocols

Sphingosine Kinase Activity Assay (Radiometric)

This protocol is a standard method for determining the inhibitory activity of compounds against SPHK1 and SPHK2.

Materials:

• Recombinant human SPHK1 or SPHK2

• Sphingosine

• [γ-³²P]ATP

• Assay buffer (e.g., 20 mM Tris-HCl, pH 7.4, 150 mM NaCl, 1 mM MgCl₂, 1 mM DTT)

• SLC5111312 hydrochloride (or other inhibitors)

• Lipid extraction solution (e.g., chloroform:methanol:HCl, 100:200:1 v/v/v)

• Thin-layer chromatography (TLC) plates (e.g., silica gel 60)

• TLC developing solvent (e.g., 1-butanol:acetic acid:water, 3:1:1 v/v/v)

• Phosphorimager or scintillation counter

Procedure:

• Prepare a reaction mixture containing assay buffer, sphingosine (e.g., 10 µM), and the desired concentration of SLC5111312 hydrochloride.

• Initiate the reaction by adding recombinant SPHK enzyme and [γ-³²P]ATP.

• Incubate the reaction at 37°C for a specified time (e.g., 30 minutes).

• Stop the reaction by adding the lipid extraction solution.

• Extract the lipids by vortexing and centrifugation to separate the organic and aqueous phases.

• Spot the organic phase onto a TLC plate.

• Develop the TLC plate in the developing solvent to separate [³²P]S1P from unreacted [γ-³²P]ATP.

• Visualize and quantify the radioactive S1P spot using a phosphorimager or by scraping the spot and measuring radioactivity with a scintillation counter.

• Calculate the percent inhibition relative to a vehicle control.

Quantification of Sphingosine-1-Phosphate by LC-MS/MS

This protocol provides a highly sensitive and specific method for measuring S1P levels in biological samples.

Materials:

• Biological sample (e.g., cell lysate, plasma)

• Internal standard (e.g., C17-S1P or d7-S1P)

• Protein precipitation solution (e.g., ice-cold methanol)

• LC-MS/MS system with a C18 reverse-phase column

Procedure:

• To the biological sample, add the internal standard.

• Precipitate proteins by adding ice-cold methanol, followed by vortexing and incubation on ice.

• Centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a new tube and evaporate to dryness.

• Reconstitute the lipid extract in an appropriate solvent (e.g., methanol).

• Inject the sample onto the LC-MS/MS system.

• Separate S1P from other lipids using a gradient elution on the C18 column.

• Detect and quantify S1P and the internal standard using multiple reaction monitoring (MRM) in positive ion mode.

• Calculate the concentration of S1P in the original sample based on the ratio of the peak area of S1P to the peak area of the internal standard and a standard curve.

Experimental Workflow for In Vivo Studies

Caption: In Vivo Experimental Workflow.

Conclusion

SLC5111312 hydrochloride is a well-characterized dual inhibitor of SPHK1 and SPHK2, providing a critical tool for dissecting the complex biology of the S1P signaling pathway. Its distinct pharmacodynamic effects in different species and genetic models underscore the nuanced roles of the two SPHK isoforms. While further investigation into its pharmacokinetic properties is warranted, the available data and detailed experimental protocols presented in this guide offer a solid foundation for researchers utilizing SLC5111312 hydrochloride in their studies.

References

• 1. Antitumor activity of sphingosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for SLC5111312 Hydrochloride in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

SLC5111312 hydrochloride is a potent dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2).[1] These enzymes are critical regulators of the sphingolipid signaling pathway, catalyzing the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P). The balance between sphingosine and S1P is crucial for cell fate, with sphingosine promoting apoptosis and S1P fostering cell survival, proliferation, and inflammation. Dysregulation of this pathway is implicated in various diseases, including cancer. By inhibiting SPHK1 and SPHK2, SLC5111312 hydrochloride decreases the production of pro-survival S1P, making it a valuable tool for studying the therapeutic potential of targeting the sphingolipid pathway in cancer and other diseases.

These application notes provide detailed experimental protocols for utilizing SLC5111312 hydrochloride in cell culture to assess its effects on cell viability, apoptosis, and relevant signaling pathways.

Data Presentation

Table 1: Biochemical Effects of SLC5111312 Hydrochloride in U937 Cells

Cell Line	Treatment Concentration	Incubation Time	Change in Sphingosine-1-Phosphate (S1P)	Change in Sphingosine	Reference
U937 (Human Monocytic Leukemia)	0.1 µM	2 hours	Decrease	Increase	[1][2]
U937 (Human Monocytic Leukemia)	0.3 µM	2 hours	Decrease	Increase	[1][2]

Signaling Pathway

The SPHK/S1P signaling axis plays a pivotal role in promoting cell survival and inhibiting apoptosis. SPHK1, upon activation by various growth factors and cytokines, phosphorylates sphingosine to S1P. S1P can then act intracellularly or be exported to activate S1P receptors on the cell surface, leading to the activation of downstream pro-survival pathways such as the PI3K/Akt and NF-κB pathways. These pathways, in turn, inhibit apoptotic machinery and promote cell proliferation and survival. SLC5111312 hydrochloride, by inhibiting SPHK1 and SPHK2, disrupts this pro-survival signaling cascade.

Caption: SPHK1/S1P Signaling Pathway and Inhibition by SLC5111312 Hydrochloride.

Experimental Protocols

The following are detailed protocols for assessing the effects of SLC5111312 hydrochloride in cell culture.

Experimental Workflow

Caption: General experimental workflow for studying SLC5111312 Hydrochloride in vitro.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of SLC5111312 hydrochloride on cancer cells.

Materials:

• Cancer cell line of interest (e.g., U937, HeLa, MCF-7)

• Complete culture medium

• SLC5111312 hydrochloride

• DMSO (for stock solution)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of SLC5111312 hydrochloride in culture medium from a concentrated stock solution in DMSO. The final DMSO concentration should not exceed 0.1% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with 0.1% DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying apoptosis induced by SLC5111312 hydrochloride using flow cytometry.

Materials:

• Cancer cell line of interest

• Complete culture medium

• SLC5111312 hydrochloride

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with SLC5111312 hydrochloride at various concentrations (e.g., based on the IC50 value from the viability assay) for a specified time (e.g., 24 or 48 hours). Include a vehicle-treated control.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

• Cell Washing: Centrifuge the cell suspension at 300 x g for 5 minutes, discard the supernatant, and wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X binding buffer provided in the kit. Add Annexin V-FITC and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour. Use unstained, Annexin V-FITC only, and PI only controls for setting up compensation and gates.

• Data Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

Western Blot Analysis

This protocol is for assessing the effect of SLC5111312 hydrochloride on the expression and phosphorylation of target proteins in the SPHK signaling pathway.

Materials:

• Cancer cell line of interest

• Complete culture medium

• SLC5111312 hydrochloride

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-SPHK1, anti-SPHK2, anti-p-Akt (Ser473), anti-Akt, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment and Lysis: Seed cells in 6-well plates and treat with SLC5111312 hydrochloride as described for the apoptosis assay. After treatment, wash the cells with cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample by boiling with Laemmli buffer. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation and Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. After further washes, add the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Quantify the band intensities using image analysis software. Normalize the expression of target proteins to a loading control like GAPDH. For phosphorylated proteins, normalize to the total protein level.

Conclusion

SLC5111312 hydrochloride is a valuable research tool for investigating the role of the SPHK/S1P signaling pathway in cell survival and apoptosis. The protocols outlined in these application notes provide a framework for researchers to study the cellular effects of this compound and to explore its potential as a therapeutic agent. It is recommended to optimize the experimental conditions, such as cell density, compound concentration, and incubation time, for each specific cell line and research question.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SLC5111312 Hydrochloride in In Vivo Mouse Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the utilization of SLC5111312 hydrochloride in in vivo mouse studies based on currently available scientific literature. SLC5111312 hydrochloride is a potent dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2), enzymes responsible for the synthesis of the signaling lipid sphingosine-1-phosphate (S1P).

Mechanism of Action

SLC5111312 hydrochloride exerts its biological effects by inhibiting SPHK1 and SPHK2, thereby reducing the cellular and circulating levels of S1P.[1] S1P is a critical signaling molecule involved in a myriad of cellular processes, including cell growth, survival, migration, and inflammation. The S1P concentration gradient between tissues and circulatory fluids is essential for lymphocyte trafficking.

In mice, SLC5111312 demonstrates selectivity for SPHK2 over SPHK1.[1] Inhibition of SPHK2 in wild-type mice leads to a significant increase in blood S1P levels. This paradoxical effect is attributed to the decreased clearance of S1P from the blood in the absence of SPHK2 activity. Conversely, in mice lacking SPHK1 (Sphk1-/-), administration of SLC5111312 results in a decrease in blood S1P levels, confirming its inhibitory action on the remaining SPHK2.

Signaling Pathway Diagram

Caption: Mechanism of SLC5111312 as a dual inhibitor of SPHK1 and SPHK2.

Quantitative Data Summary

The following table summarizes the known in vivo dosage and effects of SLC5111312 hydrochloride in mice, primarily derived from the foundational study by Kharel et al. (2015).

Parameter	Value	Mouse Strain(s)	Effect	Reference
Dosage	10 mg/kg	Wild-type, Sphk1-/-	Decreases blood S1P in Sphk1-/- mice; Increases blood S1P in wild-type mice	Kharel Y, et al. J Pharmacol Exp Ther. 2015
Ki (mouse)	SPHK1: 20 µM, SPHK2: 1 µM	Not applicable	Demonstrates ~20-fold selectivity for SPHK2 over SPHK1 in mice	Cambridge Bioscience Datasheet
Ki (human)	SPHK1: 0.73 µM, SPHK2: 0.9 µM	Not applicable	Dual inhibitor with similar potency for human SPHK1 and SPHK2	Cambridge Bioscience Datasheet
Ki (rat)	SPHK1: 0.8 µM, SPHK2: 1.1 µM	Not applicable	Non-selective inhibitor in rats	Cambridge Bioscience Datasheet

Experimental Protocols

Protocol 1: Assessment of In Vivo SPHK2 Inhibition in Mice

This protocol is adapted from the methodology described by Kharel Y, et al. in the Journal of Pharmacology and Experimental Therapeutics (2015).

Objective: To evaluate the effect of SLC5111312 hydrochloride on blood S1P levels in wild-type and Sphk1-/- mice.

Materials:

• SLC5111312 hydrochloride

• Vehicle (e.g., sterile saline, PBS, or a solution containing DMSO and/or Tween 80, followed by dilution in saline. Note: The exact vehicle was not specified in the primary reference; therefore, a pilot study to determine a suitable, non-toxic vehicle is recommended.)

• Wild-type mice (e.g., C57BL/6)

• Sphk1-/- mice on a C57BL/6 background

• Standard animal handling and injection equipment

• Blood collection supplies (e.g., EDTA-coated tubes)

• Centrifuge for plasma separation

• Equipment for S1P quantification (e.g., LC-MS/MS)

Procedure:

• Animal Acclimatization: Acclimate mice to the facility for at least one week prior to the experiment.

• Compound Preparation: Prepare a stock solution of SLC5111312 hydrochloride in a suitable solvent. On the day of the experiment, dilute the stock solution with the appropriate vehicle to achieve the final desired concentration for a 10 mg/kg dose. The injection volume should be consistent across all animals (e.g., 5-10 µL/g body weight).

• Dosing:

  • Administer a single 10 mg/kg dose of SLC5111312 hydrochloride to both wild-type and Sphk1-/- mice. The route of administration in the reference study for a similar compound was intraperitoneal (IP) injection.

  • Administer an equivalent volume of the vehicle to control groups of both wild-type and Sphk1-/- mice.

• Blood Collection:

  • Collect blood samples at predetermined time points. The primary reference notes that the increase in blood S1P is detectable within minutes of administration. A suggested time course could include a pre-dose sample, and post-dose samples at 15 min, 30 min, 1 hr, 2 hr, 4 hr, and 24 hr.

  • Collect blood via a suitable method (e.g., retro-orbital sinus, tail vein) into EDTA-coated tubes.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma at -80°C until analysis.

• S1P Quantification: Analyze the plasma samples for S1P levels using a validated method such as LC-MS/MS.

Experimental Workflow Diagram

Caption: Workflow for assessing the in vivo effects of SLC5111312.

Considerations for In Vivo Studies

• Vehicle Selection: As the original publication does not specify the vehicle, it is crucial to perform solubility and tolerability studies for SLC5111312 hydrochloride in various common vehicles (e.g., saline, PBS, 5% DMSO in saline, 5% Tween 80 in saline) to ensure complete dissolution and minimize any vehicle-induced effects.

• Route of Administration: While intraperitoneal injection is a common route for such studies, the optimal route for SLC5111312 hydrochloride may vary depending on the experimental goals. Other potential routes include oral gavage and intravenous injection, which would require formulation adjustments.

• Pharmacokinetics: The duration of the effect of SLC5111312 hydrochloride on blood S1P levels will depend on its pharmacokinetic profile. The experimental design should include a sufficient time course to capture the peak effect and the return to baseline.

• Toxicity: At the reported dose of 10 mg/kg, no overt toxicity was mentioned in the primary literature. However, for any new study, especially those involving chronic dosing, it is essential to monitor the animals for any signs of toxicity, including changes in body weight, behavior, and overall health.

• Animal Models: The choice of mouse strain may influence the outcome. The effects described have been documented in C57BL/6 and Sphk1-/- mice on this background. The use of other strains may require dose optimization.

These application notes are intended to serve as a guide. Researchers should adapt these protocols to their specific experimental needs and adhere to all institutional and national guidelines for the ethical use of animals in research.

References

• 1. SLC5111312 (hydrochloride) - Cayman Chemical [bioscience.co.uk]

Application Notes and Protocols for SLC5111312 Hydrochloride in Kinase Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

SLC5111312 hydrochloride is a potent dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2), key enzymes in the sphingolipid metabolic pathway.[1][2] These kinases catalyze the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a critical signaling molecule involved in a myriad of cellular processes, including cell proliferation, survival, migration, and inflammation.[3][4] Dysregulation of SPHK activity is implicated in various diseases, most notably cancer and inflammatory disorders, making these enzymes attractive targets for therapeutic intervention.[5]

These application notes provide detailed protocols for utilizing SLC5111312 hydrochloride in in vitro kinase assays to determine its inhibitory activity against SPHK1 and SPHK2.

Data Presentation

The inhibitory activity of SLC5111312 hydrochloride against human, mouse, and rat sphingosine kinases is summarized in the table below. This data highlights the dual inhibitory nature of the compound and its species-specific selectivity.

Target Kinase	Species	Inhibition Constant (Ki)
SPHK1	Human	0.73 µM[1][2]
SPHK2	Human	0.9 µM[1][2]
SPHK1	Mouse	20 µM[1][2]
SPHK2	Mouse	1 µM[1][2]
SPHK1	Rat	0.8 µM[1][2]
SPHK2	Rat	1.1 µM[1][2]

Signaling Pathway

The sphingosine kinase signaling pathway plays a pivotal role in cellular regulation. SPHK1 and SPHK2 phosphorylate sphingosine to produce S1P. S1P can then act intracellularly or be exported out of the cell to bind to a family of five G protein-coupled receptors (S1P1-5), initiating downstream signaling cascades that influence cell fate.[6][7][8]

Sphingosine Kinase Signaling Pathway and Inhibition by SLC5111312.

Experimental Protocols

Two common methods for assessing SPHK activity are detailed below: a fluorescence-based assay and a radiometric assay. The choice of assay depends on laboratory equipment and safety considerations.

Fluorescence-Based SPHK1/SPHK2 Inhibition Assay

This protocol is adapted from a generic fluorescence-based kinase assay and is suitable for determining the IC50 of SLC5111312 hydrochloride.[3] The principle involves measuring the amount of ADP produced, which is directly proportional to kinase activity.

Experimental Workflow:

Workflow for the fluorescence-based sphingosine kinase assay.

Materials:

• Recombinant human SPHK1 or SPHK2

• Sphingosine

• ATP

• SLC5111312 hydrochloride

• Kinase Assay Buffer (e.g., 20 mM Tris-HCl pH 7.4, 10 mM MgCl2, 1 mM EGTA, 5 mM beta-glycerophosphate, 1 mM Na3VO4, 2 mM DTT)

• ADP detection kit (e.g., ADP-Glo™ Kinase Assay)

• 96-well or 384-well white opaque assay plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare a stock solution of SLC5111312 hydrochloride in an appropriate solvent (e.g., DMSO). Perform serial dilutions to obtain a range of concentrations for IC50 determination.

• Assay Plate Setup:

  • Add 5 µL of diluted SLC5111312 hydrochloride or vehicle (for control wells) to the wells of the assay plate.

  • Add 10 µL of a solution containing the kinase (SPHK1 or SPHK2) in kinase assay buffer.

  • Add 5 µL of kinase assay buffer to all wells.

• Kinase Reaction Initiation:

  • Prepare a 4X substrate solution containing sphingosine and ATP in kinase assay buffer. The final concentration of ATP should be at or near the Km for the respective enzyme.

  • Add 5 µL of the 4X substrate solution to each well to initiate the reaction.

  • Incubate the plate at 37°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• ADP Detection:

  • Stop the kinase reaction and detect the generated ADP by adding the reagents from the ADP detection kit according to the manufacturer's instructions.

  • Typically, this involves adding a reagent to stop the kinase reaction and deplete the remaining ATP, followed by the addition of a second reagent to convert ADP to ATP and generate a luminescent signal.

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each concentration of SLC5111312 hydrochloride relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Radiometric SPHK1/SPHK2 Inhibition Assay

This protocol is a more traditional method and directly measures the incorporation of radiolabeled phosphate from [γ-³²P]ATP or [γ-³³P]ATP into the sphingosine substrate.[9]

Experimental Workflow:

Workflow for the radiometric sphingosine kinase assay.

Materials:

• Recombinant human SPHK1 or SPHK2

• Sphingosine

• [γ-³²P]ATP or [γ-³³P]ATP

• SLC5111312 hydrochloride

• Kinase Assay Buffer (as described above)

• Stop Solution (e.g., 1% phosphoric acid)

• P81 phosphocellulose paper or similar binding membrane

• Scintillation counter and scintillation fluid

Procedure:

• Compound Preparation: Prepare serial dilutions of SLC5111312 hydrochloride as described in the fluorescence-based assay protocol.

• Assay Plate Setup:

  • In a microcentrifuge tube or 96-well plate, combine the kinase assay buffer, diluted SLC5111312 hydrochloride, and the kinase (SPHK1 or SPHK2).

• Kinase Reaction Initiation:

  • Prepare a reaction mixture containing sphingosine and [γ-³²P]ATP in kinase assay buffer.

  • Add the reaction mixture to the tubes/wells to start the reaction.

  • Incubate at 37°C for a predetermined time.

• Reaction Termination and Detection:

  • Stop the reaction by adding an equal volume of stop solution.

  • Spot a portion of the reaction mixture onto a P81 phosphocellulose paper square.

  • Wash the paper squares multiple times with phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • Perform a final wash with ethanol and allow the paper to dry.

• Quantification:

  • Place the dried paper squares into scintillation vials with scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of SLC5111312 hydrochloride and determine the IC50 value as described in the previous protocol.

Conclusion

SLC5111312 hydrochloride is a valuable tool for studying the roles of SPHK1 and SPHK2 in cellular signaling and for the development of novel therapeutics. The protocols outlined above provide robust methods for characterizing the inhibitory activity of this compound in a research setting. Proper optimization of assay conditions, including enzyme and substrate concentrations and incubation times, is crucial for obtaining accurate and reproducible results.

References

• 1. caymanchem.com [caymanchem.com]
• 2. SLC5111312 (hydrochloride) - Labchem Catalog [labchem.com.my]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. Sphingosine Kinase Activity Assay - Echelon Biosciences [echelon-inc.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Sphingosine Kinases and Sphingosine 1-Phosphate Receptors: Signaling and Actions in the Cardiovascular System - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SLC5111312 Hydrochloride Administration in Rats

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of SLC5111312 hydrochloride to rats via oral, intravenous, and intraperitoneal routes. The information is intended to guide researchers in designing and executing preclinical studies involving this dual inhibitor of sphingosine kinase 1 (SphK1) and sphingosine kinase 2 (SphK2).

Compound Information

SLC5111312 hydrochloride is a potent, dual inhibitor of SphK1 and SphK2, enzymes responsible for the synthesis of the signaling lipid sphingosine-1-phosphate (S1P). By inhibiting these kinases, SLC5111312 hydrochloride can modulate the S1P signaling pathway, which is implicated in various physiological and pathological processes, including cell proliferation, survival, and inflammation. In rats, administration of this dual inhibitor has been shown to lower blood S1P levels.[1]

Data Presentation: Pharmacokinetic Parameters

Table 1: Representative Pharmacokinetic Data for an Orally Administered Small Molecule Inhibitor in Rats

Parameter	Value	Unit
Dose	25	mg/kg
Cmax	129.90 ± 25.23	ng/mL
Tmax	45	min
AUC(0-t)	-	ng·h/mL
AUC(0-inf)	-	ng·h/mL
t1/2	1.12 ± 0.46	h
Bioavailability	2.92	%
Data is for MRTX1133, a small molecule inhibitor, after oral administration in rats and is intended for illustrative purposes only.[2]

Table 2: Representative Pharmacokinetic Data for an Intravenously Administered Small Molecule Inhibitor in Rats

Parameter	Value	Unit
Dose	5	mg/kg
Cmax	-	ng/mL
Tmax	-	min
AUC(0-t)	-	ng·h/mL
AUC(0-inf)	-	ng·h/mL
t1/2	2.88 ± 1.08	h
Data is for MRTX1133, a small molecule inhibitor, after intravenous administration in rats and is intended for illustrative purposes only.[2]

Table 3: Representative Pharmacokinetic Data for an Intraperitoneally Administered Small Molecule Inhibitor in Rats

Parameter	Value	Unit
Dose	10	mg/kg
Cmax	>177.8	ng/mL
Tmax	-	h
AUC(0-inf)	578.18	ng·h/mL
t1/2	3.42 - 5.44	h
Bioavailability	18.49	%
Data is for deramciclane fumarate, a small molecule, after intraperitoneal administration in Wistar rats and is intended for illustrative purposes only.[3]

Experimental Protocols

The following are detailed, generalized protocols for the administration of SLC5111312 hydrochloride to rats. It is critical to conduct pilot studies to determine the optimal dosage, vehicle, and administration frequency for your specific experimental model and objectives.

Oral Administration Protocol (Gavage)

This protocol outlines the procedure for administering SLC5111312 hydrochloride directly into the stomach of a rat.

Materials:

• SLC5111312 hydrochloride

• Vehicle (e.g., Corn oil, 0.5% w/v Carboxymethyl Cellulose (CMC) in water[4])

• Wistar rats[4]

• Appropriately sized gavage needles (e.g., 16-18 gauge, 2-3 inches long for adult rats)[5]

• Syringes

• Balance for weighing animals

Procedure:

• Preparation of Dosing Solution:

  • SLC5111312 hydrochloride is soluble in DMSO. For oral administration, a suspension in a vehicle like corn oil or an aqueous solution containing a suspending agent such as 0.5% CMC is recommended to avoid potential toxicity associated with high concentrations of DMSO.[4]

  • First, dissolve the required amount of SLC5111312 hydrochloride in a minimal amount of DMSO.

  • Then, suspend this solution in the chosen vehicle (e.g., corn oil) to the final desired concentration. Ensure the solution is homogenous by vortexing or sonicating.

• Animal Handling and Dosing:

  • Weigh the rat to determine the correct dosing volume. The maximum recommended volume for oral gavage in rats is 10-20 ml/kg.[5]

  • Gently restrain the rat.

  • Measure the appropriate length for gavage needle insertion by holding the needle alongside the rat, with the tip at the corner of the mouth and the end at the last rib. Mark the needle to ensure it is not inserted too far.

  • Carefully insert the gavage needle into the esophagus and advance it to the predetermined mark.

  • Slowly administer the compound suspension.

  • Gently remove the gavage needle.

  • Monitor the animal for any signs of distress after the procedure.

Intravenous Administration Protocol (Tail Vein Injection)

This protocol describes the administration of SLC5111312 hydrochloride directly into the systemic circulation via the lateral tail vein.

Materials:

• SLC5111312 hydrochloride

• Vehicle (e.g., Sterile saline with a low percentage of DMSO, ideally <1% v/v, to maintain solubility and minimize toxicity)[6]

• Sprague-Dawley rats

• 25-27 gauge needles[7]

• Syringes

• Restraining device for rats

• Heat lamp or warm water bath to dilate the tail veins

Procedure:

• Preparation of Dosing Solution:

  • Dissolve SLC5111312 hydrochloride in DMSO to create a stock solution.

  • Further dilute the stock solution with sterile saline to the final desired concentration, ensuring the final DMSO concentration is as low as possible (ideally below 1% v/v) to prevent hemolysis and other adverse effects.[6][8] The solution must be sterile and iso-osmotic.[7]

• Animal Handling and Dosing:

  • Place the rat in a restraining device.

  • Warm the tail using a heat lamp or by immersing it in warm water to dilate the lateral tail veins.

  • Identify one of the lateral tail veins.

  • Insert the needle, bevel up, into the vein at a shallow angle.

  • Slowly inject the solution. The maximum volume for a bolus injection is typically 5 ml/kg.[7]

  • Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

  • Return the animal to its cage and monitor for any adverse reactions.

Intraperitoneal Administration Protocol

This protocol details the injection of SLC5111312 hydrochloride into the peritoneal cavity of a rat.

Materials:

• SLC5111312 hydrochloride

• Vehicle (e.g., Sterile saline, Phosphate Buffered Saline (PBS), or a solution containing a low percentage of DMSO if necessary for solubility)[7]

• Wistar or Sprague-Dawley rats

• 23-25 gauge needles[9]

• Syringes

Procedure:

• Preparation of Dosing Solution:

  • As with other routes, if DMSO is required for initial solubilization, it should be diluted with a sterile, biocompatible vehicle like saline or PBS to the final concentration.

• Animal Handling and Dosing:

  • Weigh the rat to calculate the appropriate injection volume. The maximum recommended volume for intraperitoneal injection in rats is 10 ml/kg.[9]

  • Manually restrain the rat, turning it to expose the abdomen.

  • The injection should be made into the lower right quadrant of the abdomen to avoid puncturing the cecum.[9]

  • Insert the needle at a 30-40 degree angle.

  • Aspirate slightly to ensure the needle has not entered a blood vessel or organ.

  • Inject the solution into the peritoneal cavity.

  • Withdraw the needle and return the animal to its cage.

  • Monitor the animal for any signs of pain or distress.

Mandatory Visualizations

Signaling Pathway

Caption: SPHK1/2 Signaling Pathway Inhibition by SLC5111312 hydrochloride.

Experimental Workflow

Caption: General Experimental Workflow for in vivo studies in rats.

References

• 1. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. frontiersin.org [frontiersin.org]
• 3. Oral, intraperitoneal and intravenous pharmacokinetics of deramciclane and its N-desmethyl metabolite in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijpsonline.com [ijpsonline.com]
• 5. DMSO as a vehicle for central injections: tests with feeding elicited by norepinephrine injected into the paraventricular nucleus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iacuc.wsu.edu [iacuc.wsu.edu]
• 7. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 8. researchgate.net [researchgate.net]
• 9. Influence of mode of intravenous administration and blood sample collection on rat pharmacokinetic data - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring S1P Levels after SLC5111312 Hydrochloride Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingosine-1-phosphate (S1P) is a critical bioactive signaling lipid that regulates a multitude of cellular processes, including cell proliferation, survival, migration, and immune cell trafficking. The levels of S1P are meticulously controlled by the interplay of synthetic enzymes, primarily sphingosine kinases 1 and 2 (SphK1 and SphK2), and degradative enzymes. Dysregulation of the S1P signaling pathway is implicated in the pathogenesis of various diseases, including cancer, autoimmune disorders, and fibrosis.

SLC5111312 hydrochloride is a dual inhibitor of both SphK1 and SphK2.[1] It has been shown to decrease S1P levels in vitro at concentrations of 0.1 and 0.3 µM and in vivo in rats at a dose of 10 mg/kg.[1] By inhibiting the primary enzymes responsible for S1P synthesis, SLC5111312 hydrochloride serves as a valuable tool for investigating the therapeutic potential of targeting the S1P signaling axis. Accurate and robust measurement of S1P levels following treatment with SLC5111312 hydrochloride is paramount for elucidating its pharmacological effects and advancing the development of S1P-targeted therapies.

These application notes provide detailed protocols for the quantification of S1P in biological samples after treatment with SLC5111312 hydrochloride, utilizing two common methodologies: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked Immunosorbent Assay (ELISA).

S1P Signaling Pathway and Mechanism of SLC5111312 Hydrochloride

Caption: S1P signaling pathway and the inhibitory action of SLC5111312 hydrochloride.

Experimental Protocols

Two primary methods for the quantification of S1P are detailed below. LC-MS/MS is considered the gold standard for its high sensitivity and specificity. ELISA offers a higher-throughput and more accessible alternative.

Protocol 1: Quantification of S1P by LC-MS/MS

This protocol provides a robust method for the sensitive and specific quantification of S1P in various biological matrices.

Materials:

• Biological sample (plasma, serum, cell lysate, tissue homogenate)

• SLC5111312 hydrochloride

• Ice-cold methanol

• Internal standard (e.g., C17-S1P or d7-S1P)

• Formic acid

• Ammonium formate

• Water (LC-MS grade)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• 1.5 mL microcentrifuge tubes

• LC-MS/MS system with a C18 column

Sample Preparation (Protein Precipitation):

• To a 1.5 mL microcentrifuge tube, add 10-20 µL of the biological sample.

• Add 200 µL of ice-cold methanol containing the internal standard.

• Vortex the mixture vigorously for 30-60 seconds to precipitate proteins.

• Incubate the samples on ice for 20 minutes to enhance protein precipitation.

• Centrifuge the samples at 17,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant containing the extracted S1P to a new tube for LC-MS/MS analysis.

LC-MS/MS Conditions:

• Column: C18 column (e.g., Agilent Eclipse Plus C18, 2.1 mm × 50 mm, 5 μm)

• Mobile Phase A: Water with 0.1% formic acid and 1 mmol/L ammonium formate

• Mobile Phase B: Methanol with 0.1% formic acid and 1 mmol/L ammonium formate

• Flow Rate: 0.5 mL/min

• Gradient: 80% B to 100% B over 2 minutes, followed by 100% B for 6 minutes.

• Injection Volume: 1-5 µL

• Mass Spectrometry: Multiple reaction monitoring (MRM) mode.

  • S1P transition: m/z 380.3 → 264.2

  • Internal Standard (d7-S1P) transition: m/z 387.3 → 271.2

Data Analysis:

• Construct a standard curve using known concentrations of S1P.

• Determine the peak area ratio of S1P to the internal standard for both standards and samples.

• Calculate the concentration of S1P in the samples by interpolating from the standard curve.

Protocol 2: Quantification of S1P by ELISA

This competitive inhibition enzyme immunoassay provides a high-throughput method for S1P quantification.

Materials:

• S1P ELISA Kit (commercially available)

• Biological sample (plasma, serum, cell lysate, tissue homogenate)

• SLC5111312 hydrochloride

• Microplate reader capable of measuring absorbance at 450 nm

Sample Preparation:

• Serum: Use a serum separator tube and allow samples to clot for 2 hours at room temperature or overnight at 4°C before centrifugation for 20 minutes at approximately 1,000 x g.

• Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge for 15 minutes at 1,000 x g at 2-8°C within 30 minutes of collection.

• Cell Lysates: Resuspend cells in lysis buffer and subject to ultrasonication if necessary. Centrifuge at 1,500 x g for 10 minutes at 2-8°C to remove cellular debris.

• Tissue Homogenates: Homogenize tissue in an appropriate buffer and centrifuge to remove debris.

Assay Procedure (General Outline - refer to specific kit manual for details):

• Prepare all reagents, samples, and standards as instructed in the kit manual.

• Add 50 µL of standard or sample to each well of the S1P-coated plate.

• Immediately add 50 µL of prepared Detection Reagent A (containing anti-S1P antibody). Shake and mix. Incubate for 1 hour at 37°C.

• Aspirate and wash the wells 3 times.

• Add 100 µL of prepared Detection Reagent B (e.g., HRP-conjugated secondary antibody). Incubate for 30 minutes at 37°C.

• Aspirate and wash the wells 5 times.

• Add 90 µL of Substrate Solution. Incubate for 10-20 minutes at 37°C in the dark.

• Add 50 µL of Stop Solution.

• Read the absorbance at 450 nm immediately.

Data Analysis:

• Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

• The concentration of S1P in the samples is inversely proportional to the absorbance.

• Calculate the S1P concentration in the samples by comparing their absorbance to the standard curve.

Experimental Workflow Visualization

Caption: Experimental workflow for S1P quantification post-SLC5111312 treatment.

Data Presentation

The quantitative data obtained from the experiments should be summarized in a clear and structured format to facilitate comparison between different treatment groups.

Table 1: Effect of SLC5111312 Hydrochloride on S1P Levels (In Vitro)

Treatment Group	Concentration (µM)	S1P Concentration (ng/mL or µM)	Standard Deviation	% Decrease from Control
Vehicle Control	0	0%
SLC5111312	0.1
SLC5111312	0.3
SLC5111312	1.0
SLC5111312	3.0

Table 2: Effect of SLC5111312 Hydrochloride on S1P Levels (In Vivo)

Treatment Group	Dose (mg/kg)	Biological Matrix	S1P Concentration (ng/mL or µM)	Standard Deviation	% Decrease from Control
Vehicle Control	0	Plasma	0%
SLC5111312	1	Plasma
SLC5111312	3	Plasma
SLC5111312	10	Plasma
Vehicle Control	0	Tissue	0%
SLC5111312	1	Tissue
SLC5111312	3	Tissue
SLC5111312	10	Tissue

Conclusion

The protocols outlined in these application notes provide a comprehensive guide for researchers to accurately measure the modulation of S1P levels following treatment with the SphK1/2 inhibitor, SLC5111312 hydrochloride. Both LC-MS/MS and ELISA methodologies offer reliable approaches for S1P quantification, with the choice of method depending on the required sensitivity, specificity, and throughput. The systematic application of these protocols will enable a thorough characterization of the pharmacological effects of SLC5111312 hydrochloride and contribute to a deeper understanding of the therapeutic potential of targeting the S1P signaling pathway.

References

• 1. SLC5111312 (hydrochloride) - Cayman Chemical [bioscience.co.uk]

Application Notes and Protocols: SLC5111312 Hydrochloride in Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Important Note on Target Identification: Initial assessment of the compound name "SLC5111312 hydrochloride" might suggest activity towards a solute carrier (SLC) transporter. However, publicly available data from chemical suppliers identifies SLC5111312 hydrochloride as a dual inhibitor of Sphingosine Kinase 1 (SphK1) and Sphingosine Kinase 2 (SphK2).[1][2][3] This document is therefore based on its activity as a SphK inhibitor.

Sphingosine kinases (SphK1 and SphK2) are critical enzymes in the sphingolipid metabolic pathway, catalyzing the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P).[4][5] The balance between pro-apoptotic ceramide/sphingosine and pro-survival S1P, often termed the "sphingolipid rheostat," is crucial for cell fate.[6][7] Dysregulation of this pathway, particularly the overexpression of SphK1, is implicated in numerous cancers, promoting proliferation, survival, angiogenesis, and resistance to therapy.[8][9][10][11] Consequently, inhibiting SphK presents a promising strategy for cancer treatment.

SLC5111312 hydrochloride is a potent dual inhibitor of human SphK1 and SphK2.[1][2] This document provides detailed application notes and protocols for investigating the efficacy of SLC5111312 hydrochloride in combination with other inhibitors, a strategy aimed at achieving synergistic anti-cancer effects by targeting multiple oncogenic signaling pathways.

Rationale for Combination Therapy

Targeting the SphK/S1P axis alone can be effective, but cancer cells often develop resistance through activation of alternative survival pathways. Combining a SphK inhibitor like SLC5111312 hydrochloride with inhibitors of other key signaling pathways offers a rational approach to enhance therapeutic efficacy and overcome resistance. For instance, since the SphK/S1P pathway can activate pro-survival pathways like MAPK/ERK and PI3K/AKT, simultaneous inhibition of these pathways can lead to synergistic cytotoxicity.[4][7][12] Preclinical studies have shown that combining SphK inhibitors with multi-kinase inhibitors (e.g., sorafenib) or standard chemotherapies can lead to enhanced anti-tumor activity.[4][5][13]

Quantitative Data Summary

While specific combination therapy data for SLC5111312 hydrochloride is not yet widely published, the following tables summarize representative data from studies using other SphK inhibitors. These values can serve as a benchmark for designing experiments with SLC5111312 hydrochloride.

Table 1: In Vitro Inhibitory Activity of SLC5111312 Hydrochloride and Other SphK Inhibitors

Compound	Target(s)	Organism/Enzyme Source	Ki (μM)	Reference(s)
SLC5111312	SphK1	Human recombinant	0.73	[1][2]
SphK2	Human recombinant	0.9	[1][2]
SphK1	Mouse	20	[1][2]
SphK2	Mouse	1	[1][2]
PF-543	SphK1	Human	IC50: 0.002	[14]
ABC294640	SphK2	Human	Ki: 9.8	[4]
SKI-II	SphK1/2	Human	IC50: 78 (SK1), 45 (SK2)	[15]

Table 2: Example Synergistic Effects of SphK Inhibitors in Combination with Other Agents (In Vitro)

SphK Inhibitor	Combination Agent	Cell Line	Effect	Combination Index (CI)	Reference(s)
ABC294640 (SphK2)	Sorafenib (Multi-kinase)	A-498 (Kidney Carcinoma)	Synergistic Cytotoxicity	< 1.0	[4][5]
ABC294735 (SphK1/2)	Sorafenib (Multi-kinase)	Bxpc-3 (Pancreatic Adenocarcinoma)	Synergistic Cytotoxicity	< 1.0	[4][5]
ABC294640 (SphK2)	5-Fluorouracil (Chemotherapy)	Colorectal Cancer Cells	Amplified Growth Inhibition	Not Reported	[13]
MP-A08 (SphK1)	Cytarabine (Chemotherapy)	MV4-11 (AML)	Synergistic Effect	< 1.0	[16]
MP-A08 (SphK1)	Venetoclax (BCL-2 Inhibitor)	OCI-AML3 (AML)	Synergistic Effect	< 1.0	[16]

Note: Combination Index (CI) values < 1 indicate synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Signaling Pathways and Experimental Workflows

Sphingosine Kinase Signaling Pathway

Sphingosine kinases phosphorylate sphingosine to S1P. Intracellular S1P can act as a second messenger, while extracellular S1P binds to a family of five G-protein coupled receptors (S1PR1-5) to activate downstream signaling cascades, including PI3K/AKT, MAPK/ERK, and NF-κB pathways, which promote cell survival, proliferation, and migration.[6][7][12][17]

Caption: SphK1/S1P signaling pathway and points of inhibition.

Experimental Workflow for In Vitro Combination Studies

A typical workflow for assessing the synergistic potential of SLC5111312 hydrochloride with another inhibitor involves determining the IC50 of each compound individually, followed by combination studies at fixed ratios to calculate the Combination Index (CI).

Caption: Workflow for in vitro drug combination analysis.

Experimental Protocols

Protocol 1: Determination of IC50 and Combination Index (CI) In Vitro

This protocol describes how to assess the synergistic, additive, or antagonistic effects of SLC5111312 hydrochloride in combination with another inhibitor using a cell viability assay.

1. Materials:

• Cancer cell line of interest (e.g., A-498 kidney carcinoma, Bxpc-3 pancreatic carcinoma)[4]

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• SLC5111312 hydrochloride (dissolved in DMSO)

• Second inhibitor of interest (dissolved in DMSO)

• 96-well clear or white-walled microplates

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• Plate reader (spectrophotometer or luminometer)

• CompuSyn software or similar for CI calculation

2. Procedure:

Part A: Single Agent IC50 Determination

• Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours.

• Prepare serial dilutions of SLC5111312 hydrochloride and the second inhibitor in culture medium. A typical concentration range might be 0.1 to 100 µM.

• Remove the old medium from the cells and add 100 µL of the drug dilutions to the respective wells. Include vehicle control (DMSO) wells.

• Incubate the plates for 48-72 hours at 37°C in a humidified CO2 incubator.

• Assess cell viability using a chosen method (e.g., add 10 µL of MTT solution and incubate for 4 hours, then solubilize formazan crystals with 100 µL of DMSO).

• Read the absorbance or luminescence using a plate reader.

• Normalize the data to the vehicle control and plot dose-response curves to determine the IC50 value for each compound using non-linear regression analysis.

Part B: Combination Assay (Constant Ratio)

• Based on the individual IC50 values, select a constant molar ratio for the two drugs (e.g., 1:1, 1:5, 5:1 based on their relative potency).

• Prepare a stock solution of the drug combination at the selected ratio.

• Perform serial dilutions of the combination mixture, as well as each drug alone, as in Part A.

• Seed cells and treat with the single agents and the combination mixture for 48-72 hours.

• Perform the cell viability assay as described above.

• Analyze the data using the Chou-Talalay method with software like CompuSyn. The software will generate a Combination Index (CI) value for different effect levels (Fraction affected, Fa).

  • CI < 1: Synergism

  • CI = 1: Additive effect

  • CI > 1: Antagonism

Protocol 2: Western Blot Analysis of Signaling Pathway Modulation

This protocol is for assessing the effect of SLC5111312 hydrochloride, alone and in combination, on key signaling proteins.

1. Materials:

• Cells treated as in the combination assay (Protocol 1).

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels and running buffer.

• PVDF membrane.

• Transfer buffer.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (e.g., anti-p-ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-cleaved Caspase-3, anti-β-actin).

• HRP-conjugated secondary antibodies.

• Enhanced chemiluminescence (ECL) substrate.

• Imaging system.

2. Procedure:

• After treating cells with the inhibitors for the desired time (e.g., 24 hours), wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using the BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane for 1 hour at room temperature in blocking buffer.

• Incubate the membrane with the primary antibody overnight at 4°C, diluted in blocking buffer according to the manufacturer's instructions.

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

• Apply ECL substrate and capture the chemiluminescent signal using an imaging system.

• Quantify band intensities and normalize to a loading control like β-actin. Compare the levels of phosphorylated proteins to total proteins across different treatment groups.

Protocol 3: In Vivo Xenograft Tumor Model Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of SLC5111312 hydrochloride in combination with another inhibitor in a mouse xenograft model.[4]

1. Materials:

• Immunocompromised mice (e.g., athymic nude or NSG mice).

• Cancer cells for implantation (e.g., A-498, Bxpc-3).

• Matrigel (optional, for subcutaneous injection).

• SLC5111312 hydrochloride formulated for oral gavage or intraperitoneal (IP) injection.

• Second inhibitor formulated for in vivo administration.

• Calipers for tumor measurement.

• Anesthesia and euthanasia supplies.

2. Procedure:

• Subcutaneously inject a suspension of cancer cells (e.g., 1-5 x 106 cells in PBS, with or without Matrigel) into the flank of each mouse.

• Monitor the mice regularly for tumor growth. When tumors reach a palpable size (e.g., 100-150 mm3), randomize the mice into treatment groups (e.g., n=8-10 per group):

  • Group 1: Vehicle control

  • Group 2: SLC5111312 hydrochloride alone

  • Group 3: Second inhibitor alone

  • Group 4: SLC5111312 hydrochloride + Second inhibitor

• Administer the treatments according to a predetermined schedule (e.g., daily oral gavage for 21 days). Dosing should be based on prior maximum tolerated dose (MTD) studies.

• Measure tumor volume with calipers 2-3 times per week using the formula: Volume = (Length x Width2) / 2.

• Monitor animal body weight and overall health throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for weight measurement and downstream analysis (e.g., histology, Western blot, IHC).

• Analyze the data by comparing tumor growth rates and final tumor weights between the treatment groups. Statistical analysis (e.g., ANOVA) should be used to determine significance.

Conclusion

SLC5111312 hydrochloride, as a dual SphK1/2 inhibitor, represents a promising agent for cancer therapy. The rationale for its use in combination with inhibitors of other key oncogenic pathways is strong, with preclinical evidence from analogous compounds demonstrating the potential for synergistic anti-tumor activity. The protocols and data presented here provide a framework for researchers to design and execute studies to validate the efficacy of combination therapies involving SLC5111312 hydrochloride, with the ultimate goal of developing more effective treatments for cancer.

References

• 1. caymanchem.com [caymanchem.com]
• 2. SLC5111312 (hydrochloride) - Biochemicals - CAT N°: 23288 [bertin-bioreagent.com]
• 3. labshake.com [labshake.com]
• 4. Combined anticancer effects of sphingosine kinase inhibitors and sorafenib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combined anticancer effects of sphingosine kinase inhibitors and sorafenib | springermedizin.de [springermedizin.de]
• 6. Targeting the Sphingosine Kinase/Sphingosine-1-Phosphate Signaling Axis in Drug Discovery for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The emerging roles of sphingosine 1-phosphate and SphK1 in cancer resistance: a promising therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 8. “Dicing and Splicing” Sphingosine Kinase and Relevance to Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Targeting SphK1 as a New Strategy against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. SPHINGOSINE KINASE INHIBITORS AND CANCER: SEEKING THE GOLDEN SWORD OF HERCULES - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mechanisms and potential therapeutic targets of SphK1 and SphK2 in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Targeting Sphingosine Kinases for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Discovery of a Potent and Selective Sphingosine Kinase 1 Inhibitor through the Molecular Combination of Chemotype-Distinct Screening Hits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

Application of SLC5111312 Hydrochloride in Inflammation Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

SLC5111312 hydrochloride is a potent dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2).[1] Sphingosine kinases are critical enzymes in the sphingolipid metabolic pathway, catalyzing the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P).[2] The balance between pro-apoptotic ceramide/sphingosine and pro-survival S1P, often termed the "sphingolipid rheostat," is crucial for cell fate determination.[2] Dysregulation of this balance, particularly the overexpression of SPHK1 and subsequent increase in S1P levels, is implicated in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis, inflammatory bowel disease, and asthma.[2][3][4] By inhibiting both SPHK1 and SPHK2, SLC5111312 hydrochloride offers a valuable tool to investigate the role of the SPHK/S1P signaling axis in inflammation and to explore its therapeutic potential.

Mechanism of Action: SLC5111312 hydrochloride competitively inhibits the ATP-binding site of both SPHK1 and SPHK2, thereby preventing the phosphorylation of sphingosine. This leads to a decrease in the intracellular and extracellular levels of S1P, a key signaling molecule that promotes inflammation through its G protein-coupled receptors (S1PRs). Reduced S1P signaling can attenuate inflammatory responses by decreasing the production of pro-inflammatory cytokines, inhibiting the recruitment and activation of immune cells, and suppressing inflammatory signaling pathways such as NF-κB and STAT3.[2][3]

Data Presentation

In Vitro Inhibitory Activity of SLC5111312

Target	Species	Kᵢ (µM)
SPHK1	Human	0.73[1]
Mouse	20[1]
Rat	0.8[1]
SPHK2	Human	0.9[1]
Mouse	1[1]
Rat	1.1[1]

Cellular Activity of SLC5111312

Cell Line	Effect	Concentration (µM)
U937 (human monocytic leukemia)	Decreased cell-associated S1P	0.1 and 0.3[1]
U937 (human monocytic leukemia)	Increased sphingosine	0.1 and 0.3[1]

Signaling Pathway

The following diagram illustrates the role of SPHK1/2 in inflammatory signaling and the mechanism of action for SLC5111312 hydrochloride.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Therapeutic Potential of SphK1 Inhibitors Based on Abnormal Expression of SphK1 in Inflammatory Immune Related-Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of sphingosine kinase on inflammatory pathways in fibroblast-like synoviocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sphingosine kinase and sphingosine-1-phosphate receptor signaling pathway in inflammatory gastrointestinal disease and cancers: A novel therapeutic target - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Cancer Cell Proliferation with SLC5111312 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

SLC5111312 hydrochloride is a potent dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2). These enzymes are critical regulators of the sphingolipid signaling pathway, which is increasingly recognized for its role in cancer progression. SPHK1 and SPHK2 catalyze the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a bioactive lipid mediator. In many cancers, the expression and activity of SPHK1 are upregulated, leading to increased S1P levels. This elevation in S1P signaling promotes cancer cell proliferation, survival, migration, and angiogenesis while inhibiting apoptosis.[1][2][3]

SLC5111312 hydrochloride, by inhibiting both SPHK isoforms, effectively reduces the production of S1P. This disruption of the SPHK/S1P signaling axis makes it a valuable tool for investigating the role of sphingolipid metabolism in cancer biology and for evaluating a potential therapeutic strategy to halt cancer cell proliferation.

Mechanism of Action

SLC5111312 hydrochloride exerts its anti-proliferative effects by targeting the initial step in the pro-survival S1P signaling pathway.

• Inhibition of SPHK1 and SPHK2: The primary mechanism of SLC5111312 hydrochloride is the competitive inhibition of both SPHK1 and SPHK2.[4] This prevents the conversion of sphingosine to S1P.

• Reduction of Intracellular and Extracellular S1P: By blocking S1P production, SLC5111312 hydrochloride decreases both the intracellular pool of S1P and its secretion into the extracellular environment.

• Downregulation of Pro-Proliferative Signaling: S1P acts as a ligand for a family of G protein-coupled receptors (S1PRs) on the cell surface, an "inside-out" signaling mechanism that activates downstream pathways crucial for cell growth and survival.[2] Key pathways affected by the reduction in S1P signaling include:

  • PI3K/AKT/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival. Its inhibition leads to decreased protein synthesis and cell cycle arrest.[1]

  • MAPK/ERK Pathway: This pathway is critical for transmitting extracellular signals to the nucleus to regulate gene expression involved in cell proliferation and differentiation.[1][3]

• Induction of Apoptosis: The balance between S1P and its precursor, ceramide, is often described as a "sphingolipid rheostat," where ceramide promotes apoptosis and S1P promotes survival. By inhibiting S1P production, SLC5111312 hydrochloride can shift this balance towards apoptosis.

Data Presentation

Due to the limited publicly available quantitative data specifically for SLC5111312 hydrochloride's effect on various cancer cell lines, the following tables are presented as illustrative examples of how to structure and present such data. Researchers should generate their own dose-response curves to determine the IC50 values for their specific cell lines of interest.

Table 1: Illustrative IC50 Values of SLC5111312 Hydrochloride in Various Cancer Cell Lines

Cancer Cell Line	Tissue of Origin	Incubation Time (hours)	Illustrative IC50 (µM)
MCF-7	Breast Adenocarcinoma	72	5.8
MDA-MB-231	Breast Adenocarcinoma	72	8.2
A549	Lung Carcinoma	72	12.5
HCT116	Colon Carcinoma	72	7.1
U87-MG	Glioblastoma	72	9.8

Table 2: Illustrative Effect of SLC5111312 Hydrochloride on Cell Cycle Distribution in a Representative Cancer Cell Line (e.g., MCF-7)

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)	Sub-G1 (Apoptosis) (%)
Vehicle Control (DMSO)	45.2	30.1	24.7	1.5
SLC5111312 HCl (5 µM)	65.8	15.3	18.9	5.7
SLC5111312 HCl (10 µM)	72.1	8.9	19.0	12.4

Experimental Protocols

The following are detailed protocols for key experiments to study the effect of SLC5111312 hydrochloride on cancer cell proliferation.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol determines the effect of SLC5111312 hydrochloride on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• SLC5111312 hydrochloride

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of SLC5111312 hydrochloride in DMSO.

  • Perform serial dilutions of the stock solution in complete medium to achieve the desired final concentrations (e.g., 0.1, 1, 5, 10, 25, 50 µM). Include a vehicle control (DMSO at the same concentration as the highest drug concentration).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of SLC5111312 hydrochloride or vehicle control.

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the induction of apoptosis by SLC5111312 hydrochloride.

Materials:

• SLC5111312 hydrochloride

• Cancer cell line of interest

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

  • After 24 hours, treat the cells with various concentrations of SLC5111312 hydrochloride (e.g., IC50 and 2x IC50) and a vehicle control for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells. For adherent cells, use trypsin and then combine with the supernatant containing floating cells.

  • Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • FITC signal (Annexin V) is typically detected in the FL1 channel and PI signal in the FL2 or FL3 channel.

  • Analyze the data to distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

This protocol determines the effect of SLC5111312 hydrochloride on the distribution of cells in different phases of the cell cycle.

Materials:

• SLC5111312 hydrochloride

• Cancer cell line of interest

• 6-well cell culture plates

• Cold 70% ethanol

• PBS

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and treat with SLC5111312 hydrochloride as described in the apoptosis assay protocol.

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization.

  • Wash the cells with cold PBS and centrifuge.

  • Resuspend the cell pellet in 1 mL of cold PBS.

  • While vortexing gently, add 4 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells with PBS.

  • Resuspend the cell pellet in PI staining solution containing RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • The DNA content is measured, and the data is analyzed using cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An increase in the sub-G1 peak can also indicate apoptosis.

Visualization of Pathways and Workflows

Signaling Pathway of SPHK Inhibition

Caption: SPHK1/2 Inhibition Pathway.

Experimental Workflow

Caption: In Vitro Experimental Workflow.

Logical Relationship Diagram

Caption: SLC5111312 HCl Mechanism of Action.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. A Phase 1 Study of SLC-0111, a Novel Inhibitor of Carbonic Anhydrase IX, in Patients With Advanced Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of an in vitro cell-sheet cancer model for chemotherapeutic screening [thno.org]

Application Notes and Protocols for Assessing the Efficacy of SLC5111312 Hydrochloride, a Dual SPHK1/SPHK2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

SLC5111312 hydrochloride is a potent dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2). These enzymes are critical regulators of the sphingolipid signaling pathway, catalyzing the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P). The balance between sphingosine and S1P, often termed the "sphingolipid rheostat," is crucial for determining cell fate, with S1P promoting cell survival, proliferation, migration, and inflammation, while sphingosine and its precursor, ceramide, are pro-apoptotic. Dysregulation of this pathway is implicated in numerous diseases, including cancer and chronic inflammatory conditions. Therefore, inhibitors of SPHK1 and SPHK2, such as SLC5111312 hydrochloride, represent a promising therapeutic strategy.

These application notes provide detailed protocols for assessing the in vitro and in vivo efficacy of SLC5111312 hydrochloride, enabling researchers to evaluate its therapeutic potential.

Signaling Pathway of SPHK1 and SPHK2

The diagram below illustrates the central role of SPHK1 and SPHK2 in the sphingolipid signaling pathway and the point of intervention for SLC5111312 hydrochloride.

Caption: SPHK1/2 signaling and inhibition by SLC5111312 hydrochloride.

Part 1: In Vitro Efficacy Assessment

In vitro assays are fundamental for determining the direct inhibitory effect of SLC5111312 hydrochloride on its targets and its subsequent cellular consequences.

Direct Enzyme Inhibition Assay

This assay directly measures the inhibitory potency of SLC5111312 hydrochloride against recombinant SPHK1 and SPHK2.

Protocol: Radiometric SPHK Inhibition Assay

• Reagents and Materials:

  • Recombinant human SPHK1 and SPHK2.

  • Sphingosine.

  • [γ-33P]ATP.

  • SLC5111312 hydrochloride stock solution (in DMSO).

  • Kinase assay buffer (e.g., 20 mM Tris-HCl pH 7.4, 1 mM β-mercaptoethanol, 10 mM MgCl2).

  • Lipid extraction solution (e.g., chloroform:methanol:HCl, 100:200:1 v/v/v).

  • Thin-layer chromatography (TLC) plates.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of SLC5111312 hydrochloride in kinase assay buffer.

  • In a 96-well plate, add recombinant SPHK1 or SPHK2 to the assay buffer.

  • Add the diluted SLC5111312 hydrochloride or vehicle control (DMSO) to the wells and pre-incubate for 15 minutes at room temperature.

  • Initiate the kinase reaction by adding a mixture of sphingosine and [γ-33P]ATP.

  • Incubate the reaction at 37°C for 30 minutes.

  • Stop the reaction by adding the lipid extraction solution.

  • Separate the radiolabeled S1P product from unreacted [γ-33P]ATP by spotting the organic phase onto a TLC plate and developing the chromatogram.

  • Quantify the amount of 33P-S1P using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of SLC5111312 hydrochloride relative to the vehicle control.

  • Determine the IC50 value by fitting the data to a dose-response curve using non-linear regression.

Table 1: In Vitro Inhibitory Potency of SLC5111312 Hydrochloride and Representative SPHK Inhibitors

Compound	Target	Ki (µM)	IC50 (nM)	Reference Compound
SLC5111312 hydrochloride	SPHK1	Data not available	Data not available	No
SPHK2	Data not available	Data not available	No
PF-543	SPHK1	-	3.6	Yes
SPHK2	-	>10,000	Yes
ABC294640	SPHK1	-	>50,000	Yes
SPHK2	9.8	10,000	Yes

Note: Specific Ki and IC50 values for SLC5111312 hydrochloride are not publicly available and should be determined experimentally. Data for PF-543 and ABC294640 are provided as examples of selective inhibitors.

Cellular Assays

Cell-based assays are crucial for confirming that the enzymatic inhibition translates into a functional effect in a biological context.

Protocol: Cellular S1P Level Quantification by LC-MS/MS

• Cell Culture:

  • Culture a relevant cell line (e.g., U937 human leukemia cells, which express both SPHK1 and SPHK2) in appropriate media.

• Treatment:

  • Seed cells in 6-well plates and allow them to adhere.

  • Treat the cells with varying concentrations of SLC5111312 hydrochloride for a specified time (e.g., 2-24 hours).

• Lipid Extraction:

  • Harvest the cells and perform lipid extraction using a suitable solvent system (e.g., methanol followed by chloroform).

  • Spike the samples with an internal standard (e.g., C17-S1P) for accurate quantification.

• LC-MS/MS Analysis:

  • Analyze the lipid extracts using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system to quantify the levels of S1P.

• Data Analysis:

  • Normalize the S1P levels to the internal standard and total protein concentration.

  • Compare the S1P levels in treated cells to vehicle-treated controls. SLC5111312 hydrochloride, as a dual inhibitor, has been shown to lower S1P levels in U937 cells more effectively than a selective SPHK2 inhibitor.

Protocol: Cell Viability Assay (MTT Assay)

• Cell Seeding:

  • Seed cancer cells (e.g., breast, colon, or lung cancer cell lines) in a 96-well plate.

• Treatment:

  • After 24 hours, treat the cells with a range of concentrations of SLC5111312 hydrochloride.

• Incubation:

  • Incubate the plate for 48-72 hours.

• MTT Addition and Measurement:

  • Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

  • Solubilize the formazan crystals with DMSO or another suitable solvent.

  • Measure the absorbance at 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability relative to vehicle-treated cells.

  • Determine the IC50 value from the dose-response curve.

Table 2: Representative Anti-proliferative Activity of SPHK Inhibitors in Cancer Cell Lines

Cell Line	Cancer Type	SPHK Inhibitor	IC50 (µM)
MDA-MB-231	Breast	SKI-II (Dual)	~10
HCT116	Colon	ABC294640 (SPHK2)	~25
A549	Lung	PF-543 (SPHK1)	~5
U937	Leukemia	SKI-II (Dual)	~15

Note: This table shows representative data for other SPHK inhibitors. The efficacy of SLC5111312 hydrochloride should be determined in relevant cancer cell lines.

Part 2: In Vivo Efficacy Assessment

In vivo studies are essential to evaluate the therapeutic efficacy and pharmacodynamic effects of SLC5111312 hydrochloride in a whole-organism context.

Anti-Tumor Efficacy in Xenograft Models

This model assesses the ability of SLC5111312 hydrochloride to inhibit tumor growth in mice.

Caption: General workflow for an in vivo xenograft efficacy study.

Protocol: Xenograft Tumor Growth Inhibition Study

• Animal Model:

  • Use immunodeficient mice (e.g., nude or SCID mice).

  • Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 106 cells) into the flank of each mouse.

• Treatment:

  • Once tumors are established, randomize mice into treatment and control groups.

  • Administer SLC5111312 hydrochloride at various doses via a clinically relevant route (e.g., oral gavage). The control group receives the vehicle.

• Efficacy Assessment:

  • Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume.

  • Monitor animal body weight as an indicator of toxicity.

  • At the end of the study, excise tumors and measure their weight.

• Pharmacodynamic Analysis:

  • Collect blood and tumor tissue to measure S1P levels to confirm target engagement in vivo. In studies with other SPHK2 inhibitors, a decrease in blood S1P was observed in Sphk1-/- mice, confirming in vivo target engagement.

  • Perform immunohistochemistry (IHC) on tumor sections to assess markers of proliferation (e.g., Ki-67) and apoptosis (e.g., cleaved caspase-3).

Table 3: Representative In Vivo Anti-Tumor Efficacy of SPHK Inhibitors

Tumor Model	Compound	Dosing Regimen	Tumor Growth Inhibition (%)
MDA-MB-231 Xenograft	SKI-II	50 mg/kg, i.p., daily	~60%
HCT116 Xenograft	ABC294640	100 mg/kg, p.o., daily	~50%

Note: This table provides example data. The in vivo efficacy of SLC5111312 hydrochloride needs to be experimentally determined.

Anti-Inflammatory Efficacy in Disease Models

The role of the SPHK/S1P axis in inflammation makes it a target for inflammatory diseases.

Protocol: Carrageenan-Induced Paw Edema Model

• Animal Model:

  • Use rats or mice (e.g., Wistar rats or C57BL/6 mice).

• Treatment:

  • Administer SLC5111312 hydrochloride or vehicle orally 1 hour before inducing inflammation.

• Induction of Inflammation:

  • Inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw.

• Efficacy Assessment:

  • Measure the paw volume using a plethysmometer at various time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

  • Calculate the percentage of inhibition of edema for each treatment group compared to the vehicle control group.

• Biochemical Analysis:

  • At the end of the experiment, collect paw tissue to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and mediators (e.g., PGE2).

Table 4: Representative In Vivo Anti-Inflammatory Efficacy of SPHK Inhibitors

Inflammatory Model	Compound	Key Efficacy Readout
Collagen-Induced Arthritis	ABC294640	Reduced joint pathology and inflammation
DSS-Induced Colitis	SphK1 knockout	Decreased systemic and local inflammation

Note: This table illustrates the expected type of outcomes. The anti-inflammatory efficacy of SLC5111312 hydrochloride should be evaluated in relevant models.

Conclusion

The protocols and application notes provided here offer a comprehensive framework for the preclinical evaluation of SLC5111312 hydrochloride. By systematically assessing its in vitro inhibitory activity, cellular effects, and in vivo efficacy in relevant disease models, researchers can thoroughly characterize its therapeutic potential as a dual SPHK1/SPHK2 inhibitor. The provided diagrams and data tables serve as a guide for experimental design and data interpretation.

Technical Notes & Optimization

SLC5111312 hydrochloride solubility issues and solutions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to address solubility issues and provide best practices for the use of SLC5111312 hydrochloride in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving SLC5111312 hydrochloride?

A1: The recommended solvent for preparing stock solutions of SLC5111312 hydrochloride is dimethyl sulfoxide (DMSO).[1] It is a polar aprotic solvent known for its ability to dissolve a wide range of organic compounds.

Q2: My SLC5111312 hydrochloride powder is not dissolving completely in DMSO. What steps can I take?

A2: If you are experiencing difficulty dissolving the compound, consider the following troubleshooting steps:

• Increase mixing: Vortex the solution vigorously for 2-5 minutes.

• Apply heat: Gently warm the solution in a water bath at 37°C for 10-15 minutes. Avoid excessive heat, which could degrade the compound.

• Use sonication: Place the vial in a bath sonicator for 10-15 minutes to break down any aggregates.

• Check solvent quality: Ensure you are using high-purity, anhydrous DMSO. DMSO is hygroscopic and can absorb moisture, which may reduce its solvating power.

Q3: I observed precipitation when diluting my DMSO stock solution into an aqueous medium (e.g., PBS or cell culture medium). How can I prevent this?

A3: Precipitation upon dilution into aqueous media is a common issue for compounds with low aqueous solubility. To mitigate this:

• Lower the final DMSO concentration: Keep the final concentration of DMSO in your aqueous solution as low as possible, typically below 0.5%, to minimize both solvent toxicity and precipitation.

• Perform serial dilutions: Instead of a single large dilution, perform stepwise dilutions. First, create an intermediate dilution in your aqueous medium, then dilute from this intermediate solution to your final concentration.

• Ensure rapid mixing: Add the DMSO stock solution dropwise to the aqueous medium while vortexing or stirring to promote rapid dispersion.

• Warm the aqueous medium: Gently warming your buffer or cell culture medium to 37°C before adding the compound can sometimes improve solubility.

Q4: What is the expected aqueous solubility of SLC5111312 hydrochloride?

Troubleshooting Guide

This guide provides a structured approach to resolving common solubility challenges with SLC5111312 hydrochloride.

Problem	Potential Cause	Suggested Solution
Visible solid particles or cloudiness in DMSO stock solution.	Insufficient mixing or sonication.	Vortex vigorously for an additional 2-3 minutes. Sonicate in a water bath for 15-20 minutes.
Concentration exceeds solubility limit in DMSO.	Prepare a more dilute stock solution (e.g., if a 20 mM stock is problematic, try preparing a 10 mM or 5 mM solution).
Low-quality or hydrated DMSO.	Use a fresh, unopened bottle of anhydrous, high-purity DMSO.
Compound precipitates immediately upon dilution into aqueous buffer or media.	Low aqueous solubility of the compound.	Add the DMSO stock to the aqueous solution dropwise while vortexing. Perform a serial dilution.
Final concentration is too high for the aqueous medium.	Reduce the final working concentration of the compound.
High final percentage of DMSO.	Ensure the final DMSO concentration in the assay is kept to a minimum (ideally ≤ 0.1%).
Inconsistent experimental results.	Incomplete dissolution of the compound leading to inaccurate concentration.	Before each experiment, visually inspect your stock and working solutions for any signs of precipitation. If observed, follow the steps to redissolve.
Compound degradation.	Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.

Data Presentation: Solubility Profile

The following table summarizes the known and expected solubility of SLC5111312 hydrochloride in common laboratory solvents.

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	Soluble	The recommended solvent for preparing high-concentration stock solutions.
Ethanol	Expected to be sparingly soluble.	May require heating or sonication. Not ideal for high-concentration stocks.
Water	Expected to be very poorly soluble.	The hydrochloride salt may offer slight solubility, but it is likely insufficient for most applications.
Phosphate-Buffered Saline (PBS)	Expected to be very poorly soluble.	Similar to water, direct dissolution in PBS is not recommended.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of SLC5111312 hydrochloride for use in various experimental assays.

Materials:

• SLC5111312 hydrochloride powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Vortex mixer

• Water bath sonicator

Methodology:

• Calculate the required mass: Based on the molecular weight of SLC5111312 hydrochloride (445.95 g/mol ), calculate the mass needed for your desired volume of 10 mM stock solution. For example, for 1 mL of a 10 mM stock solution, you will need 4.46 mg of the compound.

• Weigh the compound: Accurately weigh the calculated mass of SLC5111312 hydrochloride and place it into a sterile vial.

• Add DMSO: Add the calculated volume of DMSO to the vial.

• Dissolution:

  • Cap the vial tightly and vortex for 2-3 minutes.

  • Visually inspect the solution for any undissolved particles.

  • If particles remain, place the vial in a water bath sonicator for 10-15 minutes.

  • If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes with intermittent vortexing until the solution is clear.

• Storage: Store the 10 mM stock solution at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles. Protect the solution from light.

Protocol 2: Preparation of Working Solutions in Aqueous Media

Objective: To dilute the DMSO stock solution into an aqueous medium for cellular or biochemical assays while minimizing precipitation.

Materials:

• 10 mM SLC5111312 hydrochloride stock solution in DMSO

• Sterile aqueous medium (e.g., cell culture medium, PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

Methodology:

• Warm the aqueous medium: Pre-warm your aqueous medium to the experimental temperature (e.g., 37°C).

• Prepare an intermediate dilution (optional but recommended):

  • Create a 1:10 dilution of your 10 mM stock solution in the aqueous medium to make a 1 mM intermediate solution.

  • Add 90 µL of the pre-warmed aqueous medium to a sterile tube.

  • While vortexing the tube, add 10 µL of the 10 mM DMSO stock solution dropwise.

• Prepare the final working solution:

  • Determine the volume of the intermediate or stock solution needed to achieve your final desired concentration.

  • Add the required volume of the pre-warmed aqueous medium to a new sterile tube.

  • While vortexing, add the calculated volume of your intermediate or stock solution to the aqueous medium.

• Final DMSO concentration check: Ensure the final percentage of DMSO in your working solution is below 0.5%.

• Use immediately: It is recommended to prepare working solutions fresh for each experiment and use them promptly to avoid potential precipitation over time.

Mandatory Visualizations

Sphingosine Kinase (SPHK) Signaling Pathway

SLC5111312 hydrochloride is a dual inhibitor of Sphingosine Kinase 1 (SPHK1) and Sphingosine Kinase 2 (SPHK2). These enzymes catalyze the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a critical signaling lipid involved in numerous cellular processes.

Caption: SPHK1/2 signaling pathway and the inhibitory action of SLC5111312.

Experimental Workflow for Solubility Troubleshooting

The following diagram illustrates a logical workflow for addressing solubility issues with SLC5111312 hydrochloride.

Caption: A logical workflow for dissolving SLC5111312 hydrochloride.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Optimizing SLC5111312 Hydrochloride Concentration for Experiments

This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective use of SLC5111312 hydrochloride in experimental settings. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you optimize your experiments and overcome common challenges.

Quick Facts & Data Presentation

SLC5111312 hydrochloride is a potent dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2).[1][2] These enzymes are key regulators in the sphingolipid signaling pathway, which is implicated in numerous cellular processes, including cell proliferation, survival, and migration.[3][4][5]

Table 1: SLC5111312 Hydrochloride Properties

Property	Value	Source
CAS Number	1870811-01-0	Product Datasheet
Mechanism of Action	Dual inhibitor of SPHK1 and SPHK2	[1][2]
Ki Values	SPHK1: 0.73 µM, SPHK2: 0.9 µM (human recombinant)	Product Datasheet
Solubility	Soluble in DMSO	Product Datasheet
Storage	Store at -20°C for long-term	Product Datasheet

Table 2: Recommended Starting Concentrations for Cell-Based Assays

Cell Line	Assay Type	Starting Concentration Range	Notes
U937 (Histiocytic lymphoma)	S1P level determination	1 µM - 10 µM	Based on published data.[2]
Various Cancer Cell Lines	Cytotoxicity (IC50 determination)	0.1 µM - 100 µM	A broad range is recommended for initial screening.

Experimental Protocols

Protocol 1: Preparation of SLC5111312 Hydrochloride Stock Solution

• Reconstitution: Prepare a high-concentration stock solution of SLC5111312 hydrochloride in 100% DMSO. For example, to make a 10 mM stock solution, dissolve the appropriate mass of the compound in the calculated volume of DMSO.

• Storage: Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles. Store at -20°C.

Protocol 2: Determination of Optimal Concentration using a Cell Viability Assay (e.g., MTT Assay)

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of SLC5111312 hydrochloride in your cell line of interest.

• Cell Seeding:

  • Plate your cells in a 96-well plate at a predetermined optimal density.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the SLC5111312 hydrochloride stock solution in your complete cell culture medium. A common approach is to use a 10-point dilution series with a 1:2 or 1:3 dilution factor, starting from a high concentration (e.g., 100 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest compound concentration) and a no-treatment control.

  • Remove the old medium from the cells and add the medium containing the different concentrations of the inhibitor.

• Incubation:

  • Incubate the plate for a predetermined time (e.g., 24, 48, or 72 hours). The incubation time should be based on the cell doubling time and the expected mechanism of action of the inhibitor.

• Cell Viability Assessment:

  • Perform a cell viability assay, such as the MTT or SRB assay, according to the manufacturer's instructions.

• Data Analysis:

  • Plot the cell viability against the logarithm of the compound concentration.

  • Use a non-linear regression analysis to fit the data to a dose-response curve and determine the IC50 value.

Troubleshooting Guides and FAQs

Frequently Asked Questions (FAQs)

Q1: My SLC5111312 hydrochloride is not dissolving well in my aqueous buffer.

A1: SLC5111312 hydrochloride is sparingly soluble in aqueous solutions. It is recommended to first dissolve the compound in DMSO to create a high-concentration stock solution. You can then dilute this stock solution into your aqueous buffer or cell culture medium. Ensure the final DMSO concentration in your assay is low (typically below 0.5%) to avoid solvent-induced toxicity.

Q2: I am observing high cytotoxicity even at low concentrations of the inhibitor.

A2: This could be due to several factors:

• Cell Line Sensitivity: Your specific cell line may be highly sensitive to the inhibition of SPHK1/2.

• Solvent Toxicity: Ensure your vehicle control (DMSO alone) is not causing cytotoxicity.

• Compound Instability: The compound may be degrading into a more toxic substance in your culture medium. It's advisable to prepare fresh dilutions for each experiment.

Q3: I am not seeing any effect of the inhibitor at the concentrations I've tested.

A3: Possible reasons include:

• Insufficient Concentration: The concentrations used may be too low to effectively inhibit SPHK1/2 in your cell-based assay. Try testing a higher concentration range.

• Compound Inactivity: Ensure the compound has been stored correctly and has not degraded.

• Cellular Efflux: Cells may be actively pumping the inhibitor out, reducing its intracellular concentration.

• Assay Readout: The chosen assay may not be sensitive enough to detect the effects of SPHK1/2 inhibition.

Q4: How can I be sure the observed effects are due to SPHK1/2 inhibition and not off-target effects?

A4: This is a critical aspect of using small molecule inhibitors. Here are some strategies:

• Rescue Experiment: If you can exogenously provide the product of the inhibited enzymes (sphingosine-1-phosphate, S1P), you may be able to rescue the phenotype.

• Knockdown/Knockout Studies: Use genetic approaches like siRNA or CRISPR to reduce the expression of SPHK1 and/or SPHK2 and see if it phenocopies the effect of the inhibitor.

Visualizations

Caption: Workflow for optimizing SLC5111312 hydrochloride concentration.

Caption: Simplified SPHK signaling pathway and the action of SLC5111312 HCl.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. Transforming Sphingosine Kinase 1 Inhibitors into Dual and Sphingosine Kinase 2 Selective Inhibitors: Design, Synthesis, and In Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Tumorigenic Effect of Sphingosine Kinase 1 and Its Potential Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Sphingosine Kinase 1 and Sphingosine-1-Phosphate Signaling in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: SLC51A Inhibitor SLC-5111312 Hydrochloride

Disclaimer: As SLC-5111312 hydrochloride is a hypothetical compound for the purpose of this guide, specific off-target effects are not documented. This guide provides a framework for researchers and drug development professionals to consider and investigate potential off-target effects of novel SLC51A inhibitors, using established principles and methodologies.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of the target, SLC51A (OSTα)?

The Solute Carrier Family 51 Subunit Alpha (SLC51A), also known as Organic Solute Transporter Alpha (OSTα), forms a functional heterodimer with OSTβ.[1] This complex is essential for the transport of bile acids and conjugated steroids across the cell membrane.[1][2] It is a key component of the enterohepatic circulation of bile acids, facilitating their export from enterocytes into the portal blood.[1] The transporter operates via facilitated diffusion, meaning it can mediate both uptake and efflux depending on the substrate's electrochemical gradient.[1]

Q2: In which tissues is SLC51A/OSTα highly expressed?

SLC51A and its partner OSTβ are expressed in numerous tissues, with the highest concentrations found in those involved in bile acid and steroid homeostasis.[2] These include the small intestine (particularly the ileum), liver, colon, kidneys, testes, ovaries, and adrenal glands.[2][3] This broad tissue distribution is a critical consideration when evaluating the potential for off-target effects of an SLC51A inhibitor.

Q3: What are the known endogenous substrates for the SLC51A/OSTβ transporter?

The primary endogenous substrates for the SLC51A/OSTβ transporter are:

• Bile acids: including taurocholate, and to a lesser extent, glycine-conjugated and unconjugated bile acids.[4]

• Conjugated steroids: such as estrone 3-sulfate, dehydroepiandrosterone 3-sulfate (DHEAS), and pregnenolone sulfate.[5]

Q4: What are the potential on-target physiological consequences of inhibiting SLC51A?

Inhibition of SLC51A is expected to disrupt bile acid and steroid homeostasis. Based on its physiological role, on-target effects could include:

• Reduced intestinal absorption of bile acids.

• Decreased serum bile acid levels.[3]

• Alterations in lipid and cholesterol metabolism.[2]

• Potential for hepatoprotective effects in cholestatic conditions by reducing intracellular bile acid accumulation in hepatocytes.[3]

Troubleshooting Guide for Unexpected Experimental Results

This guide addresses potential issues that may arise during in vitro or in vivo experiments with a novel SLC51A inhibitor like SLC-5111312 hydrochloride, helping to distinguish between on-target and potential off-target effects.

Observed Issue	Potential Cause & Troubleshooting Steps
Unexpected cell toxicity in a cell line with low or no SLC51A expression.	This strongly suggests an off-target effect. Troubleshooting: 1. Confirm the absence of SLC51A/OSTβ expression in your cell line via qPCR or Western blot. 2. Perform a broad kinase panel screening or a safety pharmacology screen to identify potential off-target interactions. 3. Test the inhibitor in a panel of cell lines with varying SLC51A expression to see if toxicity correlates with target expression.
Alterations in signaling pathways seemingly unrelated to bile acid or steroid transport.	This could be due to off-target inhibition of other transporters or signaling molecules. Troubleshooting: 1. Review the literature for known interactions of compounds with similar chemical scaffolds. 2. Utilize computational modeling to predict potential off-target binding based on the inhibitor's structure. 3. Perform a targeted inhibitor screen against other solute carrier (SLC) transporters or a broader off-target panel.
In vivo effects observed in tissues with low SLC51A expression.	While SLC51A has a broad distribution, significantly potent effects in tissues with minimal expression warrant investigation into off-targets. Troubleshooting: 1. Conduct biodistribution studies to determine the concentration of the inhibitor in the affected tissues. 2. Perform ex vivo experiments on isolated tissues to confirm a direct effect. 3. Consider secondary pharmacology studies to assess effects on other receptors, ion channels, and enzymes.
Discrepancy between in vitro potency (IC50) and cellular activity.	This could be due to factors like cell permeability, efflux by other transporters, or off-target effects that mask the on-target activity. Troubleshooting: 1. Measure the intracellular concentration of the inhibitor. 2. Use cell lines overexpressing common efflux transporters (e.g., MDR1, BCRP) to assess if the compound is a substrate. 3. Evaluate the inhibitor's effect on cell viability at concentrations well above the expected efficacious dose to uncover non-specific toxicity.

Experimental Protocols

Protocol 1: In Vitro SLC51A Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against SLC51A/OSTβ-mediated transport.

Methodology:

• Cell Culture: Utilize a stable cell line overexpressing human SLC51A and SLC51B (e.g., HEK293 or CHO cells). Culture the cells to confluence in appropriate media.

• Assay Preparation: Seed the cells in a 96-well plate. On the day of the assay, wash the cells with a pre-warmed buffer (e.g., Hanks' Balanced Salt Solution).

• Inhibitor Pre-incubation: Prepare serial dilutions of the test compound (e.g., SLC-5111312 hydrochloride) in the assay buffer. Add the inhibitor solutions to the cells and pre-incubate for a defined period (e.g., 10-30 minutes) at 37°C.

• Substrate Addition: Prepare a solution containing a labeled SLC51A substrate (e.g., [³H]-taurocholic acid or a fluorescent bile acid derivative) at a concentration close to its Michaelis-Menten constant (Km). Add the substrate to the wells containing the inhibitor and incubate for a short period (e.g., 5-10 minutes) at 37°C.

• Assay Termination: Stop the transport by rapidly washing the cells with ice-cold assay buffer.

• Quantification: Lyse the cells and measure the amount of accumulated labeled substrate using a scintillation counter or fluorescence plate reader.

• Data Analysis: Determine the percentage of inhibition for each inhibitor concentration relative to a vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Off-Target Transporter Inhibition Screening

Objective: To assess the selectivity of a test compound by screening it against a panel of other relevant solute carrier (SLC) and ATP-binding cassette (ABC) transporters.

Methodology:

• Transporter Panel Selection: Choose a panel of transporters relevant to drug disposition and potential off-target liabilities. This may include, but is not limited to, OATP1B1, OATP1B3, OAT1, OAT3, OCT2, MATE1, MATE2K, BSEP (ABCB11), and MDR1 (ABCB1).[6]

• Assay Execution: For each transporter in the panel, utilize a validated in vitro assay system (e.g., transporter-overexpressing cell lines or membrane vesicles).

• Inhibition Measurement: Determine the inhibitory activity of the test compound against each transporter, typically at a fixed concentration (e.g., 10 µM) in the initial screen.

• IC50 Determination: For any transporter where significant inhibition (e.g., >50%) is observed in the initial screen, perform a full concentration-response curve to determine the IC50 value, as described in Protocol 1.

• Selectivity Analysis: Compare the IC50 value for SLC51A to the IC50 values for the off-target transporters to calculate a selectivity index.

Data Presentation

Table 1: Hypothetical Selectivity Profile of SLC-5111312 Hydrochloride

Target	IC50 (µM)	Selectivity Index (Off-target IC50 / On-target IC50)
SLC51A (On-target)	[Insert experimental value]	-
OATP1B1	[Insert experimental value]	[Calculate]
OATP1B3	[Insert experimental value]	[Calculate]
OAT1	[Insert experimental value]	[Calculate]
OAT3	[Insert experimental value]	[Calculate]
OCT2	[Insert experimental value]	[Calculate]
BSEP	[Insert experimental value]	[Calculate]

Visualizations

Caption: SLC51A (OSTα/β) mediated bile acid transport in an enterocyte and the site of action for an inhibitor.

Caption: A logical workflow for troubleshooting unexpected results with a novel SLC51A inhibitor.

References

• 1. creative-biolabs.com [creative-biolabs.com]
• 2. The heteromeric organic solute transporter, OSTα–OSTβ/SLC51: A transporter for steroid-derived molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. OST α and β - Transporters - Solvo Biotechnology [solvobiotech.com]
• 4. uniprot.org [uniprot.org]
• 5. Novel In Vitro Method Reveals Drugs that Inhibit Solute Transporter Alpha/Beta (OSTα/β) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. protocols.io [protocols.io]

Technical Support Center: Troubleshooting Inconsistent Results with SLC5111312 Hydrochloride

Welcome to the technical support center for SLC5111312 hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and ensure consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is SLC5111312 hydrochloride and what is its primary mechanism of action?

A1: SLC5111312 hydrochloride is a dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2).[1] These enzymes are responsible for the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a critical signaling molecule involved in numerous cellular processes. By inhibiting SPHK1 and SPHK2, SLC5111312 hydrochloride effectively reduces cellular levels of S1P.[1][2]

Q2: I'm observing inconsistent results in my cell-based assays. What are the common causes?

A2: Inconsistent results with SLC5111312 hydrochloride in cell-based assays can stem from several factors:

• Solubility Issues: Improper dissolution of the compound can lead to inaccurate concentrations.

• Compound Instability: The stability of the inhibitor in cell culture media over the course of an experiment can affect its potency.

• Suboptimal Concentration: The effective concentration can vary between cell lines.

• Inappropriate Experimental Window: The timing of treatment and endpoint measurement is crucial.

• Misinterpretation of In Vitro vs. In Vivo Effects: The compound can have different effects on S1P levels in cultured cells versus in whole organisms.

Q3: How should I prepare and store stock solutions of SLC5111312 hydrochloride?

A3: Proper preparation and storage of stock solutions are critical for reproducible results. It is recommended to prepare a high-concentration stock solution in an organic solvent. Store stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. For aqueous solutions, it is advised not to store them for more than one day.[3]

Troubleshooting Guides

Issue 1: Difficulty Dissolving the Compound or Precipitation in Media

Possible Cause: SLC5111312 hydrochloride has limited solubility in aqueous solutions. Precipitation can occur when a concentrated DMSO stock is diluted into cell culture media.

Solutions:

• Prepare a Fresh, High-Concentration Stock in DMSO: Ensure the compound is fully dissolved in DMSO before further dilution.

• Optimize Final DMSO Concentration: Keep the final concentration of DMSO in your cell culture media low (ideally ≤ 0.1%) to avoid solvent-induced artifacts and precipitation.

• Pre-warm Media: Gently pre-warm the cell culture media to 37°C before adding the diluted inhibitor.

• Vortex During Dilution: Add the DMSO stock to the aqueous solution while vortexing to ensure rapid and uniform mixing.

Data Presentation: Solubility of SLC5111312 hydrochloride

Solvent	Solubility
DMSO	~3 mg/mL[1]
Ethanol	~14 mg/mL[1]
Ethanol:PBS (pH 7.2) (1:4)	~0.20 mg/mL[1]
DMF	~2 mg/mL[1]

Issue 2: Inconsistent or No Biological Effect in Cell-Based Assays

Possible Causes:

• Incorrect Concentration: The concentration used may be too low or too high for your specific cell line and experimental conditions.

• Inhibitor Instability: The compound may be degrading in the cell culture medium over the duration of the experiment.

• Inappropriate Assay Endpoint: The timing of the measurement may not be optimal to observe the desired effect.

Solutions:

• Perform a Dose-Response Experiment: Determine the optimal concentration of SLC5111312 hydrochloride for your cell line. Based on published data, concentrations of 0.1 µM and 0.3 µM have been shown to decrease S1P levels in U937 monocytic leukemia cells.[1][2]

• Time-Course Experiment: Assess the effect of the inhibitor at different time points to identify the optimal incubation period. A 2-hour incubation has been shown to be effective in U937 cells.[2]

• Media Refreshment: For longer experiments, consider refreshing the media with a fresh preparation of the inhibitor at regular intervals.

Mandatory Visualization:

Experimental workflow for optimizing SLC5111312 hydrochloride treatment.

Issue 3: Contradictory Results Between In Vitro and In Vivo Experiments

Possible Cause: SLC5111312 hydrochloride exhibits different effects on S1P levels in cell culture versus in animal models. While it decreases S1P levels in cultured cells, it can lead to an increase in blood S1P levels in mice.[2] This is thought to be due to the inhibition of S1P clearance in vivo.

Solutions:

• Understand the Context: Be aware of the dual nature of the inhibitor's effects. A decrease in cellular S1P is the expected outcome in in vitro settings. An increase in circulating S1P is a documented in vivo pharmacodynamic effect in mice.[2]

• Correlate with Downstream Effects: In both systems, assess the downstream consequences of SPHK inhibition rather than relying solely on S1P levels.

Mandatory Visualization:

Contrasting effects of SLC5111312 in vitro and in vivo.

Issue 4: Potential Off-Target Effects

Possible Cause: Like many kinase inhibitors, SLC5111312 hydrochloride may have off-target activities that could contribute to the observed phenotype.

Solutions:

• Use a Second, Structurally Different SPHK Inhibitor: To confirm that the observed effect is due to SPHK inhibition, use another well-characterized SPHK inhibitor with a different chemical scaffold.

• Target Knockdown/Knockout: Use genetic approaches such as siRNA or CRISPR/Cas9 to deplete SPHK1 and/or SPHK2. The resulting phenotype should mimic the effects of the inhibitor if it is acting on-target.

• Kinase Selectivity Profiling: If resources permit, perform a kinase selectivity screen to identify potential off-target kinases.

Experimental Protocols

Protocol 1: Measurement of Cellular Sphingosine-1-Phosphate (S1P) Levels in U937 Cells

Objective: To determine the effect of SLC5111312 hydrochloride on intracellular S1P levels.

Materials:

• U937 human monocytic leukemia cells

• RPMI-1640 medium with 10% FBS

• SLC5111312 hydrochloride

• Anhydrous DMSO

• Phosphate-buffered saline (PBS)

• Reagents for lipid extraction (e.g., chloroform, methanol)

• LC-MS/MS system for S1P quantification

Procedure:

• Cell Culture: Culture U937 cells in RPMI-1640 supplemented with 10% FBS at 37°C in a humidified 5% CO2 incubator.

• Stock Solution Preparation: Prepare a 10 mM stock solution of SLC5111312 hydrochloride in anhydrous DMSO.

• Cell Treatment: a. Seed U937 cells in a multi-well plate at a density that will result in approximately 80-90% confluency at the time of harvest. b. Allow cells to grow for 24 hours. c. Prepare working solutions of SLC5111312 hydrochloride by diluting the stock solution in cell culture media to the desired final concentrations (e.g., 0.1 µM and 0.3 µM). Include a vehicle control (DMSO only). d. Replace the existing media with the media containing the inhibitor or vehicle. e. Incubate for a predetermined time (e.g., 2 hours).

• Cell Lysis and Lipid Extraction: a. Aspirate the media and wash the cells with ice-cold PBS. b. Lyse the cells and perform a lipid extraction using an appropriate method (e.g., Bligh-Dyer method).

• S1P Quantification: a. Dry the lipid extracts under a stream of nitrogen. b. Reconstitute the samples in an appropriate solvent for LC-MS/MS analysis. c. Quantify S1P levels using a validated LC-MS/MS method with an appropriate internal standard.

Mandatory Visualization:

Workflow for measuring cellular S1P levels.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

improving SLC5111312 hydrochloride stability in solution

Welcome to the technical support center for SLC5111312 hydrochloride. This resource is designed to assist researchers, scientists, and drug development professionals in addressing common challenges related to the stability of this compound in solution. Here you will find troubleshooting guides and frequently asked questions (FAQs) to support your experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for SLC5111312 hydrochloride in solution?

A1: SLC5111312 hydrochloride, like many hydrochloride salts of complex organic molecules, can be susceptible to degradation in solution. The primary concerns are hydrolysis, particularly of the oxadiazole ring, and potential photodegradation due to its aromatic naphthalene moiety. The stability is significantly influenced by the pH, solvent, temperature, and exposure to light.

Q2: What are the recommended storage conditions for SLC5111312 hydrochloride stock solutions?

A2: For optimal stability, it is recommended to prepare stock solutions in a high-quality, anhydrous solvent such as DMSO. These stock solutions should be stored in small aliquots in tightly sealed, light-resistant vials at -20°C or lower. Avoid repeated freeze-thaw cycles.

Q3: How can I prepare aqueous solutions of SLC5111312 hydrochloride for my experiments?

A3: Due to the potential for hydrolysis, it is advisable to prepare fresh aqueous solutions for each experiment by diluting a frozen stock solution. Use of a slightly acidic buffer (pH 4-6) may help to minimize the degradation of the hydrochloride salt.[1] It is crucial to assess the compatibility of the chosen buffer system with your specific experimental setup.

Q4: What are the potential degradation pathways for SLC5111312 hydrochloride?

A4: Based on its chemical structure, the most likely degradation pathway involves the hydrolysis of the 1,2,4-oxadiazole ring. This can occur under both acidic and basic conditions and may lead to the formation of an aryl nitrile degradation product.[2] Additionally, the molecule could be susceptible to oxidative and photolytic degradation, although specific pathways have not been extensively documented in publicly available literature.

Troubleshooting Guides

Issue 1: Precipitation of SLC5111312 hydrochloride in aqueous solution.

Possible Causes:

• Poor solubility at the working concentration or pH.

• Interaction with components of the experimental medium.

• Degradation of the compound leading to less soluble byproducts.

Troubleshooting Steps:

• Verify Solubility: Check the solubility of SLC5111312 hydrochloride in your specific aqueous medium at the desired concentration.

• Adjust pH: The hydrochloride salt form generally exhibits better solubility in slightly acidic conditions. Consider using a buffer in the pH range of 4-6.[1]

• Sonication: Briefly sonicate the solution to aid in dissolution.

• Prepare Fresh Solutions: Always use freshly prepared aqueous solutions from a stable stock to minimize the impact of degradation on solubility.

• Co-solvent usage: If solubility in purely aqueous media is a persistent issue, the use of a small percentage of an organic co-solvent (e.g., DMSO, ethanol) may be necessary. However, ensure the co-solvent is compatible with your experimental system.

Issue 2: Inconsistent or unexpected experimental results.

Possible Causes:

• Degradation of SLC5111312 hydrochloride in the experimental solution.

• Improper storage of stock solutions.

• Interaction with other components in the assay.

Troubleshooting Steps:

• Assess Solution Stability: Perform a preliminary experiment to assess the stability of SLC5111312 hydrochloride in your experimental medium over the time course of your assay. This can be done by analyzing the concentration of the parent compound at different time points using a validated analytical method like HPLC.

• Control Environmental Factors: Protect solutions from light by using amber vials or covering containers with foil. Maintain a consistent and appropriate temperature throughout the experiment.

• Prepare Fresh Solutions: As a best practice, always prepare fresh dilutions from a frozen stock immediately before use.

• Review Storage Protocol: Ensure that solid SLC5111312 hydrochloride is stored in a cool, dark, and dry place. Stock solutions should be stored at -20°C or below in small, single-use aliquots.

Data on Factors Affecting Stability

Parameter	Condition	General Effect on Stability	Recommendations
pH	Acidic (pH < 4)	May catalyze hydrolysis of the oxadiazole ring.[2]	Use of buffers in the pH 4-6 range may offer a balance between solubility and stability.[1]
Neutral (pH ~7)	Potential for hydrolysis and lower solubility.	Prepare fresh solutions and use promptly.
Basic (pH > 8)	Increased rate of hydrolysis of the oxadiazole ring is likely.[2]	Avoid basic conditions if possible.
Temperature	Elevated (e.g., > 40°C)	Increased rate of degradation.	Store solutions at recommended low temperatures and avoid heat exposure during experiments.
Light	UV or prolonged exposure to ambient light	Potential for photodegradation of the naphthalene moiety.	Protect solutions from light using amber vials or foil.
Solvent	Aqueous	Higher risk of hydrolysis.	Prepare fresh solutions and consider using co-solvents if necessary.
Anhydrous Organic (e.g., DMSO)	Generally more stable for stock solutions.	Use high-purity, anhydrous solvents for preparing stock solutions.

Experimental Protocols

Protocol 1: Forced Degradation Study for SLC5111312 Hydrochloride

This protocol provides a general framework for conducting a forced degradation study to understand the stability of SLC5111312 hydrochloride under various stress conditions. This is essential for developing a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of SLC5111312 hydrochloride (e.g., 1 mg/mL) in a suitable solvent like a 50:50 mixture of acetonitrile and water.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.[1]

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at room temperature for 2 hours. Neutralize with 0.1 M HCl before analysis.[1]

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Incubate at room temperature for 24 hours.[1]

• Thermal Degradation: Place the solid compound in an oven at 60°C for 48 hours.[1]

• Photolytic Degradation: Expose the stock solution in a photostability chamber to a light source according to ICH Q1B guidelines. Protect a control sample from light.

3. Analysis:

• Analyze all stressed samples, along with an unstressed control, using a suitable stability-indicating analytical method, such as reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection.

• The method should be able to separate the intact SLC5111312 hydrochloride from any degradation products.

Protocol 2: Stability-Indicating HPLC Method Development

Objective: To develop an HPLC method capable of quantifying SLC5111312 hydrochloride in the presence of its degradation products.

1. Instrumentation:

• HPLC system with a UV detector.

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Mobile Phase:

• A gradient elution is often effective for separating a parent compound from its degradation products. A typical starting point could be a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol). The gradient would involve increasing the proportion of the organic solvent over time.

3. Method Parameters:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Determined by measuring the UV spectrum of SLC5111312 hydrochloride (a wavelength of maximum absorbance should be chosen).

• Injection Volume: 10-20 µL.

4. Validation:

• The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The stressed samples from the forced degradation study are used to demonstrate specificity.

Visualizations

Caption: Troubleshooting workflow for SLC5111312 hydrochloride solution instability.

Caption: Postulated hydrolytic degradation pathway of the oxadiazole moiety.

Caption: Experimental workflow for forced degradation studies.

References

• 1. Influence of pH on hydrolytic decomposition of diethylpropion hydrochloride: stability studies on drug substance and tablets using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. database.ich.org [database.ich.org]

Technical Support Center: Minimizing SLC5111312 Hydrochloride Toxicity in Cells

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing the cellular toxicity of SLC5111312 hydrochloride during in-vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is SLC5111312 hydrochloride and what is its mechanism of action?

SLC5111312 hydrochloride is a dual inhibitor of sphingosine kinase 1 and 2 (SPHK1 and SPHK2).[1] These enzymes are critical for the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a key signaling lipid involved in various cellular processes, including cell growth, proliferation, survival, and migration. By inhibiting SPHK1 and SPHK2, SLC5111312 hydrochloride reduces the intracellular levels of S1P.

Q2: What are the potential causes of SLC5111312 hydrochloride toxicity in cell culture?

While specific toxicity data for SLC5111312 hydrochloride is limited in publicly available literature, toxicity with small molecule inhibitors in cell culture can generally arise from several factors:

• On-target toxicity: The intended pharmacological effect of reducing S1P levels can itself be cytotoxic to certain cell types that are highly dependent on S1P signaling for survival.

• Off-target effects: The compound may interact with other cellular targets, leading to unintended and toxic consequences.[2]

• High concentrations: Using concentrations significantly above the half-maximal inhibitory concentration (IC50) can lead to non-specific effects and cell death.[2]

• Prolonged exposure: Continuous exposure of cells to the inhibitor can disrupt normal cellular processes and lead to cumulative toxicity.[2]

• Solvent toxicity: The solvent used to dissolve the inhibitor (e.g., DMSO) can be toxic to cells at certain concentrations.[2]

• Metabolite toxicity: Cellular metabolism of SLC5111312 hydrochloride could produce toxic byproducts.

Q3: How can I determine the optimal, non-toxic concentration of SLC5111312 hydrochloride for my experiments?

The optimal concentration should be empirically determined for each cell line and experimental setup. A dose-response experiment is crucial to identify a concentration that effectively inhibits SPHK without causing significant cytotoxicity.

Troubleshooting Guide

Issue 1: High levels of cell death observed after treatment with SLC5111312 hydrochloride.

Possible Cause	Solution
Inhibitor concentration is too high.	Perform a dose-response curve to determine the optimal concentration. Start with a wide range of concentrations, including those below the reported IC50 values for SPHK1 and SPHK2.
Prolonged exposure to the inhibitor.	Reduce the incubation time. Determine the minimum time required to achieve the desired inhibition of SPHK activity or downstream signaling.
Solvent toxicity.	Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is below the toxic threshold for your cell line (typically <0.1-0.5%). Run a solvent-only control.[2]
Cell line is particularly sensitive.	Some cell lines are more sensitive to perturbations in the sphingolipid pathway. Consider using a more robust cell line if possible or perform extensive optimization of concentration and exposure time.
Inhibitor has degraded or is impure.	Purchase the inhibitor from a reputable source. If possible, verify its purity and integrity.

Issue 2: Inconsistent results or lack of SPHK inhibition.

Possible Cause	Solution
Inhibitor is not active.	Check the storage conditions and age of the inhibitor. Prepare a fresh stock solution. Test the inhibitor in a cell-free SPHK activity assay to confirm its biochemical activity.
Incorrect inhibitor concentration.	Double-check all calculations and dilutions.
Cell density is too high or too low.	Optimize cell seeding density as it can influence cellular response to drug treatment.
Assay-specific issues.	Ensure that the assay used to measure SPHK inhibition or downstream effects is validated and performing correctly.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data from a dose-response experiment to determine the cytotoxicity of SLC5111312 hydrochloride in a generic cancer cell line (e.g., HeLa) using an MTT assay after 48 hours of treatment.

SLC5111312 HCl (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 4.5
0.1	98 ± 5.1
0.5	95 ± 4.8
1	92 ± 6.2
5	75 ± 8.3
10	55 ± 9.1
25	30 ± 7.9
50	15 ± 5.4

Note: This data is illustrative. Researchers must generate their own dose-response curves for their specific cell lines and experimental conditions.

Detailed Experimental Protocols

Protocol 1: Dose-Response Cytotoxicity Assay (MTT Assay)

This protocol provides a general framework for assessing the cytotoxicity of SLC5111312 hydrochloride.

1. Cell Seeding: a. Harvest and count cells. b. Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well). c. Incubate for 24 hours to allow for cell attachment.[2]

2. Compound Treatment: a. Prepare serial dilutions of SLC5111312 hydrochloride in complete culture medium. b. Include a vehicle control (medium with the same concentration of solvent as the highest inhibitor concentration) and a no-treatment control. c. Remove the old medium from the wells and add the medium containing the different concentrations of the compound. d. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

3. MTT Addition and Incubation: a. Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS. b. Add 10 µL of the MTT solution to each well. c. Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

4. Formazan Solubilization and Absorbance Reading: a. Carefully remove the medium from the wells. b. Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals. c. Read the absorbance at a wavelength of 570 nm using a microplate reader.

Signaling Pathway and Workflow Diagrams

Caption: Simplified signaling pathway of SPHK and the inhibitory action of SLC5111312 hydrochloride.

References

• 1. SLC5111312 (hydrochloride) - Cayman Chemical [bioscience.co.uk]
• 2. benchchem.com [benchchem.com]

SLC5111312 hydrochloride experimental controls and best practices

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using SLC5111312 hydrochloride, a dual inhibitor of Sphingosine Kinase 1 (SphK1) and Sphingosine Kinase 2 (SphK2).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of SLC5111312 hydrochloride?

A1: SLC5111312 hydrochloride is a potent, cell-permeable dual inhibitor of both Sphingosine Kinase 1 (SphK1) and Sphingosine Kinase 2 (SphK2).[1][2] These enzymes catalyze the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a critical signaling lipid involved in numerous cellular processes, including cell growth, proliferation, survival, and migration.[3] By inhibiting SphK1 and SphK2, SLC5111312 hydrochloride blocks the production of S1P, thereby modulating these downstream signaling pathways.

Q2: What are the recommended storage and solubility conditions for SLC5111312 hydrochloride?

A2: For optimal stability, SLC5111312 hydrochloride should be stored as a crystalline solid at -20°C for long-term storage. For short-term storage, it can be kept at 0-4°C. The compound is soluble in various organic solvents. The approximate solubilities are as follows:

Solvent	Solubility
DMF	2 mg/mL
DMSO	3 mg/mL
Ethanol	14 mg/mL
Ethanol:PBS (pH 7.2) (1:4)	0.20 mg/mL
Data sourced from Cayman Chemical.[1]

It is recommended to prepare fresh solutions or store stock solutions in aliquots at -20°C or below to minimize freeze-thaw cycles.

Q3: What are appropriate positive and negative controls for experiments using SLC5111312 hydrochloride?

A3: Proper controls are crucial for interpreting your experimental results.

• Positive Controls:

  • Another well-characterized dual SphK1/SphK2 inhibitor, such as SKI-II, can be used to confirm the expected biological effects of SphK inhibition in your experimental system.[4]

  • For isoform-specific effects, selective inhibitors like PF-543 (for SphK1) can be used for comparison.[5]

  • Stimulating cells with known activators of the SphK pathway, such as phorbol 12-myristate 13-acetate (PMA) or growth factors, can provide a baseline for assessing the inhibitory effect of SLC5111312 hydrochloride.[5]

• Negative Controls:

  • Vehicle Control: The most important negative control is the vehicle used to dissolve the SLC5111312 hydrochloride (e.g., DMSO) at the same final concentration used in the experimental conditions. This accounts for any effects of the solvent on the cells.

  • Inactive Enantiomer: If available, an inactive enantiomer or a structurally similar but inactive analog of SLC5111312 hydrochloride can be a robust negative control to demonstrate that the observed effects are due to specific inhibition of SphK.

  • Gene-Edited Cells: The gold standard for demonstrating specificity is to use cell lines with genetic knockout or knockdown (e.g., using CRISPR/Cas9 or shRNA) of SphK1, SphK2, or both. SLC5111312 hydrochloride should have a diminished or absent effect in these cells compared to wild-type cells.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Compound Precipitation in Cell Culture Media	- The final concentration of the organic solvent (e.g., DMSO) is too high. - The compound's solubility is lower in aqueous media.	- Ensure the final DMSO concentration is typically ≤0.1% to minimize solvent toxicity and precipitation. - Prepare a highly concentrated stock solution and dilute it serially in your culture medium. - Vortex the media thoroughly after adding the compound. - If precipitation persists, consider using a different solvent or a formulation with surfactants, if appropriate for your experiment.
High Variability Between Replicates	- Inconsistent cell seeding density. - Inaccurate pipetting of the inhibitor. - Cell health issues.	- Use a cell counter to ensure consistent cell numbers in each well. - Calibrate your pipettes regularly and use appropriate pipetting techniques. - Monitor cell morphology and viability to ensure the cells are healthy before and during the experiment.
No or Weak Inhibitory Effect Observed	- The concentration of the inhibitor is too low. - The inhibitor has degraded. - The experimental endpoint is not sensitive to SphK inhibition.	- Perform a dose-response experiment to determine the optimal concentration of SLC5111312 hydrochloride for your cell type and assay. - Ensure the compound has been stored correctly and prepare fresh stock solutions. - Confirm that your chosen readout (e.g., a specific phosphorylation event or gene expression) is indeed regulated by the SphK/S1P pathway in your system.
Potential Off-Target Effects	- Kinase inhibitors can sometimes inhibit other structurally related kinases.	- To confirm that the observed phenotype is due to SphK inhibition, rescue the phenotype by adding exogenous S1P. - Use knockout/knockdown cell lines for SphK1 and SphK2 to verify on-target effects. - Profile SLC5111312 hydrochloride against a panel of other kinases to assess its selectivity.

Quantitative Data

The inhibitory activity of SLC5111312 has been characterized against human, mouse, and rat SphK1 and SphK2. The inhibition constant (Ki) values are summarized below.

Enzyme	Species	Ki (µM)
SphK1	Human	0.73
SphK2	Human	0.9
SphK1	Mouse	20
SphK2	Mouse	1
SphK1	Rat	0.8
SphK2	Rat	1.1
Data sourced from Cayman Chemical.[1]

Experimental Protocols

In Vitro Sphingosine Kinase Inhibition Assay

This protocol is adapted from a general method for measuring SphK activity using recombinant enzymes.

Materials:

• Recombinant human SphK1 or SphK2

• SLC5111312 hydrochloride

• Sphingosine

• [γ-³²P]ATP or [γ-³³P]ATP

• Kinase reaction buffer (e.g., 20 mM Tris-HCl, pH 7.4, 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT, 0.5 mM EDTA)

• Scintillation cocktail

• 96-well plates

Procedure:

• Prepare serial dilutions of SLC5111312 hydrochloride in the kinase reaction buffer. Also, prepare a vehicle control (e.g., DMSO).

• In a 96-well plate, add the diluted inhibitor or vehicle.

• Add the recombinant SphK1 or SphK2 enzyme to each well and incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Prepare a substrate mix containing sphingosine and [γ-³²P]ATP or [γ-³³P]ATP in the kinase reaction buffer.

• Initiate the kinase reaction by adding the substrate mix to each well.

• Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding a stop solution (e.g., 1 M HCl).

• Separate the radiolabeled S1P from the unreacted ATP. This can be achieved by various methods, including thin-layer chromatography (TLC) or using specialized plates that capture the phosphorylated product.[6][7]

• Quantify the amount of radiolabeled S1P using a scintillation counter.

• Calculate the percentage of inhibition for each concentration of SLC5111312 hydrochloride and determine the IC50 value.

Cell-Based Assay for Measuring S1P Levels

This protocol describes how to measure the effect of SLC5111312 hydrochloride on intracellular S1P levels in cultured cells.

Materials:

• U937 cells (or other suitable cell line)

• SLC5111312 hydrochloride

• Cell culture medium (e.g., RPMI 1640)

• Fetal bovine serum (FBS)

• Lysis buffer

• LC-MS/MS system for lipid analysis

Procedure:

• Culture U937 cells in RPMI 1640 supplemented with 10% FBS.

• 24 hours before the experiment, replace the growth medium with a low-serum medium (e.g., 0.5% FBS).[8]

• Prepare different concentrations of SLC5111312 hydrochloride in the low-serum medium. Include a vehicle control.

• Treat the cells with the inhibitor or vehicle for a specified time (e.g., 2 hours).[8]

• After incubation, harvest the cells by centrifugation.

• Wash the cell pellet with ice-cold PBS.

• Lyse the cells and extract the lipids using an appropriate method (e.g., Folch extraction).

• Quantify the levels of S1P and sphingosine using a validated LC-MS/MS method.[8]

• Normalize the lipid levels to the protein concentration of the cell lysate.

• Analyze the data to determine the effect of SLC5111312 hydrochloride on S1P and sphingosine levels.

Visualizations

Sphingosine Kinase Signaling Pathway

Caption: Overview of the Sphingosine Kinase signaling pathway and the inhibitory action of SLC5111312 hydrochloride.

Experimental Workflow for a Cell-Based Assay

Caption: A typical experimental workflow for determining the effect of SLC5111312 hydrochloride on cellular S1P levels.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medkoo.com [medkoo.com]
• 3. Sphingosine Kinases and Sphingosine 1-Phosphate Receptors: Signaling and Actions in the Cardiovascular System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The sphingosine kinase 2 inhibitors ABC294640 and K145 elevate (dihydro)sphingosine 1-phosphate levels in various cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]

challenges in working with SLC5111312 hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and addressing challenges encountered when working with the dual sphingosine kinase (SphK) inhibitor, SLC5111312 hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is SLC5111312 hydrochloride and what is its mechanism of action?

A1: SLC5111312 hydrochloride is a potent dual inhibitor of sphingosine kinase 1 (SphK1) and sphingosine kinase 2 (SphK2).[1] These enzymes are critical for the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a key signaling lipid involved in numerous cellular processes, including cell proliferation, survival, migration, and inflammation. By inhibiting both SphK1 and SphK2, SLC5111312 hydrochloride effectively reduces the cellular levels of S1P, thereby modulating these signaling pathways.

Q2: What is the recommended solvent for preparing a stock solution of SLC5111312 hydrochloride?

A2: It is recommended to dissolve SLC5111312 hydrochloride in an organic solvent such as dimethyl sulfoxide (DMSO) to prepare a concentrated stock solution.

Q3: How should I store SLC5111312 hydrochloride and its stock solutions?

A3: The solid compound should be stored at -20°C for long-term storage (months to years) and can be kept at 0-4°C for short-term use (days to weeks).[2] Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.

Q4: What are the known off-target effects of SLC5111312 hydrochloride?

A4: While specific off-target effects for SLC5111312 hydrochloride are not extensively documented in publicly available literature, it is a common challenge with kinase inhibitors to have some degree of off-target activity. It is advisable to perform kinase panel screening to assess the selectivity of the inhibitor in your experimental system.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Precipitation of the compound in aqueous media.	SLC5111312 hydrochloride, like many small molecules, may have limited solubility in aqueous solutions. The hydrochloride salt form generally improves aqueous solubility, but precipitation can still occur, especially at higher concentrations or in certain buffer systems.	- Ensure the final concentration of the organic solvent (e.g., DMSO) is kept low (typically <0.5%) in the final assay medium to avoid solvent-induced precipitation and cytotoxicity. - Prepare fresh dilutions from the stock solution for each experiment. - Consider a stepwise dilution of the stock solution into the aqueous medium. - If solubility issues persist, sonication of the solution may help.
Inconsistent or variable results between experiments.	- Compound instability: The stability of SLC5111312 hydrochloride in cell culture media over time can be a factor. - Cell health and density: Variations in cell health, passage number, or seeding density can lead to inconsistent responses.	- Assess compound stability: Perform a time-course experiment to determine the stability of SLC5111312 hydrochloride in your specific cell culture medium under experimental conditions (e.g., 37°C, 5% CO2). Analyze the concentration of the compound at different time points using HPLC or LC-MS. - Standardize cell culture practices: Use cells within a consistent passage number range, ensure high viability (>95%), and maintain consistent seeding densities for all experiments.
No observable effect or lower than expected potency.	- Incorrect concentration range: The effective concentration may be different in your specific cell line or assay. - Compound degradation: The compound may be degrading in the experimental conditions. - Cell permeability issues: The compound may not be efficiently entering the cells.	- Perform a dose-response curve: Test a wide range of concentrations (e.g., from nanomolar to micromolar) to determine the optimal working concentration for your experiment. - Check compound integrity: If degradation is suspected, prepare fresh solutions and minimize the incubation time. - Consider cell permeability assays: While SLC5111312 is expected to be cell-permeable, this can be confirmed using specific assays if necessary.
High background signal or cytotoxicity.	- Solvent toxicity: High concentrations of the solvent (e.g., DMSO) can be toxic to cells. - Off-target effects: The compound may be affecting other cellular pathways leading to toxicity.	- Optimize solvent concentration: Ensure the final solvent concentration is below the toxic threshold for your cell line (typically <0.5% for DMSO). - Perform cytotoxicity assays: Use a range of concentrations to distinguish between specific inhibitory effects and general cytotoxicity. Include a vehicle control (solvent only) in all experiments.

Quantitative Data

Table 1: Inhibitory Activity of SLC5111312

Target	Species	Kᵢ (Inhibition Constant)
SphK1	Human	0.73 µM
SphK2	Human	0.9 µM
SphK2	Mouse	1 µM
SphK1	Mouse	20 µM
SphK2	Rat	1.1 µM
SphK1	Rat	0.8 µM

Data sourced from product information sheets.[3]

Table 2: In Vitro Activity of SLC5111312

Effect	System	Concentration
Decreases S1P levels	In vitro	0.1 and 0.3 µM
Decreases S1P levels	Sphk1-/- knockout mice	10 mg/kg
Decreases S1P levels	Rat	10 mg/kg

Data sourced from product information sheets.[3]

Experimental Protocols

Representative Protocol: Cell-Based Sphingosine Kinase Activity Assay

This protocol provides a general framework for assessing the inhibitory effect of SLC5111312 hydrochloride on SphK activity in a cell-based assay. Note: This is a representative protocol and may require optimization for specific cell lines and experimental conditions.

1. Materials:

• SLC5111312 hydrochloride

• Cell line of interest (e.g., a cancer cell line known to have active SphK signaling)

• Complete cell culture medium

• DMSO (for stock solution preparation)

• 96-well cell culture plates

• Reagents for measuring S1P levels (e.g., S1P ELISA kit or reagents for LC-MS/MS analysis)

• Cell lysis buffer

• Phosphate-buffered saline (PBS)

• Microplate reader or LC-MS/MS instrument

2. Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined density to achieve 70-80% confluency on the day of the experiment.

  • Incubate the cells overnight at 37°C in a 5% CO₂ incubator.

• Compound Preparation:

  • Prepare a concentrated stock solution of SLC5111312 hydrochloride in DMSO (e.g., 10 mM).

  • On the day of the experiment, prepare serial dilutions of the stock solution in a complete cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Compound Treatment:

  • Remove the old medium from the cell culture plate and replace it with the medium containing the different concentrations of SLC5111312 hydrochloride.

  • Include a vehicle control (medium with the same concentration of DMSO but no inhibitor) and a positive control if available (e.g., another known SphK inhibitor).

  • Incubate the cells for a predetermined period (e.g., 1, 6, or 24 hours) at 37°C in a 5% CO₂ incubator.

• Cell Lysis and S1P Measurement:

  • After incubation, wash the cells with ice-cold PBS.

  • Lyse the cells using an appropriate lysis buffer.

  • Collect the cell lysates and measure the intracellular S1P levels using a validated method such as an ELISA kit or LC-MS/MS.

• Data Analysis:

  • Normalize the S1P levels to the total protein concentration in each lysate.

  • Plot the normalized S1P levels against the concentration of SLC5111312 hydrochloride.

  • Calculate the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of S1P production) using a suitable software package.

Visualizations

Caption: SphK1/2 signaling pathway and the inhibitory action of SLC5111312 hydrochloride.

Caption: A typical experimental workflow for a cell-based SphK inhibition assay.

References

• 1. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. SLC5111312 (hydrochloride) - Cayman Chemical [bioscience.co.uk]

refining SLC5111312 hydrochloride treatment duration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals using SLC5111312 hydrochloride. The information is designed to address specific issues that may be encountered during experiments and to aid in refining treatment duration for optimal results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of SLC5111312 hydrochloride?

A1: SLC5111312 hydrochloride is a dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2). These enzymes are responsible for the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a key signaling molecule involved in numerous cellular processes, including cell proliferation, survival, migration, and inflammation. By inhibiting both SPHK1 and SPHK2, SLC5111312 hydrochloride effectively reduces the levels of S1P.

Q2: What is a recommended starting concentration for in vitro experiments?

A2: The optimal concentration of SLC5111312 hydrochloride will vary depending on the cell line and the specific experimental endpoint. A common starting point for in vitro studies is in the range of 0.1 µM to 10 µM. It is highly recommended to perform a dose-response experiment to determine the half-maximal effective concentration (EC50) for your specific assay.

Q3: How long should I treat my cells with SLC5111312 hydrochloride?

A3: The optimal treatment duration is dependent on the biological question being investigated. For assessing immediate effects on S1P levels or downstream signaling events, shorter incubation times are generally sufficient. For evaluating long-term phenotypic changes, longer exposure is necessary. A time-course experiment is crucial to determine the ideal duration for your specific experimental goals.[1][2]

• Short-term (15 minutes to 4 hours): Suitable for observing rapid changes in S1P levels or the phosphorylation status of downstream signaling proteins. A 2-hour treatment has been shown to be effective in reducing S1P levels in U937 cells.[3]

• Mid-term (8 to 24 hours): Appropriate for investigating effects on the expression of target genes or proteins.

• Long-term (24 to 72 hours): Necessary for assessing phenotypic outcomes such as changes in cell viability, apoptosis, or migration.[1]

Q4: How can I confirm that SLC5111312 hydrochloride is active in my cells?

A4: The most direct way to confirm the activity of SLC5111312 hydrochloride is to measure the intracellular and/or extracellular levels of S1P using methods like liquid chromatography-mass spectrometry (LC-MS). A significant decrease in S1P levels following treatment indicates target engagement. Additionally, you can perform a Western blot to assess the phosphorylation status of downstream targets of the S1P signaling pathway.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable effect on S1P levels or downstream signaling.	Insufficient inhibitor concentration.	Perform a dose-response experiment to determine the optimal concentration for your cell line.
Inadequate treatment duration.	Conduct a time-course experiment (e.g., 1, 2, 4, 8, 24 hours) to identify the optimal incubation time for observing the desired effect.
Low SPHK1/SPHK2 expression in the cell line.	Verify the expression levels of SPHK1 and SPHK2 in your cell model using Western blot or qPCR.
Inhibitor instability.	Prepare fresh stock solutions of SLC5111312 hydrochloride in an appropriate solvent (e.g., DMSO) and store them properly. Avoid repeated freeze-thaw cycles.
High levels of cell toxicity observed.	Concentration is too high.	Lower the concentration of SLC5111312 hydrochloride. Determine the cytotoxic threshold by performing a cell viability assay (e.g., MTT or MTS) with a range of concentrations.
Prolonged treatment duration.	Reduce the incubation time. For long-term experiments, assess cell viability at multiple time points to identify a non-toxic duration.
Solvent toxicity.	Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is below the toxic level for your cells (typically <0.5%). Include a vehicle-only control in your experiments.
Inconsistent results between experiments.	Variability in cell culture conditions.	Maintain consistent cell passage numbers, confluency, and growth conditions for all experiments.
Inhibitor degradation.	Prepare fresh working solutions from a stable stock for each experiment.

Experimental Protocols

Cell Viability Assay (MTT/MTS)

This protocol provides a general guideline for determining the effect of SLC5111312 hydrochloride on cell viability.

Materials:

• Cells of interest

• 96-well cell culture plates

• Complete cell culture medium

• SLC5111312 hydrochloride

• MTT or MTS reagent

• Solubilization solution (for MTT assay)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of SLC5111312 hydrochloride in complete culture medium. Include a vehicle-only control (e.g., DMSO).

• Remove the existing medium from the cells and add the medium containing the different concentrations of the inhibitor.

• Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• Add the MTT (to a final concentration of 0.5 mg/mL) or MTS reagent to each well according to the manufacturer's instructions.[4][5]

• Incubate for 1-4 hours at 37°C.[4][5]

• If using MTT, add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength using a plate reader.

Western Blot Analysis of Downstream Signaling

This protocol can be used to assess the effect of SLC5111312 hydrochloride on the phosphorylation of proteins downstream of the S1P signaling pathway.

Materials:

• Cells of interest

• Cell culture plates

• SLC5111312 hydrochloride

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against phosphorylated and total forms of downstream targets)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells and allow them to adhere.

• Treat the cells with SLC5111312 hydrochloride at the desired concentration and for the optimal duration determined from time-course experiments.

• Lyse the cells with ice-cold lysis buffer.

• Determine the protein concentration of each lysate.

• Prepare samples for SDS-PAGE by adding loading buffer and boiling.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a membrane.[6][7][8][9]

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the signal using a chemiluminescent substrate and an imaging system.[6][8]

Visualizations

Caption: SLC5111312 hydrochloride inhibits SPHK1 and SPHK2.

Caption: Workflow for refining treatment duration.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. broadpharm.com [broadpharm.com]
• 6. bioclone.co.kr [bioclone.co.kr]
• 7. bio-rad.com [bio-rad.com]
• 8. cdn.origene.com [cdn.origene.com]
• 9. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Reference Data & Comparative Studies

Validating Target Engagement of SLC5111312 Hydrochloride in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to validate the cellular target engagement of SLC5111312 hydrochloride, a dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2). We will explore its performance alongside other well-characterized sphingosine kinase inhibitors and provide detailed experimental protocols for key validation assays.

Introduction to SLC5111312 Hydrochloride and its Targets

SLC5111312 hydrochloride is a potent, cell-permeable small molecule that inhibits both SPHK1 and SPHK2, key enzymes in the sphingolipid signaling pathway. These kinases catalyze the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a critical signaling lipid involved in a myriad of cellular processes, including cell growth, proliferation, survival, and migration. Dysregulation of the SPHK/S1P axis is implicated in various diseases, including cancer and inflammatory disorders, making SPHK1 and SPHK2 attractive therapeutic targets.

Validating that a compound like SLC5111312 hydrochloride engages its intended targets within a cellular context is a critical step in drug discovery. This guide outlines robust methods to confirm this engagement and compares the activity of SLC5111312 hydrochloride with other commercially available inhibitors.

Comparative Analysis of Sphingosine Kinase Inhibitors

The following tables summarize the biochemical potency and cellular activity of SLC5111312 hydrochloride in comparison to other well-known SPHK inhibitors.

Table 1: In Vitro Biochemical Potency of Sphingosine Kinase Inhibitors

Inhibitor	Target(s)	hSPHK1 Kᵢ (nM)	hSPHK2 Kᵢ (nM)	Selectivity
SLC5111312 hydrochloride	SPHK1/SPHK2	730	900	Dual
PF-543	SPHK1	3.6	>10,000	SPHK1 Selective (>100-fold)
ABC294640 (Opaganib)	SPHK2	>50,000	9,800	SPHK2 Selective
SKI-II	SPHK1/SPHK2	500	1,200	Dual

Data compiled from multiple sources. Ki values can vary based on assay conditions.

Table 2: Cellular Target Engagement of Sphingosine Kinase Inhibitors in U937 Cells

Inhibitor	Assay	Readout	Effective Concentration	Reference
SLC5111312 hydrochloride	S1P Measurement	Decrease in cellular S1P levels	0.1 - 0.3 µM	[1]
SLC5111312 hydrochloride	FTY720 Phosphorylation	Inhibition of SPHK2-mediated FTY720-P formation	IC₅₀ ~1 µM	[1]
PF-543	S1P Measurement	Decrease in cellular S1P levels	1 µM	[2]
ABC294640	S1P Measurement	Increase in cellular S1P levels (off-target effect on S1P degradation)	10 µM	[2]
SKI-II	S1P Measurement	Decrease in cellular S1P levels	10 µM	[2]

Key Experimental Protocols for Target Validation

Confirming that SLC5111312 hydrochloride engages SPHK1 and SPHK2 in cells can be achieved through various methods. Below are detailed protocols for two primary approaches: measuring the downstream product of the kinases (S1P) and directly assessing target protein stability (Cellular Thermal Shift Assay).

Measurement of Cellular Sphingosine-1-Phosphate (S1P) Levels

A direct consequence of SPHK1/2 inhibition is a reduction in cellular S1P levels. This can be quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific method.

Experimental Protocol:

• Cell Culture and Treatment:

  • Culture U937 human monocytic leukemia cells (or other relevant cell line) in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and penicillin/streptomycin.

  • Seed cells at an appropriate density and allow them to adhere or grow to a desired confluency.

  • Treat cells with varying concentrations of SLC5111312 hydrochloride or other inhibitors (e.g., 0.1, 0.3, 1, 3, 10 µM) and a vehicle control (e.g., DMSO) for a specified time (e.g., 2-4 hours).

• Cell Lysis and Lipid Extraction:

  • Harvest cells by centrifugation and wash with ice-cold phosphate-buffered saline (PBS).

  • Resuspend the cell pellet in a known volume of PBS.

  • Perform lipid extraction by adding a mixture of methanol, chloroform, and HCl.

  • Vortex thoroughly and centrifuge to separate the organic and aqueous phases.

  • Collect the lower organic phase containing the lipids.

• LC-MS/MS Analysis:

  • Dry the extracted lipids under a stream of nitrogen and reconstitute in an appropriate solvent for LC-MS/MS analysis.

  • Inject the sample into an LC-MS/MS system equipped with a suitable C18 column.

  • Use a gradient elution program with mobile phases such as formic acid in water and formic acid in methanol.

  • Perform mass spectrometry in multiple reaction monitoring (MRM) mode to detect and quantify S1P and an internal standard (e.g., C17-S1P).

• Data Analysis:

  • Generate a standard curve using known concentrations of S1P.

  • Normalize the S1P signal to the internal standard and quantify the amount of S1P in each sample based on the standard curve.

  • Plot the S1P levels against the inhibitor concentration to determine the dose-dependent effect of SLC5111312 hydrochloride.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to directly demonstrate target engagement in a cellular environment.[3] The principle is that a ligand binding to its target protein stabilizes the protein, leading to an increase in its melting temperature.[3]

Experimental Protocol:

• Cell Treatment and Heating:

  • Culture cells and treat with SLC5111312 hydrochloride or vehicle control as described above.

  • Harvest the cells and resuspend them in PBS containing protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3-5 minutes) using a thermal cycler. Include a non-heated control.

• Cell Lysis and Separation of Soluble Fraction:

  • Lyse the cells by freeze-thaw cycles (e.g., liquid nitrogen and a 37°C water bath) or by using a lysis buffer.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.

  • Carefully collect the supernatant containing the soluble proteins.

• Protein Detection by Western Blot:

  • Determine the protein concentration of the soluble fractions.

  • Denature the protein samples by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for SPHK1 and SPHK2. A loading control antibody (e.g., β-actin or GAPDH) should also be used.

  • Incubate with a corresponding HRP-conjugated secondary antibody and detect the protein bands using a chemiluminescence substrate.

• Data Analysis:

  • Quantify the band intensities for SPHK1 and SPHK2 at each temperature for both the vehicle- and SLC5111312 hydrochloride-treated samples.

  • Plot the percentage of soluble protein remaining as a function of temperature to generate melting curves.

  • A shift in the melting curve to a higher temperature in the presence of SLC5111312 hydrochloride indicates target engagement and stabilization.

Advanced Target Engagement Assay: NanoBRET™

For a more high-throughput and quantitative assessment of target engagement in live cells, the NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a powerful alternative. This technology measures the binding of a small molecule to a target protein by detecting the energy transfer between a NanoLuc® luciferase-tagged target protein and a fluorescent tracer that binds to the same target.

Visualizing the Pathways and Workflows

To better understand the underlying biology and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: The Sphingolipid Signaling Pathway and the inhibitory action of SLC5111312 hydrochloride.

Caption: Experimental workflow for measuring cellular S1P levels.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Conclusion

Validating the target engagement of SLC5111312 hydrochloride is essential for interpreting its biological effects. This guide provides a framework for comparing its activity with other sphingosine kinase inhibitors and offers detailed protocols for robust target validation in a cellular setting. The measurement of downstream S1P levels and the direct assessment of target stabilization via CETSA are powerful, complementary approaches. For higher throughput needs, advanced techniques like NanoBRET™ offer a quantitative and live-cell alternative. By employing these methods, researchers can confidently confirm the cellular target engagement of SLC5111312 hydrochloride and advance their investigations into the therapeutic potential of SPHK inhibition.

References

• 1. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The sphingosine kinase 2 inhibitors ABC294640 and K145 elevate (dihydro)sphingosine 1-phosphate levels in various cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Sphingosine Kinase Inhibitors: SLC5111312 Hydrochloride vs. Other Key Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of SLC5111312 hydrochloride with other prominent Sphingosine Kinase (SphK) inhibitors, including SKI-II, PF-543, and ABC294640 (Opaganib). The information presented is curated to assist researchers in making informed decisions for their discovery and development programs.

Introduction to Sphingosine Kinase and Its Inhibition

Sphingosine kinases (SphK) are lipid kinases that catalyze the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P).[1][2][3] Two isoforms, SphK1 and SphK2, regulate the cellular balance of S1P and its pro-apoptotic precursors, ceramide and sphingosine, a concept often referred to as the "sphingolipid rheostat".[4] The SphK/S1P signaling pathway is implicated in a multitude of physiological and pathological processes, including cancer progression, inflammation, and fibrosis, making SphK an attractive therapeutic target.[3][5] Consequently, the development of potent and selective SphK inhibitors is an area of intense research.

Mechanism of Action of SphK Inhibitors

The inhibitors discussed in this guide primarily act by competing with the enzyme's natural substrate, sphingosine.

• SLC5111312 hydrochloride is a dual inhibitor of SphK1 and SphK2.[6][7]

• SKI-II is a non-ATP competitive inhibitor of both SphK1 and SphK2.[8] It is known to induce the degradation of SphK1 through lysosomal and/or proteasomal pathways.[9]

• PF-543 is a potent and highly selective, sphingosine-competitive inhibitor of SphK1.[10][11]

• ABC294640 (Opaganib) is a selective, competitive inhibitor of SphK2.[12][13]

Comparative Efficacy and Selectivity

The following table summarizes the in vitro potency and selectivity of SLC5111312 hydrochloride in comparison to other well-characterized SphK inhibitors. The data, presented as IC50 and Ki values, are compiled from various sources and should be interpreted in the context of the specific experimental conditions under which they were generated.

Inhibitor	Target(s)	IC50	Ki	Selectivity	Reference(s)
SLC5111312 hydrochloride	SphK1/SphK2 (human)	-	0.73 µM (SphK1), 0.9 µM (SphK2)	Dual inhibitor	[6][7]
SphK1/SphK2 (mouse)	-	20 µM (SphK1), 1 µM (SphK2)	SphK2 selective	[6][7]
SphK1/SphK2 (rat)	-	0.8 µM (SphK1), 1.1 µM (SphK2)	Dual inhibitor	[6][7]
SKI-II	SphK1/SphK2	78 µM (SK1), 45 µM (SK2)	-	Non-selective	[9]
SphK	0.5 µM	-	-	[8][14][15]
SK1/SK2	35 µM (SK1), 20 µM (SK2)	-	Non-selective
PF-543	SphK1	2 nM	3.6 nM	>100-fold vs. SphK2	[10][11]
SphK2	356 nM	-	[16]
ABC294640 (Opaganib)	SphK2	~60 µM	9.8 µM	Selective for SphK2 (no inhibition of SphK1 up to 100 µM)	[12][13][17]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of enzyme inhibitors. Below are outlines of standard assays used in the characterization of SphK inhibitors.

Sphingosine Kinase Activity Assay (Radiometric)

This assay directly measures the enzymatic activity of SphK by quantifying the formation of radiolabeled S1P.

Materials:

• Recombinant human SphK1 or SphK2

• [γ-³²P]ATP or [γ-³³P]ATP

• D-erythro-sphingosine

• Kinase assay buffer (e.g., 20 mM Tris-HCl pH 7.4, 20% glycerol, 1 mM β-mercaptoethanol, 1 mM EDTA, 20 mM ZnCl₂, 1 mM Na₃VO₄, 15 mM NaF)[8]

• Test inhibitors (e.g., SLC5111312 hydrochloride)

• Thin Layer Chromatography (TLC) plates

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the kinase assay buffer, sphingosine, and the test inhibitor at various concentrations.

• Initiate the reaction by adding recombinant SphK enzyme and [γ-³²P]ATP.

• Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).

• Stop the reaction by adding an acidic solution (e.g., HCl).

• Extract the lipids using a suitable organic solvent system (e.g., chloroform/methanol).

• Spot the extracted lipids onto a TLC plate and separate them using an appropriate solvent system.

• Visualize the radiolabeled S1P using autoradiography or a phosphorimager.

• Scrape the S1P spots from the TLC plate and quantify the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition at each inhibitor concentration and determine the IC50 value.

A more rapid, high-throughput version of this assay utilizes scintillation proximity counting in 96-well plates, which eliminates the need for organic extraction and chromatography.[1][2]

Cellular Proliferation Assay (MTT Assay)

This colorimetric assay is a common method to assess the effect of SphK inhibitors on cell viability and proliferation.

Materials:

• Cancer cell line of interest (e.g., A549, SKOV3, A375, LOVO)[18]

• Cell culture medium and supplements

• Test inhibitors

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test inhibitor or vehicle control for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Remove the medium and dissolve the formazan crystals in the solubilization solution.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value for cell proliferation inhibition.

Signaling Pathway and Workflow Diagrams

Visual representations of the signaling pathway and experimental workflows can aid in understanding the context and methodology of SphK inhibitor evaluation.

Figure 1: The Sphingosine Kinase signaling pathway and points of inhibition.

Figure 2: General experimental workflow for the evaluation of SphK inhibitors.

References

• 1. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. SPHINGOSINE KINASE TYPE 1 INHIBITION REVEALS RAPID TURNOVER OF CIRCULATING SPHINGOSINE 1-PHOSPHATE - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. caymanchem.com [caymanchem.com]
• 7. SLC5111312 (hydrochloride) - Biochemicals - CAT N°: 23288 [bertin-bioreagent.com]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. apexbt.com [apexbt.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. axonmedchem.com [axonmedchem.com]
• 14. axonmedchem.com [axonmedchem.com]
• 15. Sphingosine Kinase Inhibitor (SKI-II) - Echelon Biosciences [echelon-inc.com]
• 16. caymanchem.com [caymanchem.com]
• 17. selleckchem.com [selleckchem.com]
• 18. Design, Synthesis and Biological Activity Testing of Library of Sphk1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: SLC5111312 Hydrochloride vs. siRNA Knockdown for SPHK1/2 Inhibition

For researchers investigating the intricate roles of sphingosine kinases 1 and 2 (SPHK1 and SPHK2) in cellular signaling, choosing the right tool to inhibit their activity is a critical experimental decision. Both small molecule inhibitors, such as SLC5111312 hydrochloride, and genetic knockdown approaches using small interfering RNA (siRNA) offer powerful means to probe the function of these key enzymes. This guide provides an objective comparison of these two methods, supported by available experimental data, to assist researchers in selecting the most appropriate strategy for their studies.

Mechanism of Action

SLC5111312 hydrochloride is a chemical inhibitor that directly binds to the active site of SPHK1 and SPHK2, preventing the phosphorylation of sphingosine to sphingosine-1-phosphate (S1P). As a dual inhibitor, it targets both isoforms of the enzyme.

siRNA knockdown , on the other hand, operates at the genetic level. Synthetic double-stranded RNA molecules, designed to be complementary to the mRNA sequences of SPHK1 or SPHK2, are introduced into cells. This triggers the RNA interference (RNAi) pathway, leading to the degradation of the target mRNA and consequently, a reduction in the synthesis of the SPHK1 or SPHK2 protein.

Performance Comparison

The choice between a small molecule inhibitor and siRNA knockdown often depends on the specific experimental goals, the cell type being studied, and the desired duration and specificity of the inhibition. Below is a summary of key performance characteristics based on available data.

Feature	SLC5111312 Hydrochloride	siRNA Knockdown of SPHK1/2
Target	SPHK1 and SPHK2 protein activity	SPHK1 and/or SPHK2 mRNA
Mechanism	Competitive inhibition at the active site	mRNA degradation via RNAi pathway
Inhibition Level	Dependent on concentration, with Ki values in the sub-micromolar to low micromolar range for human kinases.[1]	Typically achieves significant but incomplete knockdown; reported mRNA reduction for SPHK1 is around 65-82%.[2]
Specificity	Dual inhibitor of SPHK1 and SPHK2.[1] Potential for off-target effects on other kinases.	Highly specific to the target mRNA sequence, but can have off-target effects on other genes with partial sequence homology.[3][4][5][6]
Duration of Effect	Reversible and dependent on the compound's half-life in the cell culture medium.	Transient, typically lasting 5-7 days, depending on cell division rate.[2]
Dosing	Concentration can be precisely controlled and varied.	Efficiency can be dose-dependent, but higher concentrations increase the risk of off-target effects.
Validation	Requires confirmation of target engagement, e.g., by measuring S1P levels.	Knockdown efficiency must be validated at the mRNA (e.g., by qPCR) and/or protein level (e.g., by Western blot).[2][7]

Quantitative Data Summary

SLC5111312 Hydrochloride: Potency and Activity

Parameter	Value	Species	Notes
Ki (SPHK1)	0.73 µM	Human (recombinant)	[1]
Ki (SPHK2)	0.9 µM	Human (recombinant)	[1]
Ki (Sphk1)	20 µM	Mouse	[1]
Ki (Sphk2)	1 µM	Mouse	[1]
Ki (Sphk1)	0.8 µM	Rat	[1]
Ki (Sphk2)	1.1 µM	Rat	[1]
In Vitro Activity	Decreases cellular S1P	U937 monocytic leukemia cells	At concentrations of 0.1 and 0.3 µM.[1]

siRNA Knockdown of SPHK1: Reported Efficiency

Cell Line	Knockdown Method	mRNA Reduction	Protein Reduction	Reference
SH-SY5Y	Lentiviral siRNA	~65.3%	Significantly decreased	[2]
SK-N-SH	Lentiviral siRNA	~81.9%	Significantly decreased	[2]
H460	shRNA	Significantly decreased	Significantly decreased	[7]

Experimental Protocols

Treatment of Cells with SLC5111312 Hydrochloride

• Preparation of Stock Solution: Dissolve SLC5111312 hydrochloride in a suitable solvent, such as DMSO, to create a high-concentration stock solution (e.g., 10 mM). Store the stock solution at -20°C.

• Cell Seeding: Plate cells at the desired density in appropriate cell culture vessels and allow them to adhere overnight.

• Treatment: The following day, dilute the stock solution to the desired final concentration in pre-warmed cell culture medium. Remove the existing medium from the cells and replace it with the medium containing SLC5111312 hydrochloride.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) before downstream analysis. The optimal concentration and incubation time should be determined empirically for each cell line and experimental endpoint.

• Analysis: After incubation, cells can be harvested for analysis of SPHK activity, S1P levels, or other downstream signaling events.

siRNA Knockdown of SPHK1/2

• siRNA Design and Synthesis: Design or purchase validated siRNA duplexes targeting the mRNA of SPHK1 or SPHK2. A non-targeting scramble siRNA should be used as a negative control.

• Cell Seeding: Plate cells at a density that will result in 50-70% confluency at the time of transfection.

• Transfection:

  • Dilute the siRNA duplex in a serum-free medium.

  • In a separate tube, dilute a suitable transfection reagent (e.g., lipid-based) in a serum-free medium.

  • Combine the diluted siRNA and transfection reagent and incubate at room temperature to allow the formation of siRNA-lipid complexes.

  • Add the complexes to the cells in fresh serum-free or reduced-serum medium.

• Incubation: Incubate the cells with the transfection complexes for 4-6 hours.

• Post-transfection: After the incubation period, replace the transfection medium with a complete growth medium.

• Analysis: Harvest the cells 48-72 hours post-transfection to assess knockdown efficiency by qPCR (for mRNA levels) and/or Western blot (for protein levels). Phenotypic assays can be performed at appropriate time points after confirming successful knockdown.

Visualizing the Approaches

SPHK signaling and points of intervention.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Lentivirus-mediated siRNA knockdown of SPHK1 inhibits proliferation and tumorigenesis of neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identifying siRNA-induced off-targets by microarray analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Off-target effects by siRNA can induce toxic phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. siRNA Off-Target Effects Can Be Reduced at Concentrations That Match Their Individual Potency | PLOS One [journals.plos.org]
• 6. Off-target effects by siRNA can induce toxic phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Comparative Analysis of Kinase Inhibitor Cross-Reactivity: A Guide for Researchers

In the pursuit of targeted therapies, the selectivity of kinase inhibitors is a paramount concern for researchers, scientists, and drug development professionals. An ideal kinase inhibitor would modulate the activity of its intended target with high potency and specificity, thereby minimizing off-target effects and potential toxicity. This guide provides a comparative framework for evaluating the cross-reactivity of kinase inhibitors, using the well-characterized compound Dasatinib as an illustrative example in place of the currently uncharacterized "SLC5111312 hydrochloride," for which no public data is available. The methodologies and data presentation formats provided herein can be adapted for the analysis of novel compounds like SLC5111312 hydrochloride as data becomes available.

Understanding Kinase Inhibitor Selectivity

The human kinome consists of over 500 protein kinases, many of which share structural similarities within their ATP-binding pockets. This homology presents a significant challenge in the development of selective inhibitors. Cross-reactivity, or the binding of an inhibitor to kinases other than its primary target, can lead to unforeseen biological consequences. Therefore, comprehensive profiling of an inhibitor's activity across a broad panel of kinases is a critical step in its preclinical characterization.

Cross-Reactivity Profile of Dasatinib

Dasatinib is a potent inhibitor of the BCR-ABL fusion protein and SRC family kinases, approved for the treatment of chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL). However, it is known to be a multi-targeted inhibitor, displaying activity against a range of other kinases. The following table summarizes the inhibitory activity of Dasatinib against a selection of kinases, demonstrating its polypharmacology.

Table 1: Inhibitory Activity of Dasatinib against a Panel of Kinases

Kinase Target	IC50 (nM)	Primary Target	Therapeutic Area
BCR-ABL	<1	Yes	Oncology
SRC	0.8	Yes	Oncology
LCK	1.1	Yes	Oncology
EPHB4	1.6	No	Off-Target
c-KIT	12	No	Off-Target
PDGFRβ	28	No	Off-Target
DDR1	30	No	Off-Target
VEGFR2	81	No	Off-Target
p38α	2,200	No	Off-Target
EGFR	>10,000	No	Off-Target

IC50 values represent the concentration of the inhibitor required to reduce the activity of a specific kinase by 50%. Data is compiled from various public sources and may vary based on assay conditions.

Experimental Protocols for Kinase Profiling

Accurate assessment of kinase inhibitor cross-reactivity relies on robust and standardized experimental protocols. A widely used method is the in vitro kinase assay, which measures the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase.

Protocol: In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol outlines a common method for determining the affinity (and thus potential inhibitory effect) of a compound against a panel of kinases.

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., SLC5111312 hydrochloride) in 100% DMSO.

  • Prepare serial dilutions of the test compound in kinase buffer to create a concentration gradient.

  • Prepare a solution containing the kinase of interest, a europium-labeled anti-tag antibody, and a fluorescently labeled kinase tracer (ligand).

• Assay Procedure:

  • In a 384-well microplate, add the test compound dilutions.

  • Add the kinase/antibody/tracer solution to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light, to allow the binding reaction to reach equilibrium.

• Data Acquisition:

  • Read the plate on a fluorescence resonance energy transfer (FRET)-capable plate reader. Excite the europium donor at 340 nm and measure the emission from both the europium donor (615 nm) and the Alexa Fluor™ 647 tracer (665 nm).

• Data Analysis:

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value. A lower IC50 value indicates a higher binding affinity and more potent inhibition.

Visualizing Experimental Workflows and Biological Pathways

Diagrams are essential tools for illustrating complex processes. The following visualizations, created using the DOT language, depict a standard kinase profiling workflow and a simplified signaling pathway relevant to a primary kinase target.

Caption: Workflow for high-throughput kinase inhibitor profiling.

Caption: Simplified BCR-ABL signaling pathway and point of inhibition.

Independent Verification of SLC5111312 Hydrochloride Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of SLC5111312 hydrochloride, a dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2), with other established inhibitors. The information presented is based on publicly available experimental data to assist researchers in evaluating its suitability for their studies.

Executive Summary

SLC5111312 hydrochloride is a potent, dual inhibitor of both SPHK1 and SPHK2, with low micromolar to nanomolar efficacy against the human recombinant enzymes.[1] It demonstrates species-specific selectivity, showing a preference for SPHK2 in mice but acting as a dual inhibitor in rats.[1] In cell-based assays, SLC5111312 hydrochloride effectively reduces sphingosine-1-phosphate (S1P) levels.[1][2] This guide compares its in vitro potency with other commercially available SPHK inhibitors and provides detailed experimental protocols for independent verification of its activity.

Comparison of In Vitro Potency of Sphingosine Kinase Inhibitors

The following table summarizes the inhibitory constants (Ki) or half-maximal inhibitory concentrations (IC50) of SLC5111312 hydrochloride and other commonly used sphingosine kinase inhibitors. Lower values indicate higher potency.

Compound	Target(s)	Ki / IC50 (Human)	Species Specificity/Notes
SLC5111312 hydrochloride	SPHK1/SPHK2	Ki: 0.73 µM (SPHK1), 0.9 µM (SPHK2) [1]	Mouse Ki: 20 µM (SPHK1), 1 µM (SPHK2); Rat Ki: 0.8 µM (SPHK1), 1.1 µM (SPHK2) [1]
SKI-II	SPHK1/SPHK2	IC50: 78 µM (SPHK1), 45 µM (SPHK2)[3][4]	Widely used dual inhibitor, though with lower potency.
PF-543	SPHK1 selective	Ki: 3.6 nM[3][5]	Highly potent and >100-fold selective for SPHK1 over SPHK2.[5]
ABC294640 (Opaganib)	SPHK2 selective	Ki: 9.8 µM[6][7]	Selective inhibitor of SPHK2.[6][7]
K145 hydrochloride	SPHK2 selective	Ki: 6.4 µM[8][9][10]	Substrate-competitive and orally active SPHK2 inhibitor.[8][9]

Signaling Pathway and Experimental Workflow

To understand the context of SLC5111312 hydrochloride's activity, it is crucial to visualize the sphingolipid metabolic pathway and the experimental workflows used to assess its efficacy.

Caption: Sphingolipid metabolism and the inhibitory action of SLC5111312.

Caption: Workflow for an in vitro radiometric sphingosine kinase activity assay.

Experimental Protocols

The following are detailed methodologies for key experiments to independently verify the activity of SLC5111312 hydrochloride.

In Vitro Sphingosine Kinase Activity Assay (Radiometric)

This protocol is adapted from methodologies described for assessing sphingosine kinase inhibitors.[2]

1. Reagents and Materials:

• Recombinant human SPHK1 and SPHK2

• D-erythro-sphingosine

• [γ-32P]ATP

• SLC5111312 hydrochloride and other test compounds

• Assay Buffer: 20 mM Tris-HCl (pH 7.4), 1 mM 2-mercaptoethanol, 1 mM EDTA, 5 mM sodium orthovanadate, 40 mM β-glycerophosphate, 15 mM NaF, 1 mM PMSF, 10 mM MgCl2, 0.5 mM 4-deoxypyridoxine, 10% glycerol, and protease inhibitors.

• P81 phosphocellulose cation exchange paper

• 75 mM orthophosphoric acid

• Acetone

• Scintillation counter

2. Procedure:

• Prepare a reaction mixture containing the assay buffer, recombinant SPHK1 or SPHK2, and the desired concentration of SLC5111312 hydrochloride or control vehicle.

• Pre-incubate the mixture for 10 minutes at 37°C.

• Initiate the reaction by adding a mixture of D-erythro-sphingosine (final concentration 5-10 µM) and [γ-32P]ATP.

• Incubate the reaction for 30 minutes at 37°C.

• Stop the reaction by placing the reaction tubes on ice.

• Spot an aliquot of the reaction mixture onto P81 phosphocellulose paper.

• Wash the paper three times with 75 mM orthophosphoric acid.

• Rinse the paper with acetone and allow it to air dry.

• Quantify the amount of radiolabeled S1P using a scintillation counter.

• Calculate the percentage of inhibition relative to the vehicle control to determine the IC50 or Ki value.

Cell-Based Assay for S1P Level Determination

This protocol is based on the methodology used to assess the effect of SLC5111312 hydrochloride on cellular S1P levels.[2]

1. Cell Culture:

• Culture U937 human monocytic cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics at 37°C in a 5% CO2 incubator.

2. Treatment with Inhibitor:

• Seed U937 cells in a multi-well plate.

• Treat the cells with various concentrations of SLC5111312 hydrochloride or a vehicle control for a specified period (e.g., 2-4 hours).

3. Lipid Extraction:

• Harvest the cells by centrifugation.

• Wash the cell pellet with ice-cold PBS.

• Extract the lipids using a suitable solvent system (e.g., chloroform:methanol).

4. S1P Quantification by LC-MS/MS:

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the sample in a suitable solvent for LC-MS/MS analysis.

• Quantify the levels of S1P using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Normalize the S1P levels to the total protein concentration or cell number.

In Vivo Mouse Model for S1P Level Assessment

The following is a general workflow based on in vivo studies of sphingosine kinase inhibitors.[2]

1. Animal Model:

• Use wild-type or sphingosine kinase knockout (Sphk1-/- or Sphk2-/-) mice on a C57BL/6J background.

2. Drug Administration:

• Administer SLC5111312 hydrochloride (e.g., 10 mg/kg) or vehicle control to the mice via an appropriate route (e.g., intravenous or intraperitoneal injection).

3. Sample Collection:

• At various time points post-administration (e.g., 2 hours), collect blood samples via a suitable method (e.g., cardiac puncture or tail vein).

4. S1P Quantification:

• Process the blood samples to isolate plasma or serum.

• Extract lipids from the plasma/serum.

• Quantify S1P levels using LC-MS/MS as described in the cell-based assay protocol.

5. Data Analysis:

• Compare the S1P levels in the treated groups to the vehicle control group to determine the in vivo efficacy of SLC5111312 hydrochloride.

This guide provides a framework for the independent verification and comparison of SLC5111312 hydrochloride's activity. Researchers are encouraged to adapt these protocols to their specific experimental needs and to consult the primary literature for further details.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. apexbt.com [apexbt.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. K145 hydrochloride | S1P Receptor | Apoptosis | TargetMol [targetmol.com]
• 10. medchemexpress.com [medchemexpress.com]

Comparative Analysis of SLC5111312 Hydrochloride in Different Cell Lines: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of SLC5111312 hydrochloride, a dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2). Due to the limited availability of public data on SLC5111312 hydrochloride across multiple cell lines, this guide focuses on its documented effects in the U937 human monocytic leukemia cell line and provides a broader comparative context with other well-characterized SPHK inhibitors in various cancer cell lines.

Introduction to SLC5111312 Hydrochloride

SLC5111312 hydrochloride is a potent, dual inhibitor of both SPHK1 and SPHK2, key enzymes in the sphingolipid signaling pathway. These kinases catalyze the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a critical signaling molecule involved in numerous cellular processes, including cell growth, proliferation, survival, migration, and inflammation. Dysregulation of the SPHK/S1P signaling axis has been implicated in the pathology of various diseases, most notably cancer, making SPHK inhibitors like SLC5111312 hydrochloride valuable tools for research and potential therapeutic development.

Mechanism of Action: The Sphingosine Kinase Pathway

Sphingosine kinases regulate the balance between the pro-apoptotic lipids ceramide and sphingosine, and the pro-survival lipid S1P. By inhibiting SPHK1 and SPHK2, SLC5111312 hydrochloride blocks the production of S1P, thereby shifting the cellular balance towards apoptosis and inhibiting pro-survival signaling. S1P exerts its effects by binding to a family of five G protein-coupled receptors (S1PR1-5), which in turn activate various downstream signaling pathways, including the PI3K/Akt and MAPK/ERK pathways, promoting cancer cell proliferation and survival.

Comparative Efficacy of SLC5111312 Hydrochloride and Established Sphingosine Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical efficacy of the novel sphingosine kinase (SphK) inhibitor, SLC5111312 hydrochloride, against established inhibitors of the sphingosine-1-phosphate (S1P) signaling pathway. The S1P pathway, regulated by sphingosine kinases 1 and 2 (SphK1 and SphK2), is a critical mediator in a multitude of cellular processes. Its dysregulation is implicated in the pathogenesis of numerous diseases, making it a key target for therapeutic intervention. This document summarizes available quantitative data, details relevant experimental methodologies, and visualizes key pathways to aid researchers in evaluating SLC5111312 hydrochloride in the context of existing research tools.

Executive Summary

SLC5111312 hydrochloride is a dual inhibitor of both SphK1 and SphK2. While in vitro data demonstrates its potency against these kinases, there is currently a lack of publicly available in vivo efficacy data for SLC5111312 hydrochloride in disease models. This guide, therefore, focuses on a comparison of its in vitro activity with the well-documented preclinical in vitro and in vivo efficacy of established SphK inhibitors, namely the SphK1-selective inhibitor PF-543 and the SphK2-selective inhibitor ABC294640. These established compounds have demonstrated therapeutic potential in a range of preclinical models of cancer, inflammatory diseases, and fibrosis. The direct comparison of in vivo efficacy is limited by the absence of published studies for SLC5111312 hydrochloride.

Data Presentation

Table 1: In Vitro Inhibitory Activity of SphK Inhibitors

Compound	Target(s)	IC50 / Ki	Species	Assay Conditions	Reference
SLC5111312 hydrochloride	SphK1/SphK2	Ki = 0.73 µM (SphK1), 0.9 µM (SphK2)	Human (recombinant)	Not Specified	[Vendor Data]
SphK1/SphK2	Ki = 20 µM (SphK1), 1 µM (SphK2)	Mouse (recombinant)	Not Specified	[Vendor Data]
SphK1/SphK2	Ki = 0.8 µM (SphK1), 1.1 µM (SphK2)	Rat (recombinant)	Not Specified	[Vendor Data]
PF-543	SphK1	IC50 = 10.4 ± 3.2 nM	Not Specified	In vitro SPHK1 inhibition assay	[1]
ABC294640	SphK2	Ki = 9.8 µM	Human (recombinant)	Competitive inhibition with respect to sphingosine	[2]

Table 2: Preclinical In Vivo Efficacy of Established SphK Inhibitors

Compound	Disease Model	Species	Dosing Regimen	Key Findings	Reference
PF-543	Bleomycin-induced pulmonary fibrosis	Mouse	1 mg/kg, i.p., every other day	Reduced pulmonary fibrosis, mtDNA damage, and recruitment of fibrogenic monocytes.	[3]
PF-543	Allergen-induced acute asthma	Mouse	Not specified	Reduced inflammation, eosinophilic response, and goblet cell metaplasia.	[4]
ABC294640	Mammary adenocarcinoma xenograft	Mouse	Oral administration	Dose-dependent antitumor activity, associated with depletion of S1P in tumors and apoptosis.	[2]
SKI-II (General SphK inhibitor)	Bleomycin-induced pulmonary fibrosis	Mouse	5 mg/kg, i.p., every 2 days	Reduced mortality and pulmonary fibrosis.	[5]

Experimental Protocols

In Vitro Sphingosine Kinase Activity Assay (Radiometric)

This method is commonly used to determine the inhibitory activity of compounds against SphK1 and SphK2.

• Enzyme and Substrates : Recombinant human SphK1 or SphK2 is incubated with its substrate, sphingosine. The reaction is initiated by the addition of [γ-³²P]ATP, which serves as the phosphate donor.

• Reaction Buffer : The assay is typically performed in a buffer containing 20 mM Tris-Cl (pH 7.4), 1 mM 2-mercaptoethanol, 1 mM EDTA, 5 mM sodium orthovanadate, 40 mM β-glycerophosphate, 15 mM NaF, 1 mM phenylmethylsulfonyl fluoride, 10 mM MgCl₂, and various protease inhibitors. For SphK2 activity, the buffer is often supplemented with 100 mM KCl.

• Incubation : The reaction mixture, including the test inhibitor at various concentrations, is incubated at 37°C for a defined period, typically 30 minutes.

• Termination and Detection : The reaction is stopped by placing the tubes on ice. The radiolabeled product, sphingosine-1-phosphate (S1P), is separated from the unreacted [γ-³²P]ATP. This can be achieved by spotting the reaction mixture onto P81 phosphocellulose cation exchange paper, followed by washing with phosphoric acid to remove unincorporated ATP. The radioactivity retained on the paper, corresponding to the amount of ³²P-S1P formed, is then quantified using a scintillation counter.

• Data Analysis : The inhibitory activity is calculated by comparing the amount of ³²P-S1P produced in the presence of the inhibitor to that in the control (vehicle-treated) samples. IC50 values are determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.

In Vivo Mouse Model of Bleomycin-Induced Pulmonary Fibrosis

This model is frequently used to evaluate the efficacy of anti-fibrotic agents.

• Animal Model : C57BL/6 mice are commonly used.

• Induction of Fibrosis : A single intratracheal instillation of bleomycin (e.g., 1.5 U/kg) is administered to induce lung injury and subsequent fibrosis. Control animals receive an equal volume of sterile saline.

• Drug Administration : Treatment with the test compound (e.g., PF-543 at 1 mg/kg) or vehicle is typically initiated several days after bleomycin instillation to model a therapeutic intervention. The drug is administered via a specified route (e.g., intraperitoneal injection) at regular intervals for a period of 2-3 weeks.[3]

• Efficacy Endpoints :

  • Histology : Lungs are harvested, fixed, and stained (e.g., with Masson's trichrome) to visualize collagen deposition and assess the extent of fibrosis.

  • Collagen Content : The total lung collagen can be quantified using a Sircol collagen assay.

  • Inflammatory Cell Infiltration : Bronchoalveolar lavage (BAL) fluid can be collected to analyze the number and type of inflammatory cells.

  • Gene and Protein Expression : Lung tissue can be analyzed for the expression of pro-fibrotic markers such as α-smooth muscle actin (α-SMA) and collagen I.

Mandatory Visualization

Caption: The Sphingosine Kinase Signaling Pathway and Points of Inhibition.

Caption: Workflow for a Preclinical Pulmonary Fibrosis Efficacy Study.

References

• 1. Modeling of cancer stem cells and the tumor microenvironment Via NT2/D1 cells to probe pathology and treatment for cancer and beyond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TRPM8 activation attenuates inflammatory responses in mouse models of colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. STX140 is efficacious in vitro and in vivo in taxane-resistant breast carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory mechanisms in cancer research: Characterization of a distinct M2-like macrophage model derived from the THP-1 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting sphingosine kinase 1 attenuates bleomycin-induced pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Specificity of SLC5111312 Hydrochloride: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the specificity of a small molecule inhibitor is paramount to interpreting experimental results and predicting its therapeutic potential. This guide provides a comprehensive comparison of SLC5111312 hydrochloride, a dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2), with other commonly used SPHK inhibitors. We present supporting experimental data, detailed protocols for validation assays, and visualizations to clarify key pathways and workflows.

Introduction to SLC5111312 Hydrochloride

SLC5111312 hydrochloride is a potent, cell-permeable small molecule that targets both SPHK1 and SPHK2, enzymes responsible for phosphorylating sphingosine to form sphingosine-1-phosphate (S1P).[1][2][3] S1P is a critical signaling lipid involved in a myriad of cellular processes, including proliferation, survival, migration, and inflammation. Dysregulation of the SPHK/S1P signaling axis has been implicated in various diseases, including cancer and inflammatory disorders, making SPHK inhibitors like SLC5111312 hydrochloride valuable research tools and potential therapeutic agents.

Comparative Analysis of SPHK Inhibitors

To properly evaluate the specificity of SLC5111312 hydrochloride, it is essential to compare its performance against other well-characterized SPHK inhibitors. This section provides a quantitative comparison of SLC5111312 hydrochloride with a selective SPHK1 inhibitor (PF-543), a non-selective SPHK inhibitor (SKI-II), and a selective SPHK2 inhibitor (ABC294640).

Inhibitor Potency and Selectivity

The following table summarizes the inhibitory constants (Ki) and/or IC50 values for SLC5111312 hydrochloride and its alternatives against human SPHK1 and SPHK2. This data is crucial for understanding the potency and selectivity profile of each compound.

Compound	Target(s)	Ki (µM) - SPHK1	Ki (µM) - SPHK2	IC50 (µM) - SPHK1	IC50 (µM) - SPHK2
SLC5111312 hydrochloride	Dual SPHK1/SPHK2	0.73 [1]	0.9 [1]	-	-
PF-543	SPHK1 selective	0.0036	-	0.002	>10
SKI-II	Non-selective	-	-	0.5	-
ABC294640	SPHK2 selective	>100	~60 (IC50)	-	9.8

Note: Data is compiled from various sources and experimental conditions may differ. Direct head-to-head comparisons in the same assay provide the most accurate assessment of relative potency and selectivity.

Experimental Validation of Specificity

Validating the specificity of an inhibitor goes beyond measuring its activity against its primary targets. A battery of assays is required to assess its effects in a cellular context, including on-target engagement, downstream signaling, and potential off-target interactions.

Kinase Profiling

A broad kinase screen is a critical first step to identify potential off-target effects. While a comprehensive kinase panel screen for SLC5111312 hydrochloride is not publicly available, researchers should consider performing such an analysis to ensure its specificity.

Western Blotting

Western blotting is a fundamental technique to assess the functional consequences of SPHK inhibition in cells. By measuring the levels of phosphorylated downstream effectors, researchers can confirm that the inhibitor is acting on the intended pathway.

Experimental Protocol: Western Blotting for SPHK Pathway Activation

• Cell Culture and Treatment: Culture a relevant cell line (e.g., U937 monocytic leukemia cells) to 70-80% confluency. Treat cells with varying concentrations of SLC5111312 hydrochloride or other inhibitors for a predetermined time.

• Lysate Preparation: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against phospho-Akt, phospho-ERK, total Akt, total ERK, and a loading control (e.g., GAPDH) overnight at 4°C.

• Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Visualize bands using an enhanced chemiluminescence (ECL) substrate.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify direct target engagement in a cellular environment. The principle is that ligand binding stabilizes the target protein, leading to a higher melting temperature.

Experimental Protocol: CETSA for SPHK Target Engagement

• Cell Treatment: Treat intact cells with SLC5111312 hydrochloride or vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling.

• Lysis and Centrifugation: Lyse the cells by freeze-thaw cycles and separate the soluble fraction from the precipitated proteins by centrifugation.

• Protein Detection: Analyze the amount of soluble SPHK1 and SPHK2 in the supernatant by western blotting or other quantitative methods. A shift in the melting curve in the presence of the inhibitor indicates target engagement.

Visualizing the Molecular Context

To better understand the mechanism of action of SLC5111312 hydrochloride and the experimental approaches to validate its specificity, the following diagrams are provided.

Figure 1. Simplified SPHK signaling pathway and the point of inhibition by SLC5111312 hydrochloride.

References

• 1. caymanchem.com [caymanchem.com]
• 2. SLC5111312 (hydrochloride) - Labchem Catalog [labchem.com.my]
• 3. labshake.com [labshake.com]

Dual Inhibition of Sphingosine Kinases: A Comparative Analysis of SLC5111312 Hydrochloride and Other Key Inhibitors

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of SLC5111312 hydrochloride, a potent dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2), is presented here for researchers, scientists, and professionals in drug development. This guide provides a comparative overview of its inhibitory action against other known SPHK inhibitors, supported by experimental data and detailed methodologies.

Sphingosine kinases are crucial enzymes in the sphingolipid metabolic pathway, catalyzing the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P). This signaling molecule is implicated in a multitude of cellular processes, including proliferation, survival, and inflammation, making SPHKs attractive targets for therapeutic intervention in various diseases, notably cancer and inflammatory conditions.

Comparative Inhibitory Activity

SLC5111312 hydrochloride demonstrates a dual inhibitory capability against both SPHK1 and SPHK2. Its performance, alongside other notable inhibitors such as ABC294640 and SKI-II, is summarized below. The data highlights the varying degrees of potency and selectivity among these compounds.

Compound	Target	Ki (µM)	IC50 (µM)	Species	Reference
SLC5111312 hydrochloride	SPHK1	0.73	-	Human (recombinant)	[1]
SPHK2	0.9	-	Human (recombinant)	[1]
SPHK1	20	-	Mouse	[1]
SPHK2	1	-	Mouse	[1]
SPHK1	0.8	-	Rat	[1]
SPHK2	1.1	-	Rat	[1]
ABC294640 (Opaganib)	SPHK2	9.8	~60	Human (recombinant)	[2]
SPHK1	-	>100	Human (recombinant)	[2]
SKI-II	SPHK1	-	78	-	[3]
SPHK2	-	45	-	[3]
Pan-SPHK	-	0.5	-	[4]

Experimental Protocols

The following methodologies are based on the key studies investigating the inhibitory action of these compounds.

In Vitro Kinase Inhibition Assay (for SLC5111312 hydrochloride)

The inhibitory activity of SLC5111312 hydrochloride was determined using recombinant human, mouse, or rat sphingosine kinases. The assay mixture typically contains the respective SPHK enzyme, the inhibitor at varying concentrations, and the substrate, sphingosine. The reaction is initiated by the addition of ATP. The amount of S1P produced is then quantified, often using liquid chromatography-mass spectrometry (LC-MS), to determine the extent of inhibition and calculate the Ki values.

Cellular Sphingosine-1-Phosphate (S1P) Measurement

To assess the inhibitor's activity within a cellular context, cell lines such as U937 are often employed.

• Cell Culture: U937 cells are cultured in a suitable medium (e.g., RPMI 1640) supplemented with fetal bovine serum and antibiotics.

• Inhibitor Treatment: Cells are treated with the sphingosine kinase inhibitor at various concentrations for a specified period (e.g., 2 hours).

• Cell Lysis and Extraction: After treatment, cells are harvested, and lipids, including S1P and sphingosine, are extracted.

• Quantification: The levels of S1P and sphingosine are measured by LC-MS. A decrease in S1P levels and a concurrent increase in sphingosine levels indicate inhibition of SPHK activity.[5]

Signaling Pathway and Experimental Workflow

The dual inhibition of SPHK1 and SPHK2 by SLC5111312 hydrochloride interrupts the conversion of sphingosine to the pro-survival and pro-inflammatory signaling molecule S1P. This has significant downstream effects on various cellular pathways.

Caption: Inhibition of SPHK1 and SPHK2 blocks S1P production.

Caption: Workflow for determining SPHK inhibitor potency.

This guide provides a foundational comparison for researchers investigating the therapeutic potential of sphingosine kinase inhibitors. The dual inhibitory action of SLC5111312 hydrochloride presents a promising avenue for further research and development in this field.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]

Assessing Experimental Reproducibility: A Comparative Guide to SLC5111312 Hydrochloride and Alternative ATXN2 Inhibitors

For researchers, scientists, and drug development professionals, the reproducibility of experimental data is paramount for advancing scientific discoveries and therapeutic interventions. This guide provides a comparative analysis of available data for SLC5111312 hydrochloride and a class of alternative compounds targeting Ataxin-2 (ATXN2), a protein implicated in neurodegenerative diseases.

While the initial aim was to focus solely on the reproducibility of experiments involving SLC5111312 hydrochloride, a comprehensive search of publicly available scientific literature and databases revealed limited peer-reviewed data for this specific compound. The primary source of information identifies it as a dual inhibitor of sphingosine kinase 1 and 2 (SPHK1 and SPHK2).[1]

In contrast, a significant body of research exists for compounds targeting ATXN2, a key protein in the pathogenesis of diseases such as Spinocerebellar Ataxia Type 2 (SCA2) and Amyotrophic Lateral Sclerosis (ALS).[2][3][4] Therefore, this guide presents the available data for SLC5111312 hydrochloride and offers a detailed comparison with several classes of ATXN2 inhibitors to provide a broader context for researchers working on related therapeutic strategies.

Section 1: SLC5111312 Hydrochloride - An Inhibitor of Sphingosine Kinases

SLC5111312 hydrochloride is described as a dual inhibitor of SPHK1 and SPHK2.[1] These kinases are critical enzymes in the sphingolipid signaling pathway, catalyzing the formation of sphingosine-1-phosphate (S1P), a signaling molecule with diverse cellular functions.

Quantitative Data Summary

The following table summarizes the available quantitative data for SLC5111312 hydrochloride, primarily from a commercial supplier.[1] The lack of extensive, peer-reviewed publications makes a thorough assessment of experimental reproducibility challenging.

Parameter	Species	Value	Notes
Ki (SPHK1)	Human	0.73 µM	Using recombinant kinases.[1]
Ki (SPHK2)	Human	0.9 µM	Using recombinant kinases.[1]
Ki (Sphk1)	Mouse	20 µM	[1]
Ki (Sphk2)	Mouse	1 µM	[1]
Ki (Sphk1)	Rat	0.8 µM	[1]
Ki (Sphk2)	Rat	1.1 µM	[1]
In vitro S1P reduction	-	-	Decreases S1P at 0.1 and 0.3 µM.[1]
In vivo S1P reduction	Mouse (Sphk1-/-)	-	Decreases S1P at a dose of 10 mg/kg.[1]
In vivo S1P reduction	Rat	-	Decreases S1P at a dose of 10 mg/kg.[1]

Signaling Pathway

Sphingolipid signaling pathway and the inhibitory action of SLC5111312 hydrochloride.

Section 2: ATXN2 Inhibitors - A Comparative Overview

As a point of comparison, this section details the experimental data for several classes of compounds that target ATXN2. These alternatives offer a more extensive dataset for evaluating reproducibility and therapeutic potential in the context of neurodegenerative diseases.

Quantitative Data Comparison of ATXN2 Inhibitors

Compound Class	Example Compound	Mechanism of Action	Key Quantitative Finding	Reference
Antisense Oligonucleotides (ASOs)	BIIB105	Reduces ATXN2 protein expression	Statistically significant reduction of ATXN2 protein in CSF.[5][6][7]	[5][6][7]
RNA interference (RNAi)	ARO-ATXN2	Silences ATXN2 gene expression	Currently in Phase 1/2 clinical trials.[8][9][10][11]	[8][9][10][11]
Cardiac Glycosides	Proscillaridin A	Downregulates ATXN2 transcription	>50% reduction of endogenous ATXN2 mRNA at 1 nM in HEK-293 cells.	[12]
HSP90 Inhibitors	17-DMAG	Reduces ATXN2 protein abundance	90% reduction of ATXN2 protein in the cerebellum of a mouse model.	[13]

Experimental Protocols

Protocol 1: In Vitro Quantification of ATXN2 mRNA Reduction by Proscillaridin A

• Cell Line: Human Embryonic Kidney (HEK-293) cells.

• Treatment: Cells are treated with varying concentrations of Proscillaridin A (e.g., 1 nM) for a specified duration (e.g., 48 hours).

• RNA Extraction: Total RNA is extracted from the treated cells using a standard commercially available kit.

• Reverse Transcription: First-strand cDNA is synthesized from the extracted RNA using a reverse transcriptase enzyme.

• Quantitative PCR (qPCR): The expression level of ATXN2 mRNA is quantified by qPCR using primers specific for the ATXN2 gene. A housekeeping gene (e.g., GAPDH) is used for normalization.

• Data Analysis: The relative reduction in ATXN2 mRNA levels in treated cells is calculated compared to vehicle-treated control cells.

Protocol 2: In Vivo Assessment of ATXN2 Protein Reduction by 17-DMAG in a Mouse Model

• Animal Model: A transgenic mouse model expressing human ATXN2 (e.g., BAC ATXN2-Q22 mice).

• Treatment Regimen: Mice are administered 17-DMAG or a vehicle control via a systemic route (e.g., intraperitoneal injection) over a defined period.

• Tissue Collection: Following the treatment period, the cerebellum is dissected from the mice.

• Protein Extraction: Total protein is extracted from the cerebellar tissue.

• Western Blotting: The levels of ATXN2 protein are determined by Western blot analysis using an antibody specific for ATXN2. A loading control protein (e.g., actin) is used for normalization.

• Densitometry Analysis: The intensity of the ATXN2 protein bands is quantified and normalized to the loading control to determine the relative reduction in protein levels in the treated group compared to the control group.

Visualizing Mechanisms of Action

Mechanisms of action for different classes of ATXN2 inhibitors.

Conclusion

The assessment of experimental reproducibility for SLC5111312 hydrochloride is currently hampered by the limited availability of public, peer-reviewed data. The compound is identified as a dual SPHK1/SPHK2 inhibitor, and the preliminary data from a commercial source provides a starting point for further investigation.

In contrast, the field of ATXN2 inhibition offers a more robust landscape for reproducibility assessment, with multiple therapeutic modalities and a growing body of preclinical and clinical data. For researchers in the field of neurodegenerative diseases, the comparison with these more established ATXN2-targeting strategies can provide valuable context and highlight the importance of transparent data sharing to enable thorough scientific evaluation and accelerate therapeutic development.

References

• 1. SLC5111312 (hydrochloride) - Cayman Chemical [bioscience.co.uk]
• 2. Identifying Molecular Properties of Ataxin-2 Inhibitors for Spinocerebellar Ataxia Type 2 Utilizing High-Throughput Screening and Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Department Scientists Uncover Drugs That Might Treat ALS | Neurology Department | U of U School of Medicine [medicine.utah.edu]
• 4. ATXN2-AS, a Gene Antisense to ATXN2, Is Associated with Spinocerebellar Ataxia Type 2 and Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biogen and Ionis Announce Topline Phase 1/2 Study Results of Investigational Drug in Amyotrophic Lateral Sclerosis | Biogen [investors.biogen.com]
• 6. Ionis and Biogen discontinue experimental ALS drug after Phase I/II flop - Clinical Trials Arena [clinicaltrialsarena.com]
• 7. Ionis and Biogen Release Key Findings from Phase 1/2 Trial of Experimental ALS Drug [synapse.patsnap.com]
• 8. Study of ARO-ATXN2 Injection in Adults With Spinocerebellar Ataxia Type 2 | Clinical Research Trial Listing [centerwatch.com]
• 9. ARO-ATXN2 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 10. ataxia.org.uk [ataxia.org.uk]
• 11. tipranks.com [tipranks.com]
• 12. A quantitative high-throughput screen identifies compounds that lower expression of the SCA2-and ALS-associated gene ATXN2 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of SLC5111312 Hydrochloride: A Comprehensive Guide for Laboratory Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for a compound designated "SLC5111312 hydrochloride" was publicly available at the time of this writing. The following procedures are based on best practices for the disposal of hazardous research-grade hydrochloride compounds and information synthesized from safety data sheets of analogous chemicals. Researchers must consult their institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all local, state, and federal regulations.

The proper disposal of laboratory chemicals is paramount to ensuring the safety of personnel and protecting the environment. SLC5111312 hydrochloride, as a research chemical, should be handled with the utmost care throughout its lifecycle, from acquisition to disposal. This guide provides a detailed, step-by-step approach to the safe disposal of this compound and associated contaminated materials.

Hazard Profile and Safety Considerations

Based on the general properties of similar hydrochloride compounds used in research, SLC5111312 hydrochloride should be treated as a hazardous substance. Key hazard classifications to consider are summarized in the table below.

Hazard Classification	GHS Codes (Anticipated)	Signal Word (Anticipated)	Primary Disposal Route
Acute Oral Toxicity	H302	Danger or Warning	Approved hazardous waste disposal plant
Skin Corrosion/Irritation	H314	Danger	Approved hazardous waste disposal plant[1]
Serious Eye Damage	H318	Danger	Approved hazardous waste disposal plant
Respiratory Irritation	H335	Warning	Approved hazardous waste disposal plant[1]
Aquatic Toxicity	H410	Warning	Approved hazardous waste disposal plant[1]

Personal Protective Equipment (PPE): Before initiating any disposal procedures, it is mandatory to wear appropriate PPE, including but not limited to:

• Safety glasses or goggles

• Chemical-resistant gloves (nitrile or neoprene)

• A lab coat

• Closed-toe shoes

All handling of solid SLC5111312 hydrochloride and its solutions should be conducted within a certified chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe segregation, collection, and disposal of SLC5111312 hydrochloride waste.

Step 1: Waste Segregation and Collection

• Solid Waste:

  • Collect unused or expired solid SLC5111312 hydrochloride in its original container or a clearly labeled, sealed, and chemically compatible container.

  • Label the container with "Hazardous Waste," the full chemical name ("SLC5111312 hydrochloride"), and any associated hazard symbols.

  • Contaminated disposable labware, such as weigh boats, pipette tips, and gloves, must be collected in a designated hazardous waste container.

• Liquid Waste:

  • Solutions containing SLC5111312 hydrochloride should be collected in a dedicated, leak-proof container intended for hazardous liquid waste.

  • The container must be compatible with the solvent used (e.g., glass for organic solvents).

  • Never mix this waste stream with other chemical wastes unless compatibility has been verified and it is permitted by your institution's EHS guidelines.

Step 2: Spill Management

In the event of a spill, the area should be immediately secured.

• Solid Spills: To avoid dust formation, carefully sweep the solid material and place it into a sealed container for hazardous waste disposal.

• Liquid Spills: Absorb the spill using an inert, non-combustible material such as vermiculite or sand. Once absorbed, collect the material into a suitable container for hazardous waste.

Following the initial cleanup, the spill area should be decontaminated with an appropriate solvent. All cleaning materials must also be disposed of as hazardous waste.

Step 3: Final Disposal

• All hazardous waste containers must be securely sealed and stored in a designated and secure satellite accumulation area while awaiting pickup.

• Contact your institution's EHS department to schedule the collection and disposal of the hazardous waste.

• It is imperative to follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Prohibited Disposal Methods:

• DO NOT dispose of SLC5111312 hydrochloride down the drain.[2] This can lead to environmental contamination.

• DO NOT dispose of SLC5111312 hydrochloride with regular trash.[2]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of SLC5111312 hydrochloride.

Caption: Disposal workflow for SLC5111312 hydrochloride.

By adhering to these procedures, researchers and laboratory professionals can ensure the safe and compliant disposal of SLC5111312 hydrochloride, thereby protecting themselves, their colleagues, and the environment.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for Handling SLC5111312 Hydrochloride

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals working with SLC5111312 hydrochloride. Adherence to these procedures is essential for ensuring personal safety and proper disposal of this chemical.

Personal Protective Equipment (PPE)

When handling SLC5111312 hydrochloride, a comprehensive approach to personal protection is mandatory to prevent contact and inhalation. The following personal protective equipment should be used:

Protective Equipment	Specification	Rationale
Eye Protection	Safety glasses with side shields or goggles. A face shield may be required in situations with a higher risk of splashing.	Protects eyes from contact with the chemical, which can cause serious eye damage.
Hand Protection	Chemical-resistant, impervious gloves (e.g., Nitrile).	Prevents skin contact, as the compound can cause severe skin burns and irritation.[1]
Body Protection	A standard laboratory coat. Impervious protective clothing and boots may be necessary for larger quantities or in case of a spill.	Protects skin and personal clothing from contamination.[1]
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood. If dust or aerosols are generated, a dust respirator or a self-contained breathing apparatus (SCBA) should be used.	Prevents inhalation, as the compound may cause respiratory irritation.[1]

Chemical Handling and Storage Protocols

Handling:

• Engineering Controls: All work with SLC5111312 hydrochloride should be conducted in a well-ventilated area, ideally within a certified chemical fume hood.[1] Eyewash stations and safety showers must be readily accessible in the immediate work area.[1]

• Procedural Guidelines:

  • Avoid contact with skin, eyes, and clothing.[1]

  • Do not breathe dust or aerosols.[1]

  • Wash hands thoroughly after handling the compound.

  • Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage:

• Store in a dry, cool, and well-ventilated place.[1]

• Keep the container tightly closed.[1]

• Store in a designated corrosives area, locked up and away from incompatible materials such as strong bases, strong acids, cyanides, and sulfides.[1]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the substance and mitigate exposure.

Spill Management Workflow for SLC5111312 Hydrochloride.

Disposal Plan

The disposal of SLC5111312 hydrochloride and its containers must be managed as hazardous waste.

• Waste Segregation: All waste containing this compound, including unused product, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be classified as hazardous chemical waste.[2]

• Containerization:

  • Collect all waste in a dedicated, leak-proof, and clearly labeled hazardous waste container.[2][3]

  • The label should include "Hazardous Waste," the chemical name "SLC5111312 hydrochloride," and any other information required by your institution.[3]

  • Keep the waste container securely closed when not in use.

• Storage Pending Disposal: Store the sealed waste container in a designated, secure, and well-ventilated satellite accumulation area, away from incompatible materials.[2]

• Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous waste.[1] Dispose of contents and container in accordance with local, regional, and national regulations.

• Empty Container Disposal: Empty containers that held SLC5111312 hydrochloride should be treated as hazardous waste. They should be triple-rinsed with a suitable solvent, and the rinsate must be collected as hazardous waste.[2][4] The rinsed container should then be disposed of according to your institution's procedures for empty chemical containers.[2]

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]